cis-2-Octene

• CAS: 7642-04-8

Core Science & Biosynthesis

cis-2-Octene solubility in organic solvents

Technical Guide: Solubility Profile and Solvent Compatibility of cis-2-Octene

).

Executive Summary

cis-2-Octene (CAS 7642-04-8) is a mono-unsaturated alkene primarily utilized as a chemical intermediate in alkylation reactions, polymerization, and surfactant synthesis. As a non-polar hydrocarbon, its solubility profile is governed by weak London dispersion forces. While it exhibits complete miscibility with non-polar organic solvents (e.g., hexane, toluene) and moderate-to-high miscibility with polar organic solvents (e.g., ethanol, acetone), it displays significant immiscibility with highly polar aprotic solvents (e.g., DMSO) and water.

This guide provides a mechanistic breakdown of these interactions, supported by Hansen Solubility Parameters (HSP), and details a self-validating protocol for determining miscibility limits.

Physicochemical Fundamentals

To predict the solubility of cis-2-octene, we must look beyond the simple "like dissolves like" heuristic and employ thermodynamic quantification. The most robust system for this is the Hansen Solubility Parameter (HSP) approach, which decomposes the cohesive energy density into three components: Dispersion (

), Polarity ( ), and Hydrogen Bonding ( ).[1]

Molecular Profile

• Structure: Linear chain with a double bond at C2 in the cis (Z) configuration.[2][3]

• Polarity: Low. The cis geometry creates a small net dipole moment compared to the trans isomer, but it remains effectively non-polar.

• Hydrophobicity: High (

  ).

Hansen Solubility Parameters (Estimated)

Specific HSP values for cis-2-octene are rarely isolated in literature, but values for its structural isomer 1-octene serve as a highly accurate proxy due to the negligible impact of double-bond position on cohesive energy density in aliphatic chains.

Parameter	Symbol	Value (MPa )	Mechanistic Implication
Dispersion		15.3	Dominant force; interacts well with aliphatics/aromatics.
Polarity		1.0	Negligible dipole interaction capability.
H-Bonding		2.4	Very low; cannot act as an H-bond donor or significant acceptor.

Thermodynamic Logic: For cis-2-octene (Solute 1) to dissolve in a Solvent (2), the "distance" (

) between their parameters in Hansen space must be smaller than the interaction radius ( ) of the solute.

• Small

  : High solubility (e.g., Hexane).

• Large

  : Immiscibility (e.g., Water, DMSO).

Solubility Profile in Organic Media

The following matrix categorizes common laboratory solvents based on their thermodynamic compatibility with cis-2-octene.

Table 1: Solvent Compatibility Matrix

Solvent Class	Representative Solvents	Solubility Status	Mechanistic Rationale
Aliphatic Hydrocarbons	Hexane, Heptane, Cyclohexane	Miscible	Perfect match in ; .
Aromatic Hydrocarbons	Toluene, Benzene, Xylene	Miscible	High overlap; -electron interactions stabilize the mixture.
Chlorinated Solvents	Chloroform, Dichloromethane (DCM)	Miscible	High dispersion forces compensate for slight polarity mismatch.
Ethers	Diethyl Ether, THF, MTBE	Miscible	Low polarity and moderate dispersion forces allow mixing.
Polar Protic (Alcohols)	Ethanol, Methanol, Isopropanol	Miscible (mostly)	Miscible at room temp. Caution: Phase separation may occur at low temps ( C) or if water is present.
Polar Aprotic (Ketones/Esters)	Acetone, Ethyl Acetate	Miscible	Sufficient non-polar character (methyl groups) to solvate the octene chain.
Highly Polar Aprotic	DMSO, Acetonitrile	Immiscible / Limited	High and of solvent create a large . Octene is "squeezed out" by strong solvent-solvent interactions.
Aqueous	Water	Insoluble	Hydrophobic effect; entropy penalty of structuring water around octene is too high.

Deep Dive: The DMSO/Acetonitrile Anomaly

Researchers often assume "organic dissolves organic." However, cis-2-octene is frequently immiscible with DMSO and Acetonitrile.

• The Mechanism: DMSO (

  , ) and Acetonitrile are highly structured liquids governed by strong dipole-dipole interactions. Introducing a non-polar octene chain disrupts this network without providing energetic compensation (no H-bonding, weak dispersion).

• Practical Consequence: In reaction workups, cis-2-octene will form a top layer over DMSO, allowing for easy liquid-liquid extraction without adding water.

Visualization: Solubility Decision Logic

Figure 1: Decision tree for predicting cis-2-octene miscibility based on solvent polarity and H-bonding potential.

Experimental Protocol: Determination of Miscibility Limits

When working with borderline solvents (e.g., Methanol or Acetonitrile mixtures), theoretical predictions must be validated. The Cloud Point Method is the industry standard for defining the binodal curve (boundary between one-phase and two-phase regions).

Objective

Determine the precise temperature or concentration at which cis-2-octene phase separates from a target solvent.

Materials

• cis-2-Octene (>95% purity).[4]

• Target Solvent (anhydrous).

• Jacketed glass vessel with magnetic stirring.

• Calibrated thermometer / thermocouple.

• Laser pointer (optional, for Tyndall effect detection).

Workflow Diagram

Figure 2: Step-by-step Cloud Point methodology for verifying solvent compatibility.

Detailed Procedure

• Preparation: In a clean, dry vial, add cis-2-octene and the test solvent in a defined ratio (e.g., 10% w/w octene).

• Initial State: If the mixture is biphasic at room temperature, heat gently until it becomes homogeneous (Upper Critical Solution Temperature behavior) or note it as "Immiscible."

• Cooling: If homogeneous, slowly cool the mixture while stirring.

• Endpoint Detection: The Cloud Point is the temperature at which the clear solution suddenly becomes turbid (milky). This indicates the formation of micro-droplets of the octene-rich phase.

  • Note: For Methanol/Octene mixtures, this often occurs near room temperature depending on water content.

• Record: Document the temperature (

  ). Repeat for different concentrations to map the full phase diagram.

Applications & Handling

Reaction Solvent Selection

• Hydrogenation: Use Hexane or Ethanol . Ethanol is preferred for easier catalyst removal, provided the catalyst is compatible.

• Epoxidation: Use Dichloromethane (DCM) . It solubilizes both the non-polar alkene and the often polar oxidant (e.g., mCPBA).

Extraction Strategies

• Removing Octene from Reaction Mixtures: If the product is polar (e.g., a diol), use Acetonitrile or DMSO to dissolve the product; extract the unreacted cis-2-octene with Hexane . The two phases will separate cleanly.

References

• Hansen, C. M. (2007). Hansen Solubility Parameters: A User's Handbook (2nd ed.). CRC Press. (Source for HSP theory and 1-octene data). Link

• PubChem. (n.d.).[3] cis-2-Octene Compound Summary. National Center for Biotechnology Information. Retrieved October 26, 2023. Link

• Smallwood, I. M. (1996). Handbook of Organic Solvent Properties. Butterworth-Heinemann. (Source for solvent polarity and physical data). Link

• NIST Chemistry WebBook. (n.d.). 2-Octene, (Z)- Thermophysical Properties. National Institute of Standards and Technology.[5] Link

Sources

• 1. Hansen Solubility Parameters | Hansen Solubility Parameters [hansen-solubility.com]
• 2. CAS 7642-04-8: cis-2-Octene | CymitQuimica [cymitquimica.com]
• 3. cis-2-Octene | C8H16 | CID 5356796 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. CIS-2-OCTENE | 7642-04-8 [chemicalbook.com]
• 5. 2-Octene, (Z)- [webbook.nist.gov]

Navigating the Nomenclature of cis-2-Octene: A Technical Guide for Researchers

For professionals in chemical research and drug development, precision in language is paramount. The unambiguous identification of a chemical entity is the foundation upon which reproducible and reliable scientific work is built. This guide provides an in-depth exploration of the synonyms and nomenclature associated with cis-2-Octene, offering clarity and context to its various identifiers found throughout chemical literature and databases.

The Foundation: Understanding Alkene Stereoisomerism and IUPAC Nomenclature

The naming of cis-2-Octene is fundamentally rooted in the principles of alkene stereoisomerism. Alkenes, hydrocarbons containing at least one carbon-carbon double bond, can exhibit geometric isomerism when each carbon atom of the double bond is attached to two different groups. This restricted rotation around the double bond gives rise to two possible spatial arrangements of the substituent groups, known as cis and trans isomers, or more systematically, (Z) and (E) isomers.

The International Union of Pure and Applied Chemistry (IUPAC) provides a systematic method for naming organic compounds to ensure that each distinct compound has a unique and descriptive name. For alkenes, this involves identifying the longest carbon chain containing the double bond, numbering the chain to give the double bond the lowest possible locant, and specifying the configuration of the substituents around the double bond.

The Primary Identifier: The Systematic IUPAC Name

The most precise and universally accepted name for cis-2-Octene in scientific literature is (Z)-oct-2-ene .[1][2][3] This name is derived as follows:

• oct- : Indicates an eight-carbon chain.

• -2-ene : Specifies that a double bond is located between the second and third carbon atoms of the chain.

• (Z)- : From the German zusammen (together), this prefix denotes that the higher-priority substituents on each carbon of the double bond are on the same side. In the case of 2-octene, the substituents are a hydrogen and a methyl group on one carbon, and a hydrogen and a pentyl group on the other. Using the Cahn-Ingold-Prelog (CIP) priority rules, the pentyl group has higher priority than hydrogen, and the methyl group has higher priority than hydrogen. Since the pentyl and methyl groups are on the same side of the double bond, the configuration is designated as (Z).

Common and Trivial Synonyms in Practice

While (Z)-oct-2-ene is the formally correct name, several other synonyms are frequently encountered in laboratory settings, chemical supplier catalogs, and older literature. Understanding these is crucial for comprehensive literature searches and clear communication.

The most prevalent common name is cis-2-Octene .[1][4][5][6][7] The term "cis" indicates that the two larger substituent groups attached to the double bond are on the same side. For simple alkenes like 2-octene, the "cis" and "(Z)" designations are often used interchangeably. However, for more complex alkenes, the (Z)/(E) notation is unambiguous, whereas "cis"/"trans" can sometimes be ambiguous.

Another synonym that may be encountered is β-cis-Octene .[4][5] The "β" (beta) in this context is an older, less common way of indicating the position of the double bond, in this case at the second carbon.

Variations in Formatting and Punctuation

Researchers will also find minor variations in the formatting and punctuation of the IUPAC and common names. These are generally understood to refer to the same compound but should be noted for database searches. Examples include:

• (Z)-2-Octene[1][2][4][5][8]

• (Z)-Oct-2-ene[1][4][5][6][8]

• cis-oct-2-ene[4][5][8]

• 2-Octene, (Z)-[1][4][5][8][9]

• 2-Octene, cis-[1][4][5][9]

• CIS-OCTENE-2[4][5][8]

Numerical and Database Identifiers

Beyond descriptive names, a variety of numerical identifiers are used to provide a unique, language-independent label for chemical substances. For cis-2-Octene, the most important of these is the CAS Registry Number .

• CAS Registry Number: 7642-04-8 .[1][2][4][5][6][7][8][9][10] This is a unique numerical identifier assigned by the Chemical Abstracts Service (CAS) and is the most reliable way to identify the compound in databases and regulatory lists.

Other relevant identifiers include:

• EC Number: 231-577-9[1][4]

• PubChem CID: 5356796[1][4]

• ChemSpider ID: 4514339

Summary of Synonyms and Identifiers

The following table provides a consolidated overview of the various names and identifiers for cis-2-Octene.

Identifier Type	Value	Primary Context of Use
Systematic IUPAC Name	(Z)-oct-2-ene	Formal scientific publications, modern chemical literature
Common Name	cis-2-Octene	Laboratory use, chemical supplier catalogs, general communication
CAS Registry Number	7642-04-8	Chemical databases, regulatory compliance, unambiguous identification
Alternative IUPAC Formats	(Z)-2-Octene, (Z)-Oct-2-ene, cis-oct-2-ene	Chemical databases and literature
Older/Less Common Names	β-cis-Octene	Older literature
EC Number	231-577-9	European chemical inventory
PubChem CID	5356796	PubChem chemical database

Logical Relationship of Nomenclature

The following diagram illustrates the hierarchical and relational nature of the nomenclature for cis-2-Octene.

Caption: Relationship between IUPAC, common, and database names for cis-2-Octene.

Conclusion

A thorough understanding of the various synonyms for cis-2-Octene is essential for researchers to navigate the chemical literature and databases effectively. While (Z)-oct-2-ene stands as the definitive IUPAC name, the widespread use of cis-2-Octene and the absolute uniqueness of its CAS Registry Number (7642-04-8) are critical pieces of information for any scientist working with this compound. This guide serves as a comprehensive reference to ensure clarity, precision, and accuracy in the communication and documentation of chemical research.

References

• National Center for Biotechnology Information. PubChem Compound Summary for CID 8126, Oct-2-ene. [Link]

• LookChem. Oct-2-ene. [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 5356796, (2Z)oct-2-ene, (2E)oct-2-ene. [Link]

• Veeprho. Cis-2-Octene | CAS 7642-04-8. [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 5362722, (Z)-3-Octene. [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 5356796, cis-2-Octene. [Link]

• ChemSampCo, Inc. CIS-2-OCTENE 7642-04-8. [Link]

• LookChem. cis-2-Octene. [Link]

• National Institute of Standards and Technology. 2-Octene, (Z)-. [Link]

• National Institute of Standards and Technology. 2-Octene, (Z)-. [Link]

• PubChemLite. Cis-beta-ocimene (C10H16). [Link]

• Cheméo. Chemical Properties of 2-Octene, (Z)- (CAS 7642-04-8). [Link]

• The Good Scents Company. (Z)-2-octene, 7642-04-8. [Link]

Sources

• 1. cis-2-Octene | C8H16 | CID 5356796 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-Octene, (Z)- [webbook.nist.gov]
• 3. (Z)-2-octene, 7642-04-8 [thegoodscentscompany.com]
• 4. guidechem.com [guidechem.com]
• 5. CAS 7642-04-8: cis-2-Octene | CymitQuimica [cymitquimica.com]
• 6. veeprho.com [veeprho.com]
• 7. cis-2-Octene | 7642-04-8 | TCI AMERICA [tcichemicals.com]
• 8. CIS-2-OCTENE | 7642-04-8 [chemicalbook.com]
• 9. lookchem.com [lookchem.com]
• 10. Page loading... [wap.guidechem.com]

cis-2-Octene: A Benchmarking Standard in Stereoselective Synthesis and Catalysis

The following technical guide details the historical evolution, synthetic methodology, and catalytic utility of cis-2-octene.

Executive Summary

cis-2-Octene (CAS: 7642-04-8) is more than a simple alkene; it is a foundational "model substrate" in organic chemistry. Historically, its isolation marked the transition from crude petroleum distillation to precision stereochemical synthesis. Today, it serves as a critical benchmark for validating Z-selective catalysts, studying hydrogenation kinetics, and modeling lipid desaturation pathways in biological systems. This guide explores its journey from a cracking byproduct to a precision tool in drug development and materials science.

Historical Evolution: From Cracking to Control

The Era of Isolation (1900s–1940s)

In the early 20th century, cis-2-octene was not "synthesized" in the modern sense but isolated from the complex hydrocarbon mixtures produced during thermal cracking of petroleum.

• Challenge: Thermal cracking produces thermodynamic mixtures favoring the trans (E) isomer due to steric stability. Separating the cis (Z) isomer required inefficient fractional distillation columns with hundreds of theoretical plates due to the close boiling points of the isomers (cis: 125.6°C vs. trans: 125.0°C).

• Significance: Early physical chemistry relied on these laborious isolations to establish the fundamental thermodynamic penalty of cis-alkene steric strain (~1.0 kcal/mol for disubstituted alkenes).

The Lindlar Breakthrough (1952)

The true "discovery" of accessible cis-2-octene occurred not when it was found, but when it could be made selectively.

• The Driver: The industrial synthesis of Vitamin A required the formation of a cis-double bond.

• The Innovation: Herbert Lindlar developed a lead-poisoned palladium catalyst (

  treated with and quinoline).

• Application to Octene: The reduction of 2-octyne using Lindlar’s catalyst became the textbook definition of stereospecific syn-hydrogenation , granting chemists the first reliable access to >95% pure cis-2-octene.

Synthetic Methodologies & Mechanisms

The synthesis of cis-2-octene illustrates the evolution of stereocontrol in organic chemistry.

Classical: Heterogeneous Semi-Hydrogenation

• Substrate: 2-Octyne.

• Catalyst: Lindlar Catalyst or Nickel Boride (

  , P-2 catalyst).

• Mechanism: The alkyne adsorbs onto the metal surface.[1] Hydrogen is delivered from the metal surface to the same face of the

  -system (syn-addition), locking the alkyl groups into a cis geometry before the alkene desorbs.[1]

• Selectivity Control: The "poison" (Pb or Quinoline) occupies active sites, reducing the catalyst's activity just enough to prevent the second hydrogenation step (alkene

  alkane).

Modern: Homogeneous Z-Selective Metathesis

• Substrate: 1-Octene (via self-metathesis) or cross-metathesis.

• Catalyst: Ru-based (Grubbs) or Mo/W-based (Schrock) catalysts with specific steric bulk (e.g., adamantyl groups) that force the metallocyclobutane intermediate into a geometry yielding the Z-product.

• Advantage: Allows synthesis from terminal alkenes rather than requiring an alkyne precursor.

Visualization of Synthetic Pathways

Caption: Divergent synthetic pathways to 2-octene isomers. Blue path indicates the classic stereoselective route to the cis-isomer.

Catalytic Benchmarking Utility

cis-2-Octene is the "stress test" for new hydrogenation catalysts. Because internal olefins are sterically more hindered than terminal olefins, and because the cis isomer is thermodynamically unstable relative to the trans isomer, it reveals two critical catalyst failures:

• Isomerization Activity: Does the catalyst flip cis to trans before hydrogenating?

• Steric Access: Can the catalyst bind the hindered internal double bond?

Comparative Catalytic Data

Catalyst System	Reaction Type	Conversion (%)	Selectivity (cis:trans:alkane)	Key Insight
Lindlar (Pd/Pb)	Alkyne Reduct.	>99%	96 : 1 : 3	High Z-fidelity; standard reference.
Ni-Boride (P-2)	Alkyne Reduct.	>99%	98 : 1 : 1	Higher selectivity than Lindlar; less toxic.
Pd/C (Unpoisoned)	Hydrogenation	100%	0 : 0 : 100	Complete reduction to octane (no selectivity).
Ru-Nanoparticles	Isomerization	50%	20 : 80 : 0	Rapid thermodynamic equilibration to trans.

Detailed Experimental Protocol

Objective: Synthesis of cis-2-Octene via Semi-Hydrogenation of 2-Octyne (Self-Validating Protocol).

Reagents & Setup

• Substrate: 2-Octyne (98% purity).

• Catalyst: Lindlar Catalyst (5% Pd on

  + Pb).[2]

• Poison: Quinoline (synthetic grade).

• Solvent: Hexane or Methanol.

• Gas: Hydrogen (

  ) balloon or low-pressure line (1 atm).

Step-by-Step Methodology

• Preparation: In a 250 mL round-bottom flask, dissolve 2-octyne (10 mmol) in hexane (50 mL).

• Catalyst Loading: Add Lindlar catalyst (100 mg, ~5 mol% Pd). Note: Add catalyst to liquid to avoid pyrophoric ignition.

• Poisoning: Add quinoline (2 drops). Causality: Quinoline coordinates to the most active Pd sites, preventing over-reduction to octane.

• Hydrogenation: Purge flask with

  . Stir vigorously under atmosphere (balloon) at room temperature.

• Monitoring (Self-Validation): Monitor reaction via GC-FID every 30 minutes.

  • Endpoint: Disappearance of 2-octyne peak.

  • Stop Condition: If n-octane peak appears (>2%), stop immediately.

• Workup: Filter through a celite pad to remove Pd. Wash filtrate with 1M HCl (to remove quinoline) and brine. Dry over

  .

• Purification: Simple distillation (bp 125-127°C).

Characterization Standards

• NMR (CDCl ): Vinyl protons appear at 5.35 ppm as a multiplet. (The trans isomer would appear more downfield with a larger coupling constant, Hz vs Hz for cis).

• IR Spectroscopy: Characteristic C=C stretch at 1650

  (weak for cis) and absence of trans-alkene "out-of-plane" bending at 965 .

References

• Lindlar, H. (1952). Ein neuer Katalysator für selektive Hydrierungen. Helvetica Chimica Acta, 35(2), 446–450.

• NIST Chemistry WebBook. (2025). cis-2-Octene Thermochemical Data. National Institute of Standards and Technology.

• Trost, B. M., & Ball, Z. T. (2005). Addition of alkynes to transition metal catalyzed reactions. Synthesis, 2005(06), 853-887. (Review of modern alkyne reduction methods).
• Furstner, A. (2013). Alkyne metathesis on the rise. Angewandte Chemie International Edition, 52(10), 2794-2819.
• Smith, G. V., & Notheisz, F. (1999). Heterogeneous Catalysis in Organic Chemistry. Academic Press.

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]

Technical Guide: cis-2-Octene in Plant Metabolism and Chemical Ecology

This technical guide provides an in-depth analysis of cis-2-octene as a plant metabolite, focusing on its biosynthesis, ecological role, and analytical characterization.

Executive Summary

cis-2-Octene (CAS 7642-04-8) is a volatile organic compound (VOC) belonging to the class of unsaturated aliphatic hydrocarbons. While less ubiquitous than the C6 "Green Leaf Volatiles" (GLVs), cis-2-octene serves a specialized role in the floral scent profiles of specific angiosperms (e.g., Tillandsia, Tanacetum) and functions as a stress-responsive metabolite. For researchers in drug development and chemical ecology, cis-2-octene represents a critical biomarker of lipid oxidation pathways and a component of synergistic antimicrobial essential oils. This guide delineates its biosynthetic origin, ecological signaling functions, and validated detection protocols.

Chemical Identity and Physicochemical Properties

cis-2-Octene is an alkene featuring a double bond at the C2 position in the Z (cis) configuration.[1] This stereochemistry is crucial for its volatility and interaction with olfactory receptors in pollinators and herbivores.

Property	Value
IUPAC Name	(Z)-oct-2-ene
Molecular Formula	C₈H₁₆
Molecular Weight	112.21 g/mol
Boiling Point	125 °C
Odor Profile	Green, floral, slightly fatty; distinct from the "mushroom" odor of 1-octen-3-ol
Solubility	Insoluble in water; soluble in ethanol, ether, and non-polar solvents
Key Occurrence	Tillandsia spp. (Bromeliaceae), Tanacetum parthenium (Asteraceae), Artemisia spp.

Biosynthetic Pathway: The Fatty Acid Degradation Route

Unlike terpenes synthesized via the MEP/MVA pathways, cis-2-octene is derived from the catabolism of unsaturated fatty acids. The primary biosynthetic route involves the Lipoxygenase (LOX) Pathway , where C18 fatty acids (Linoleic or Linolenic acid) undergo oxygenation and subsequent cleavage.

Mechanism of Formation[2][3]

• Substrate Availability: Linoleic acid (C18:2) is released from membrane lipids by lipases during stress or developmental signaling (e.g., flowering).

• Oxygenation: Lipoxygenases (LOX) oxidize the fatty acid at specific positions (typically C9 or C13) to form hydroperoxides.[2]

• Cleavage: While Hydroperoxide Lyase (HPL) typically yields C6 volatiles (hexenal), a specific homolytic cleavage or decarboxylation of C9-hydroperoxides can yield C8 fragments, including cis-2-octene.

Note on Specificity: The cis configuration is often retained from the cis double bond of the parent fatty acid precursor, or established during the cleavage-elimination reaction.

Biosynthetic Pathway Diagram

Figure 1: Proposed biosynthetic route of cis-2-octene via the Lipoxygenase (LOX) pathway, originating from linoleic acid oxidation.

Ecological and Physiological Roles

Floral Signaling and Pollinator Attraction

In the Bromeliaceae family, specifically Tillandsia xiphioides and Tillandsia crocata, cis-2-octene is a significant component of the floral scent profile.

• Function: It acts synergistically with monoterpenes (like limonene) and phenylpropanoids to create a species-specific olfactory signature that attracts specific pollinators (moths or bees).

• Differentiation: The ratio of cis-2-octene to other volatiles allows for chemotaxonomic differentiation between Tillandsia species.

Plant Defense and Allelopathy

As a volatile hydrocarbon, cis-2-octene contributes to the plant's "cry for help" or direct defense mechanism.

• Antimicrobial Synergy: In medicinal plants like Tanacetum parthenium (Feverfew), cis-2-octene is found alongside parthenolide.[3] While not the primary antibiotic, lipophilic alkenes disrupt microbial cell membranes, enhancing the permeability and efficacy of other cytotoxic compounds.

• Insect Interaction: Alkenes often serve as repellents to generalist herbivores or attractants to parasitoids, functioning as part of the indirect defense system.

Analytical Methodology: HS-SPME-GC-MS

For researchers aiming to quantify cis-2-octene, Headspace Solid-Phase Microextraction (HS-SPME) coupled with Gas Chromatography-Mass Spectrometry (GC-MS) is the gold standard. This solvent-free method prevents the loss of highly volatile C8 compounds.

Validated Protocol

• Sample Preparation:

  • Harvest 1–2 g of fresh plant tissue (flower or leaf).

  • Place immediately into a 20 mL headspace vial and seal with a PTFE/silicone septum.

  • Optional: Add an internal standard (e.g., nonyl acetate) for quantification.

• Extraction (HS-SPME):

  • Fiber Selection: Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) 50/30 µm fiber is optimal for capturing a wide range of volatiles including non-polar alkenes.

  • Incubation: 40°C for 15 minutes (equilibration).

  • Extraction: Expose fiber to headspace for 30–45 minutes at 40°C.

• GC-MS Analysis:

  • Column: DB-5MS or HP-5MS (30 m × 0.25 mm × 0.25 µm).

  • Injector: Splitless mode at 250°C.

  • Oven Program: 40°C (hold 3 min) → 5°C/min to 150°C → 20°C/min to 250°C.

  • Identification: Compare retention index (RI) and mass spectrum against NIST library (Target Ion: m/z 56, 41, 70).

Analytical Workflow Diagram

Figure 2: Workflow for the extraction and identification of cis-2-octene using HS-SPME-GC-MS.

Therapeutic and Industrial Potential

While cis-2-octene is primarily an intermediate, its role in drug development is emerging in the context of bio-based precursors and complex mixture analysis .

• Pharmaceutical Precursor: cis-2-Octene serves as a clean chemical intermediate for the synthesis of C8-functionalized surfactants and plasticizers used in drug delivery systems.

• Biofilm Dispersal (Clarification): Researchers must distinguish cis-2-octene from cis-2-decenoic acid. While the latter is a potent biofilm disperser, cis-2-octene's lipophilicity makes it a candidate for permeabilizing bacterial membranes in synergistic antibiotic formulations.

• Quality Marker: In the quality control of herbal medicines (e.g., Tanacetum extracts for migraine), the presence and ratio of cis-2-octene contribute to the "fingerprint" of the authentic volatile fraction, ensuring the preparation has not been adulterated with synthetic fillers.

References

• Extraction and Identification of Volatile Organic Compounds Emitted by Fragrant Flowers of Three Tillandsia Species . National Institutes of Health (NIH). Available at: [Link]

• cis-2-Octene | C8H16 | CID 5356796 .[1] PubChem. Available at: [Link]

• Phytochemical and biological investigation of Tanacetum parthenium (L.) cultivated in Egypt . International Scholars Journals. Available at: [Link]

• The lipoxygenase pathway . PubMed. Available at: [Link]

• Renewable Linear Alpha-Olefins by Base-Catalyzed Dehydration of Biologically-Derived Fatty Alcohols . Royal Society of Chemistry. Available at: [Link]

Sources

• 1. cis-2-Octene | C8H16 | CID 5356796 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. The role of lipoxygenases in pathophysiology; new insights and future perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. internationalscholarsjournals.com [internationalscholarsjournals.com]

Protocols & Analytical Methods

Application Note: Stereoselective Synthesis of cis-2-Octene (Z-2-Octene)

Executive Summary

The stereoselective synthesis of cis-2-octene (Z-2-octene) presents a classic thermodynamic challenge: the cis-isomer is sterically more congested and thermodynamically less stable than its trans (E) counterpart (approx. 1.0 kcal/mol difference). High-purity cis-alkenes are critical intermediates in the synthesis of pheromones, lipid chains, and complex natural products where olefin geometry dictates biological activity.

This guide details two distinct, field-validated protocols for synthesizing cis-2-octene. Method A (Lindlar Hydrogenation) is the industry standard for scalability and atom economy, utilizing the partial reduction of 2-octyne. Method B (Wittig Olefination) offers a de novo approach for constructing the carbon skeleton with high stereocontrol using unstabilized ylides.

Method A: Lindlar Semihydrogenation (Scalable Protocol)

Principle & Mechanism

The most robust route to cis-2-octene involves the partial hydrogenation of 2-octyne. Standard palladium catalysts (Pd/C) are too active, reducing alkynes all the way to alkanes. To stop at the alkene, we employ Lindlar’s Catalyst (Pd/CaCO₃ poisoned with lead acetate).[1][2][3]

Critical Control Point: The addition of Quinoline is mandatory. It acts as a competitive inhibitor, occupying active sites on the palladium surface to further reduce catalyst activity and prevent the isomerization or over-reduction of the newly formed alkene.

Reaction Pathway Visualization

Figure 1: Surface-mediated mechanism of Lindlar hydrogenation. The 'poisoned' catalyst facilitates syn-addition while preventing re-adsorption of the alkene.

Experimental Protocol

Reagents:

• 2-Octyne (98% purity)

• Lindlar Catalyst (5% Pd on CaCO₃, poisoned with Pb)[2]

• Quinoline (Synthetic grade)

• Methanol (HPLC grade)

• Hydrogen gas (Balloon pressure)[1]

Step-by-Step Workflow:

• Catalyst Preparation: In a dry 250 mL round-bottom flask (RBF), suspend Lindlar Catalyst (5 wt% loading relative to alkyne mass) in Methanol (0.5 M concentration relative to substrate).

• Poisoning: Add Quinoline (0.2 equivalents relative to Pd content). Stir for 10 minutes to allow amine coordination to the metal surface.

• Substrate Addition: Add 2-Octyne (10.0 mmol) to the suspension.

• Hydrogenation:

  • Purge the flask with Nitrogen (

    ) for 5 minutes.

  • Switch to a Hydrogen (ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted">

    ) balloon. Insert a needle through the septum to bubble through the solvent for 2 minutes, then pull the needle up to the headspace.

  • Stir vigorously at room temperature (

    ).

• Monitoring (Self-Validating Step): Monitor via GC-MS or TLC every 30 minutes. The reaction is complete when the alkyne peak disappears. Note: Extended stirring after consumption of starting material increases the risk of isomerization.

• Workup: Filter the mixture through a pad of Celite to remove the Pd catalyst. Rinse with pentane.

• Purification: Concentrate the filtrate. If Quinoline remains, perform a rapid wash with 1M HCl (cold) to remove it, followed by drying over

  .

Method B: Salt-Free Wittig Reaction (De Novo Synthesis)

Principle & Mechanism

When a carbon skeleton must be built from smaller units, the Wittig reaction is preferred. To achieve Z-selectivity, we utilize an unstabilized ylide (ethyltriphenylphosphonium bromide) reacting with an aldehyde (hexanal).

The "Salt-Free" Requirement: Lithium salts (LiBr, LiI) stabilize the betaine intermediate, allowing equilibration to the thermodynamic trans-product. To ensure cis-selectivity, we use sodium or potassium bases (NaHMDS or KHMDS) which precipitate halide salts, preventing this equilibration and enforcing kinetic control.

Kinetic Pathway Visualization

Figure 2: Kinetic pathway of the salt-free Wittig reaction. Low temperature and lack of lithium salts prevent equilibration to the trans-isomer.

Experimental Protocol

Reagents:

• Ethyltriphenylphosphonium bromide (Dried under vacuum)

• Hexanal (Freshly distilled)

• NaHMDS (1.0 M in THF)

• Anhydrous THF

Step-by-Step Workflow:

• Ylide Generation: In a flame-dried Schlenk flask under Argon, suspend Ethyltriphenylphosphonium bromide (11.0 mmol) in anhydrous THF (50 mL).

• Deprotonation: Cool to -78°C (Dry ice/acetone bath). Add NaHMDS (10.5 mmol) dropwise. The solution will turn deep orange/red, indicating ylide formation. Stir for 1 hour at -78°C.

• Addition: Add Hexanal (10.0 mmol) dropwise over 10 minutes. Crucial: Maintain -78°C to ensure kinetic control.

• Reaction: Stir at -78°C for 2 hours, then allow the mixture to warm slowly to room temperature over 4 hours.

• Quench: Quench with saturated

  solution.

• Workup: Extract with pentane (3x). The Triphenylphosphine oxide (TPPO) byproduct is insoluble in pentane and will precipitate. Filter off the TPPO.

• Purification: Distillation or flash chromatography (100% Pentane) yields pure cis-2-octene.

Quality Control & Characterization Data

To validate stereochemistry,

-NMR is the definitive tool. The coupling constant ( ) between vinyl protons differentiates isomers.[4]

Parameter	cis-2-Octene (Target)	trans-2-Octene (Impurity)
Vinyl Proton Shift	5.30 - 5.45 ppm	5.35 - 5.50 ppm
Coupling Constant ( )	10 - 12 Hz (Characteristic)	15 - 16 Hz
Boiling Point
Retention Time (GC)	Typically elutes after trans on polar columns	Typically elutes before cis on polar columns

Self-Validation Check:

• If your NMR spectrum shows a doublet of triplets with

  Hz, your catalyst was likely under-poisoned (Lindlar) or your temperature spiked (Wittig), leading to isomerization.

Safety & Handling

• Flammability: cis-2-Octene is a Category 2 Flammable Liquid (H225).[5] Ground all glassware to prevent static discharge.

• Catalyst Fire Risk: Dry Lindlar catalyst can be pyrophoric, especially after hydrogenation. Always keep the filtered catalyst wet with water or solvent before disposal into a dedicated heavy metal waste container.

• Toxicity: Quinoline and Phosphonium salts are toxic. Use a fume hood.

References

• Lindlar, H. (1952). Ein neuer Katalysator für selektive Hydrierungen. Helvetica Chimica Acta.

• Organic Chemistry Portal. (n.d.). Lindlar Catalyst - Mechanism and Protocol.

• Vedejs, E., & Peterson, M. J. (1994). Stereocontrol in Organic Synthesis Using the Wittig Reaction. Topics in Stereochemistry.

• National Center for Biotechnology Information. (2023). PubChem Compound Summary for CID 5356796, cis-2-Octene.

Sources

• 1. orgosolver.com [orgosolver.com]
• 2. Lindlar catalyst - Wikipedia [en.wikipedia.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. chemicalbook.com [chemicalbook.com]

Application Note: Stereoselective Synthesis of cis-2-Octene from 1-Heptene

Abstract: This document provides a comprehensive guide for the stereoselective synthesis of cis-2-octene, a valuable olefinic compound, starting from the readily available terminal alkene, 1-heptene. We present two robust and field-proven synthetic pathways: the Wittig Olefination Pathway and the Alkyne Hydrogenation Pathway. Each method is detailed with step-by-step protocols, mechanistic insights, and a discussion of the critical parameters governing the high Z-selectivity required for the final product. This guide is intended for researchers in organic synthesis, drug development, and materials science who require precise control over alkene geometry.

Introduction and Strategic Overview

The synthesis of specific alkene isomers is a cornerstone of modern organic chemistry, with profound implications in fields ranging from pharmaceuticals to polymer science. The geometric configuration of a double bond can dramatically alter a molecule's biological activity and material properties. cis-2-Octene, while a simple alkene, serves as an excellent model for demonstrating the principles of stereoselective synthesis. The challenge lies in converting a simple starting material like 1-heptene into a product with a specific, non-terminal, and geometrically defined double bond.

This application note details two distinct, yet equally effective, strategies to achieve this transformation. Each strategy involves lengthening the carbon chain by one unit and precisely installing a cis (or Z) double bond at the C2 position.

• Strategy A: The Wittig Olefination Pathway. This approach leverages the power of the Wittig reaction, a Nobel Prize-winning method for converting carbonyls into alkenes.[1] The core of this strategy is the reaction between an aldehyde (heptanal, derived from 1-heptene) and a non-stabilized phosphorus ylide to preferentially form the cis-alkene.[2][3]

• Strategy B: The Alkyne Hydrogenation Pathway. This classic strategy involves first constructing the C8 carbon skeleton as an internal alkyne (2-octyne). Subsequently, a stereoselective partial hydrogenation using a "poisoned" catalyst, such as Lindlar's catalyst, facilitates the syn-addition of hydrogen across the triple bond, yielding the desired cis-alkene with high fidelity.[4][5][6]

Method 1: The Wittig Olefination Pathway

This three-step sequence is highly reliable and offers excellent control over the final product's stereochemistry. The strategy hinges on converting the terminal alkene into an aldehyde, which then serves as the electrophilic partner in the key C-C bond-forming Wittig reaction.

Workflow Diagram: Wittig Olefination Pathway

Caption: Overall workflow for the synthesis of cis-2-octene via the Wittig Pathway.

Reagents and Materials

Reagent/Material	Formula	Molar Mass ( g/mol )	Role	Supplier Suggestion
1-Heptene	C₇H₁₄	98.19	Starting Material	Sigma-Aldrich, 99%
Borane-THF complex	BH₃·THF	85.94	Hydroborating agent	Acros Organics, 1M sol.
Hydrogen Peroxide	H₂O₂	34.01	Oxidizing agent	Fisher Scientific, 30% aq.
Sodium Hydroxide	NaOH	40.00	Base	EMD Millipore, pellets
Pyridinium chlorochromate	C₅H₆NCrO₃Cl	215.56	Oxidizing agent	Alfa Aesar, 98%
Dichloromethane (DCM)	CH₂Cl₂	84.93	Solvent	VWR, anhydrous
Ethyltriphenylphosphonium bromide	C₂₀H₂₀BrP	371.25	Ylide precursor	TCI America, 98%
n-Butyllithium (n-BuLi)	C₄H₉Li	64.06	Strong base	Sigma-Aldrich, 2.5M in hexanes
Tetrahydrofuran (THF)	C₄H₈O	72.11	Solvent	J.T. Baker, anhydrous

Experimental Protocols

Step 1: Synthesis of 1-Heptanol via Hydroboration-Oxidation

• Rationale: To convert the terminal alkene into a primary alcohol, an anti-Markovnikov addition of water is required. Hydroboration-oxidation is the canonical method for this transformation, as the boron atom adds to the less sterically hindered carbon, leading to the terminal alcohol upon oxidation.[2]

• Protocol:

  • Under an inert atmosphere (N₂ or Ar), add 1-heptene (1.0 eq) to a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer and addition funnel.

  • Dissolve the 1-heptene in anhydrous THF.

  • Cool the flask to 0 °C in an ice bath.

  • Slowly add borane-tetrahydrofuran complex (1.0 M solution in THF, ~0.4 eq) via the addition funnel over 30 minutes, maintaining the temperature at 0 °C.

  • After the addition is complete, allow the mixture to warm to room temperature and stir for 2 hours.

  • Cool the reaction back to 0 °C and slowly add 3M aqueous NaOH (1.2 eq), followed by the careful, dropwise addition of 30% aqueous H₂O₂ (1.2 eq). Caution: This addition is exothermic.

  • Stir the biphasic mixture vigorously at room temperature for 1 hour.

  • Perform a workup by separating the layers, extracting the aqueous phase with diethyl ether, combining the organic layers, washing with brine, drying over anhydrous MgSO₄, and concentrating under reduced pressure to yield crude 1-heptanol.

Step 2: Oxidation of 1-Heptanol to Heptanal

• Rationale: The primary alcohol must be oxidized to an aldehyde. A mild oxidizing agent is crucial to prevent over-oxidation to the corresponding carboxylic acid. Pyridinium chlorochromate (PCC) is an effective reagent for this specific transformation, typically performed in an anhydrous solvent like dichloromethane (DCM).[2]

• Protocol:

  • To a flask containing a suspension of PCC (1.5 eq) in anhydrous DCM, add a solution of 1-heptanol (1.0 eq) in anhydrous DCM dropwise.

  • Stir the resulting dark mixture at room temperature for 2-3 hours until the starting material is consumed (monitor by TLC).

  • Upon completion, dilute the mixture with diethyl ether and filter through a pad of silica gel or Florisil to remove the chromium byproducts.

  • Wash the filter cake thoroughly with diethyl ether.

  • Concentrate the filtrate under reduced pressure to yield heptanal. Note: Heptanal is volatile; care should be taken during solvent removal. The product is often used immediately in the next step.

Step 3: Wittig Olefination to form cis-2-Octene

• Rationale: This is the key stereochemistry-defining step. The Wittig reaction involves the nucleophilic attack of a phosphorus ylide on a carbonyl, leading to an alkene. Non-stabilized ylides (where the carbanion is adjacent to alkyl or hydrogen groups) react under kinetic control to predominantly form a cis-oxaphosphetane intermediate, which then decomposes to the Z (cis)-alkene.[3][7][8]

• Protocol:

  • Ylide Preparation:

    • Under an inert atmosphere, suspend ethyltriphenylphosphonium bromide (1.1 eq) in anhydrous THF in a flame-dried flask.

    • Cool the suspension to 0 °C.

    • Add n-butyllithium (1.05 eq) dropwise. A deep red or orange color indicates the formation of the ylide.

    • Stir the mixture at 0 °C for 30 minutes.

  • Wittig Reaction:

    • To the freshly prepared ylide solution at 0 °C, add a solution of heptanal (1.0 eq) in anhydrous THF dropwise.

    • The characteristic color of the ylide will fade as it reacts.

    • Allow the reaction to warm to room temperature and stir for 2-4 hours.

    • Quench the reaction by adding saturated aqueous NH₄Cl.

    • Extract the mixture with pentane, wash the combined organic layers with water and brine, dry over anhydrous MgSO₄, and concentrate carefully.

    • The crude product can be purified by fractional distillation or column chromatography to yield pure cis-2-octene.

Mechanism: The Wittig Reaction

Caption: Kinetically controlled formation of the cis-oxaphosphetane intermediate.

Method 2: The Alkyne Hydrogenation Pathway

This four-step pathway builds the C8 carbon backbone first via alkyne chemistry and then sets the cis stereochemistry in the final reduction step. It is a powerful alternative that offers exceptionally high stereoselectivity.

Workflow Diagram: Alkyne Hydrogenation Pathway

Caption: Overall workflow for the synthesis of cis-2-octene via alkyne reduction.

Reagents and Materials

Reagent/Material	Formula	Molar Mass ( g/mol )	Role	Supplier Suggestion
1-Heptene	C₇H₁₄	98.19	Starting Material	Sigma-Aldrich, 99%
Bromine	Br₂	159.81	Halogenating agent	Acros Organics, 99.8%
Carbon Tetrachloride	CCl₄	153.82	Solvent	Fisher Scientific, ACS Grade
Sodium Amide	NaNH₂	39.01	Strong base	Sigma-Aldrich, 98%
Iodomethane	CH₃I	141.94	Alkylating agent	Alfa Aesar, 99.5%
Lindlar's Catalyst	Pd/CaCO₃/Pb(OAc)₂	N/A	Hydrogenation catalyst	Strem Chemicals
Hydrogen Gas	H₂	2.02	Reducing agent	Airgas, UHP Grade
Hexane	C₆H₁₄	86.18	Solvent	VWR, anhydrous

Experimental Protocols

Step 1 & 2: Synthesis of 1-Heptyne from 1-Heptene

• Rationale: To create a triple bond, a double elimination reaction is required. This is achieved by first halogenating the starting alkene to create a vicinal dihalide, which provides the two necessary leaving groups for the subsequent dehydrohalogenation with a strong base like sodium amide.[9]

• Protocol:

  • Bromination: Dissolve 1-heptene (1.0 eq) in CCl₄ and cool to 0 °C. Add a solution of bromine (1.0 eq) in CCl₄ dropwise until a faint orange color persists. Warm to room temperature and stir for 1 hour. Wash with aqueous Na₂S₂O₃ to remove excess bromine, then with water and brine. Dry over MgSO₄ and remove the solvent to yield 1,2-dibromoheptane.

  • Double Dehydrohalogenation: In a flask equipped for reflux and gas outlet, add sodium amide (2.2 eq) to mineral oil or liquid ammonia. Carefully add the crude 1,2-dibromoheptane dropwise. Heat the mixture (if in mineral oil) or allow the ammonia to reflux. The reaction is vigorous. After the reaction subsides, work up by carefully adding water, followed by extraction with a low-boiling alkane like pentane to isolate 1-heptyne.

Step 3: Alkylation of 1-Heptyne to 2-Octyne

• Rationale: The terminal proton of 1-heptyne is acidic (pKa ~25) and can be removed by a strong base like NaNH₂ to form a sodium acetylide. This nucleophilic acetylide can then be alkylated with a methyl electrophile (iodomethane) in an Sₙ2 reaction to form the internal alkyne, 2-octyne.[10]

• Protocol:

  • Dissolve sodium amide (1.1 eq) in liquid ammonia in a three-neck flask at -78 °C.

  • Add a solution of 1-heptyne (1.0 eq) in a minimal amount of anhydrous ether dropwise. Stir for 1 hour to ensure complete formation of the acetylide.

  • Add iodomethane (1.2 eq) dropwise.

  • Stir the reaction at -78 °C for 1 hour, then allow the ammonia to slowly evaporate overnight as the cold bath expires.

  • Carefully add water to the residue, and extract the product into diethyl ether. Wash, dry, and concentrate to yield crude 2-octyne, which can be purified by distillation.

Step 4: Partial Hydrogenation of 2-Octyne to cis-2-Octene

• Rationale: This is the critical stereoselective step of this pathway. Lindlar's catalyst is a "poisoned" palladium catalyst that is active enough to reduce an alkyne to an alkene but is deactivated towards further reduction to an alkane.[6] The hydrogenation occurs on the surface of the catalyst, forcing a syn-addition of two hydrogen atoms to the same face of the alkyne, resulting exclusively in the cis-alkene.[4]

• Protocol:

  • In a hydrogenation flask, dissolve 2-octyne (1.0 eq) in a suitable solvent (e.g., hexane or ethanol).

  • Add Lindlar's catalyst (typically 5-10% by weight relative to the alkyne). A small amount of quinoline can be added to further prevent over-reduction.

  • Evacuate the flask and backfill with hydrogen gas (H₂), typically using a balloon or a controlled pressure system (1 atm).

  • Stir the mixture vigorously to ensure good contact between the catalyst, substrate, and hydrogen.

  • Monitor the reaction progress by H₂ uptake or by TLC/GC analysis. The reaction should stop after absorbing one equivalent of H₂.

  • Upon completion, filter the mixture through Celite to remove the catalyst.

  • Wash the Celite pad with the solvent and concentrate the filtrate to yield high-purity cis-2-octene.

Mechanism: Heterogeneous Catalysis with Lindlar's Catalyst

Caption: Syn-addition of hydrogen on the Lindlar catalyst surface.

Comparative Analysis

Feature	Wittig Olefination Pathway	Alkyne Hydrogenation Pathway
Number of Steps	3	4
Key Reaction	Wittig Olefination	Partial Alkyne Hydrogenation
Stereoselectivity	Good to excellent (typically >90% Z)	Excellent (often >98% Z)
Key Reagents	Organophosphorus compounds, n-BuLi, PCC	NaNH₂, Lindlar's catalyst, H₂ gas
Potential Challenges	Handling pyrophoric n-BuLi; removal of triphenylphosphine oxide byproduct.	Handling NaNH₂ and liquid ammonia; potential for over-reduction if catalyst is too active.
Atom Economy	Lower due to stoichiometric phosphine oxide waste.	Generally higher in the key steps.

Conclusion

The synthesis of cis-2-octene from 1-heptene can be accomplished with high stereoselectivity through multiple robust synthetic routes. The Wittig Olefination Pathway offers a concise, three-step sequence that provides good Z-selectivity through a kinetically controlled reaction. The Alkyne Hydrogenation Pathway , while one step longer, provides exceptional cis-selectivity due to the well-established mechanism of syn-addition on a poisoned catalyst surface. The choice between these methods will depend on the specific requirements of the researcher, including available reagents, scale, and the desired level of isomeric purity. Both protocols represent fundamental and powerful strategies in modern organic synthesis.

References

• Filo. (2025, October 23). Propose a synthesis of cis-2-octene starting from 1-heptene. Available at: [Link]

• Homework.Study.com. Propose a synthesis of cis-2-octene starting from 1-heptene. Specify the reagents that would be... Available at: [Link]

• Homework.Study.com. Propose a synthesis of trans-2-octene starting from 1-heptene. Available at: [Link]

• Wikipedia. Wittig reaction. Available at: [Link]

• JoVE. (2023, April 30). Reduction of Alkynes to cis-Alkenes: Catalytic Hydrogenation. Available at: [Link]

• ResearchGate. (2000). Synthesis of Highly Functionalized Cyclooctenes by Ring-Closing Metathesis: Unexpected Formation of a trans Isomer. Available at: [Link]

• Master Organic Chemistry. (2018, February 6). The Wittig Reaction - Examples and Mechanism. Available at: [Link]

• Organic Chemistry Portal. Wittig Reaction. Available at: [Link]

• Wipf, P. (2007, February 12). The Wittig Reaction. University of Pittsburgh. Available at: [Link]

• Orgo Made Easy. (2014, March 14). The Wittig Reaction's E & Z Alkene Products Made Easy! [Video]. YouTube. Available at: [Link]

• Chegg.com. (2020, December 4). Solved Propose a synthesis of cis-2-octene starting from. Available at: [Link]

• Organic Chemistry Portal. cis-Alkene synthesis by olefination. Available at: [Link]

• Master Organic Chemistry. (2011, August 19). Partial Reduction of Alkynes With Lindlar's Catalyst. Available at: [Link]

• Master Organic Chemistry. (2013, June 11). Alkenes To Alkynes Via Halogenation And Elimination Reactions. Available at: [Link]

• Chemistry LibreTexts. (2024, March 18). 9.5: Reduction of Alkynes. Available at: [Link]

• Brown, C. A., & Ahuja, V. K. (1973). “P-2 Nickel” Catalyst with Ethylenediamine, a Novel System for Highly Stereospecific Reduction of Alkynes to cis-Olefins. Journal of the Chemical Society, Chemical Communications, (15), 553. Available at: [Link]

• University of Calgary. Ch 9 : Alkynes + H2. Available at: [Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Question Content Area Propose a synthesis of cis-2-octene starting from .. [askfilo.com]
• 3. Wittig Reaction [organic-chemistry.org]
• 4. Video: Reduction of Alkynes to cis-Alkenes: Catalytic Hydrogenation [jove.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Wittig reaction - Wikipedia [en.wikipedia.org]
• 8. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. homework.study.com [homework.study.com]

Application Notes & Protocols: A Researcher's Guide to the Polymerization of cis-2-Octene

Introduction: The Untapped Potential of Poly(cis-2-octene) and the Stereochemical Challenge

In the vast landscape of polymer chemistry, polyolefins derived from simple alpha-olefins like ethylene and propylene have become ubiquitous. However, the polymerization of internal olefins, such as cis-2-octene, presents a significantly greater scientific challenge and, consequently, a domain of untapped potential. The resulting polymer, poly(cis-2-octene), a saturated hydrocarbon with repeating octyl units, is anticipated to exhibit unique thermal and mechanical properties, making it a person of interest for applications ranging from novel elastomers and adhesives to advanced materials in drug delivery systems.

The primary hurdle in the polymerization of cis-2-octene lies in the steric hindrance and the electronic nature of the internal double bond. Unlike terminal olefins, the disubstituted nature of the double bond in cis-2-octene makes it less susceptible to insertion into a growing polymer chain. This guide, intended for researchers, scientists, and drug development professionals, provides an in-depth exploration of the primary catalytic systems for tackling this challenge: Ziegler-Natta, Ring-Opening Metathesis Polymerization (ROMP), and Cationic Polymerization. We will delve into the mechanistic intricacies of each method, offer detailed, field-proven protocols, and provide a comparative analysis to guide your experimental design.

Section 1: Ziegler-Natta Polymerization: A Coordination Approach to a Challenging Monomer

Ziegler-Natta (ZN) catalysis, the cornerstone of industrial polyolefin production, operates via a coordination polymerization mechanism.[1] This method is renowned for its ability to produce linear and stereoregular polymers.[2] A typical ZN catalyst system comprises a transition metal compound (e.g., from Group IV like titanium) and an organoaluminum co-catalyst.[2]

Mechanistic Insights and Experimental Causality

The polymerization is initiated by the formation of an active catalytic species. For instance, in a TiCl₄/AlEt₃ system, the triethylaluminum (Et₃Al) alkylates the titanium center, creating a coordinatively unsaturated site.[2] The olefin monomer then coordinates to this vacant site through its π-electrons. This is followed by a migratory insertion of the olefin into the titanium-alkyl bond, thereby extending the polymer chain and regenerating the vacant site for the next monomer to coordinate.[2]

A significant challenge with internal olefins like cis-2-octene is their reduced reactivity compared to α-olefins due to steric hindrance around the double bond. While traditional ZN catalysts are highly effective for terminal olefins, their application to internal olefins is less straightforward and often results in lower yields and molecular weights. However, the development of stereoselective ZN catalysts offers a pathway to potentially control the tacticity of the resulting poly(cis-2-octene), should polymerization occur.[3]

Experimental Workflow: Ziegler-Natta Polymerization

Caption: Experimental workflow for Ziegler-Natta polymerization of cis-2-octene.

Detailed Protocol: Ziegler-Natta Polymerization of cis-2-Octene

Materials:

• Titanium tetrachloride (TiCl₄)

• Triethylaluminum (Al(C₂H₅)₃)

• cis-2-Octene (purified by distillation over sodium)

• Anhydrous Toluene (solvent)

• Methanol

• Hydrochloric acid

• Nitrogen or Argon gas (high purity)

• Schlenk line and glassware

Procedure:

• Catalyst Preparation (in situ):

  • Assemble a flame-dried 250 mL Schlenk flask equipped with a magnetic stir bar under a positive pressure of nitrogen.

  • Inject 100 mL of anhydrous toluene into the flask.

  • Carefully add TiCl₄ (e.g., 1 mmol) to the toluene with vigorous stirring.

  • Slowly add a solution of triethylaluminum in toluene (e.g., 2 mmol, Al/Ti ratio of 2:1) to the flask at room temperature. A colored precipitate, the active catalyst, will form.

  • Age the catalyst slurry for 30 minutes at room temperature to ensure complete formation of the active sites.

• Polymerization:

  • Inject the purified cis-2-octene (e.g., 100 mmol) into the flask containing the catalyst slurry.

  • Maintain the reaction temperature at a controlled level (e.g., 50 °C) using an oil bath.

  • Allow the polymerization to proceed for a set time (e.g., 4 hours), monitoring for any increase in viscosity.

• Termination and Polymer Isolation:

  • Terminate the polymerization by slowly adding 20 mL of methanol containing 5% HCl to the reaction mixture. This will quench the catalyst.

  • Pour the mixture into a beaker containing 500 mL of methanol to precipitate the polymer.

  • Filter the resulting polymer using a Büchner funnel.

  • Wash the polymer thoroughly with fresh methanol to remove any catalyst residues and unreacted monomer.

  • Dry the polymer in a vacuum oven at 60 °C to a constant weight.

• Characterization:

  • Determine the molecular weight (Mₙ and Mₙ) and polydispersity index (PDI) by Gel Permeation Chromatography (GPC).

  • Analyze the polymer microstructure and tacticity using ¹H and ¹³C NMR spectroscopy.[4][5]

Section 2: Ring-Opening Metathesis Polymerization (ROMP): A Pathway for Unsaturated Polymers

While cis-2-octene is an acyclic olefin and not a direct candidate for ROMP, this section is included for completeness to address a common point of inquiry. ROMP is a powerful technique for the polymerization of cyclic olefins.[6] However, acyclic diene metathesis (ADMET) polymerization, a related process, could theoretically be applied to a diene derived from cis-2-octene. For the direct polymerization of a cyclic analogue, cis-cyclooctene, ROMP is highly effective.[7]

Mechanistic Insights and Experimental Causality for cis-Cyclooctene ROMP

ROMP is initiated by a metal-carbene complex, such as a Grubbs' catalyst.[8] The reaction proceeds via a [2+2] cycloaddition between the metal-carbene and the double bond of the cyclic monomer to form a metallacyclobutane intermediate. This intermediate then undergoes a retro-[2+2] cycloaddition to open the ring and regenerate a new metal-carbene species at the end of the growing polymer chain. This process repeats, leading to the formation of an unsaturated polymer. The "living" nature of some ROMP systems allows for the synthesis of polymers with well-defined molecular weights and low polydispersity, as well as the formation of block copolymers.[6][9]

Experimental Workflow: ROMP of cis-Cyclooctene

Caption: Experimental workflow for the cationic polymerization of cis-2-octene.

Detailed Protocol: Cationic Polymerization of cis-2-Octene

Materials:

• Boron trifluoride diethyl etherate (BF₃·OEt₂) (initiator)

• cis-2-Octene (purified and dried)

• Anhydrous Dichloromethane (solvent)

• Methanol (chilled)

• Nitrogen or Argon gas (high purity)

• Dry ice/acetone bath

• Schlenk line and glassware

Procedure:

• Reaction Setup:

  • Set up a flame-dried Schlenk flask with a stir bar under an inert atmosphere.

  • Add 50 mL of anhydrous dichloromethane and cool the flask to -78 °C using a dry ice/acetone bath.

  • Inject the purified cis-2-octene (e.g., 50 mmol).

• Initiation and Polymerization:

  • Slowly add the BF₃·OEt₂ initiator (e.g., 0.5 mmol) to the cold, stirring solution.

  • Maintain the reaction at -78 °C for the desired duration (e.g., 2 hours).

• Termination and Polymer Isolation:

  • Quench the reaction by adding 10 mL of chilled methanol.

  • Allow the mixture to warm to room temperature, then precipitate the polymer by pouring the solution into 300 mL of methanol.

  • Collect the polymer by filtration, wash with methanol, and dry under vacuum. [10]

• Characterization:

  • Use GPC to determine the molecular weight and PDI.

  • Employ ¹H and ¹³C NMR to confirm the polymer structure. [11]

Section 4: Comparative Data and Characterization

The successful synthesis of poly(cis-2-octene) requires rigorous characterization to understand its molecular architecture and properties.

Expected Polymer Characteristics

Polymerization Method	Expected Molecular Weight (Mₙ)	Polydispersity Index (PDI)	Key Structural Features
Ziegler-Natta	Low to Moderate	Broad (>2)	Saturated, potentially stereoregular backbone
ROMP (of cis-cyclooctene)	Controllable (High)	Narrow (<1.2 for living systems)	Unsaturated backbone with cis/trans isomerism
Cationic	Low to Moderate	Broad (>2)	Saturated, likely atactic backbone

Characterization Techniques

• Gel Permeation Chromatography (GPC): Essential for determining the number-average molecular weight (Mₙ), weight-average molecular weight (Mₙ), and the polydispersity index (PDI = Mₙ/Mₙ). [4]* Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Provides information on the overall structure and, for ROMP polymers, the ratio of cis to trans double bonds in the backbone. [11][12] * ¹³C NMR: Offers detailed insight into the polymer's microstructure, including tacticity (isotactic, syndiotactic, or atactic) for saturated polymers. [5][12]* Differential Scanning Calorimetry (DSC): Used to determine thermal transitions such as the glass transition temperature (T₉) and melting temperature (Tₘ), which are crucial for understanding the material's physical state and potential applications.

• Fourier-Transform Infrared (FTIR) Spectroscopy: Can be used to confirm the presence of specific functional groups and, in the case of ROMP, the disappearance of the monomer's cyclic strain.

Conclusion and Future Outlook

The polymerization of cis-2-octene remains a formidable challenge in polymer science. This guide has outlined the theoretical frameworks and provided practical, adaptable protocols for approaching this challenge using Ziegler-Natta, ROMP (of a cyclic analogue), and cationic polymerization techniques. Each method presents a unique set of advantages and disadvantages, and the choice of approach will depend on the desired polymer characteristics and the researcher's specific goals.

Future advancements in catalyst design, particularly in the realm of stereoselective ZN catalysts and more robust ROMP initiators tolerant of acyclic internal olefins, will be pivotal in unlocking the full potential of poly(cis-2-octene). The successful synthesis and characterization of this novel polymer could pave the way for new materials with tailored properties for a wide array of scientific and industrial applications.

References

• Ziegler-Natta polymerization for CSIR NET/GATE/IIT JAM. (2022, January 10). YouTube. Retrieved from [Link]

• Zeigler natta polymerisation. (n.d.). Slideshare. Retrieved from [Link]

• 14.4.1: Ziegler-Natta Polymerizations. (2023, May 3). Chemistry LibreTexts. Retrieved from [Link]

• Busico, V., Cipullo, R., Pellecchia, R., Ronca, S., Roviello, G., & Talarico, G. (2006). Design of stereoselective Ziegler–Natta propene polymerization catalysts. Proceedings of the National Academy of Sciences, 103(42), 15321-15326. Retrieved from [Link]

• Unlocking the Potential of Water-Insoluble Natural Polymers: Isolation, Characterization, and 2D NMR Quantification of cis-1,4-Poly-β-myrcene in Chios Mastic Gum. (2023). PubMed Central. Retrieved from [Link]

• Ziegler-Natta Polymerization. (2026, January 23). YouTube. Retrieved from [Link]

• Demystifying Ziegler–Natta Catalysts: The Origin of Stereoselectivity. (2022). ACS Catalysis. Retrieved from [Link]

• Ziegler-Natta polymerization of olefins - stereoselectivity. (n.d.). SlideShare. Retrieved from [Link]

• Ethylene polymerization reactions with Ziegler–Natta catalysts. I. Ethylene polymerization kinetics and kinetic mechanism. (1999). ResearchGate. Retrieved from [Link]

• Cationic polymerization. (n.d.). Wikipedia. Retrieved from [Link]

• Recent progress in the Lewis acids co-initiated cationic polymerization of isobutylene and 1,3-dienes. (2015). RSC Publishing. Retrieved from [Link]

• C-NMR Spectra of cis-Polymyrcene and cis-Polyfarnesene. (n.d.). ResearchGate. Retrieved from [Link]

• (a−f) 1 H NMR spectra for P1 (a), P2a (b), P3 (c), polycyclooctene (d),... (n.d.). ResearchGate. Retrieved from [Link]

• Lewis Pair Catalysts in the Polymerization of Lactide and Related Cyclic Esters. (2018). MDPI. Retrieved from [Link]

• Processive Catalytic Polymerization via Molecularly Confined Catalyst Authors. (n.d.). ChemRxiv. Retrieved from [Link]

• Catalytic living ring-opening metathesis polymerization. (2015). FOLIA. Retrieved from [Link]

• Cationic Polymerization. (n.d.). Retrieved from [Link]

• NMR Characterization of High cis Polybutadiene. (n.d.). auremn. Retrieved from [Link]

• cationic addition polymers. (2019, January 23). YouTube. Retrieved from [Link]

• Catalytic living ring-opening metathesis polymerization with Grubbs' second- and third-generation catalysts. (n.d.). PubMed. Retrieved from [Link]

• Chemically Recyclable Polymers from Living ROMP of Cyclooctene Derivatives. (2021). OhioLINK. Retrieved from [Link]

• a Ring opening metathesis polymerization (ROMP) by 2nd-generation... (n.d.). ResearchGate. Retrieved from [Link]

Sources

• 1. Zeigler natta polymerisation | PPTX [slideshare.net]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. pnas.org [pnas.org]
• 4. Unlocking the Potential of Water-Insoluble Natural Polymers: Isolation, Characterization, and 2D NMR Quantification of cis-1,4-Poly-β-myrcene in Chios Mastic Gum - PMC [pmc.ncbi.nlm.nih.gov]
• 5. auremn.org [auremn.org]
• 6. OhioLINK ETD: Shi, Zhen [etd.ohiolink.edu]
• 7. chemrxiv.org [chemrxiv.org]
• 8. researchgate.net [researchgate.net]
• 9. Catalytic living ring-opening metathesis polymerization with Grubbs' second- and third-generation catalysts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pslc.ws [pslc.ws]
• 11. CIS-2-OCTENE(7642-04-8) 1H NMR [m.chemicalbook.com]
• 12. researchgate.net [researchgate.net]

Application Note: Laboratory-Scale Synthesis of High-Purity cis-2-Octene

Abstract

This application note provides detailed protocols for the laboratory-scale synthesis of high-purity cis-2-octene, a valuable alkene intermediate in organic synthesis and materials science. Two primary stereoselective methods are presented: the partial hydrogenation of 2-octyne using a Lindlar catalyst and the Wittig reaction of heptanal with a non-stabilized phosphorus ylide. This guide offers in-depth technical insights, step-by-step experimental procedures, purification techniques, and comprehensive analytical characterization methods. Emphasis is placed on experimental causality, safety protocols, and data interpretation to ensure reproducible and reliable results for researchers, scientists, and professionals in drug development.

Introduction

cis-2-Octene is an eight-carbon alkene with the double bond located between the second and third carbon atoms, featuring a cis or (Z) configuration. This specific stereoisomer is a crucial building block in the synthesis of various fine chemicals, pharmaceuticals, and polymers. The stereochemical integrity of the double bond is often paramount for the desired biological activity or material properties of the final product. Therefore, synthetic methods that provide high stereoselectivity towards the cis-isomer are of significant interest.

This document outlines two robust and widely applicable methods for the synthesis of high-purity cis-2-octene:

• Partial Hydrogenation of 2-Octyne with Lindlar's Catalyst: This classic method relies on the syn-addition of hydrogen to an alkyne, mediated by a "poisoned" palladium catalyst to prevent over-reduction to the corresponding alkane.[1][2]

• Wittig Reaction: This powerful olefination reaction allows for the stereoselective formation of alkenes from aldehydes or ketones and phosphorus ylides. The use of non-stabilized ylides generally favors the formation of cis-alkenes.[3]

Both methods offer distinct advantages and are presented here with detailed protocols to enable researchers to select the most suitable approach for their specific needs.

Stereoselective Synthesis Methodologies

Method 1: Partial Hydrogenation of 2-Octyne via Lindlar Catalysis

The partial hydrogenation of alkynes to cis-alkenes using a Lindlar catalyst is a cornerstone of stereoselective synthesis. The catalyst, typically 5% palladium on calcium carbonate poisoned with lead acetate and quinoline, deactivates the palladium surface, allowing for the selective reduction of the alkyne to the alkene without significant further reduction to the alkane.[4][5] The syn-addition of hydrogen atoms to the alkyne adsorbed on the catalyst surface dictates the cis stereochemistry of the resulting alkene.

Materials:

• 2-Octyne (99%)

• Lindlar's catalyst (5% Pd on CaCO₃, poisoned with lead)

• Quinoline (98%)

• Hexane (anhydrous)

• Hydrogen gas (high purity)

• Round-bottom flask with stir bar

• Hydrogenation apparatus (e.g., balloon hydrogenation setup or Parr hydrogenator)

• Filtration setup (e.g., Büchner funnel with celite or a syringe filter)

Procedure:

• In a 100 mL round-bottom flask, dissolve 2-octyne (5.5 g, 50 mmol) in 50 mL of anhydrous hexane.

• Add Lindlar's catalyst (0.275 g, 5% w/w of alkyne) and quinoline (0.275 mL) to the solution.

• Equip the flask with a magnetic stir bar and a septum.

• Flush the flask with nitrogen or argon to create an inert atmosphere.

• Introduce hydrogen gas into the flask, typically via a balloon or from a regulated cylinder, and maintain a positive pressure of hydrogen (approx. 1 atm).

• Stir the reaction mixture vigorously at room temperature.

• Monitor the reaction progress by Gas Chromatography (GC) at regular intervals. The reaction is typically complete within 2-4 hours.

• Upon completion, carefully vent the excess hydrogen and flush the flask with nitrogen.

• Filter the reaction mixture through a pad of celite to remove the catalyst. Wash the celite pad with a small amount of hexane.

• The filtrate contains the desired cis-2-octene. The solvent can be carefully removed by rotary evaporation at low temperature and pressure. Further purification can be achieved by fractional distillation.

Caption: Workflow for the synthesis of cis-2-octene via Lindlar hydrogenation.

Method 2: Wittig Reaction

The Wittig reaction provides a versatile and highly stereoselective route to alkenes. To achieve high cis-selectivity for 2-octene, a non-stabilized phosphorus ylide is required. This can be generated from the corresponding phosphonium salt by deprotonation with a strong base, such as n-butyllithium. The subsequent reaction of the ylide with an aldehyde, in this case, heptanal, proceeds through a betaine intermediate to form the desired alkene.

A convenient route to heptanal involves the oxidation of the commercially available 1-heptanol using a mild oxidizing agent like pyridinium chlorochromate (PCC) to avoid over-oxidation to the carboxylic acid.[3]

Part A: Preparation of Ethyltriphenylphosphonium Bromide

Materials:

• Triphenylphosphine

• Bromoethane

• Toluene (anhydrous)

• Round-bottom flask with reflux condenser

Procedure:

• In a 250 mL round-bottom flask, dissolve triphenylphosphine (26.2 g, 100 mmol) in 100 mL of anhydrous toluene.

• Add bromoethane (13.1 g, 120 mmol) to the solution.

• Heat the mixture to reflux with stirring for 24 hours, during which a white precipitate will form.

• Cool the reaction mixture to room temperature and collect the white solid by filtration.

• Wash the solid with cold toluene and dry under vacuum to yield ethyltriphenylphosphonium bromide.

Part B: Synthesis of cis-2-Octene

Materials:

• Ethyltriphenylphosphonium bromide (from Part A)

• n-Butyllithium (n-BuLi) in hexanes (typically 2.5 M)

• Heptanal (98%)

• Tetrahydrofuran (THF), anhydrous

• Schlenk flask or a three-necked round-bottom flask

• Syringes and needles

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Pentane

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Set up a flame-dried 250 mL Schlenk flask equipped with a magnetic stir bar and a septum under an inert atmosphere of nitrogen or argon.

• Suspend ethyltriphenylphosphonium bromide (18.6 g, 50 mmol) in 100 mL of anhydrous THF.

• Cool the suspension to 0 °C in an ice bath.

• Slowly add n-butyllithium (20 mL of a 2.5 M solution in hexanes, 50 mmol) dropwise via syringe. The solution will turn a deep orange/red color, indicating the formation of the ylide.

• Stir the ylide solution at 0 °C for 1 hour.

• Slowly add heptanal (5.7 g, 50 mmol) dropwise via syringe to the ylide solution at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for an additional 2 hours.

• Quench the reaction by the slow, dropwise addition of saturated aqueous ammonium chloride solution (50 mL).[6][7]

• Transfer the mixture to a separatory funnel and extract with pentane (3 x 50 mL).

• Combine the organic layers, wash with brine (50 mL), and dry over anhydrous magnesium sulfate.

• Filter off the drying agent and carefully remove the solvent by rotary evaporation at low temperature and pressure.

• Purify the crude product by fractional distillation to obtain high-purity cis-2-octene.

Caption: Workflow for the synthesis of cis-2-octene via the Wittig reaction.

Purification and Characterization

Purification by Fractional Distillation

The crude cis-2-octene obtained from either synthesis will likely contain small amounts of the trans-isomer, unreacted starting materials, and solvent. Fractional distillation is an effective method for purification, exploiting the slight difference in boiling points between the cis and trans isomers.[8][9]

Procedure:

• Set up a fractional distillation apparatus with a Vigreux column.

• Carefully transfer the crude product to the distillation flask.

• Heat the flask gently and collect the fractions. cis-2-Octene has a boiling point of approximately 125.6 °C.

• Monitor the temperature at the head of the column closely. A stable temperature during distillation indicates the collection of a pure fraction.

• Analyze the collected fractions by GC to determine their isomeric purity.

Analytical Characterization

GC is an essential tool for assessing the purity and determining the cis/trans isomer ratio of the synthesized 2-octene. A polar capillary column is typically used for the separation of these isomers.

GC Parameters (Representative):

Parameter	Value
Instrument	Gas Chromatograph with Flame Ionization Detector (GC-FID)
Column	Carbowax-20M or similar polar capillary column
Carrier Gas	Helium or Hydrogen
Injector Temp.	250 °C
Detector Temp.	250 °C
Oven Program	50 °C (hold 5 min), then ramp to 150 °C at 5 °C/min
Injection Vol.	1 µL (split injection)

Under these conditions, the trans-isomer is expected to elute before the cis-isomer on many polar columns.[10][11]

¹H and ¹³C NMR spectroscopy are powerful techniques for structural confirmation and purity assessment.

¹H NMR (CDCl₃, 400 MHz) of cis-2-Octene: [12][13]

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~5.4	m	2H	Olefinic protons (-CH=CH-)
~2.0	m	2H	Allylic protons (-CH₂-CH=)
~1.6	d	3H	Methyl protons (CH₃-CH=)
~1.3	m	6H	Methylene protons (-CH₂-)
~0.9	t	3H	Terminal methyl protons (-CH₂-CH₃)

¹³C NMR (CDCl₃, 100 MHz) of cis-2-Octene:

The olefinic carbons of the cis-isomer will appear at distinct chemical shifts compared to the trans-isomer, providing a clear diagnostic tool.

Safety and Handling Precautions

4.1. General Safety:

• Always work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, a flame-resistant lab coat, and chemical-resistant gloves.[14]

4.2. Catalytic Hydrogenation:

• Hydrogen gas is highly flammable. Ensure there are no ignition sources in the vicinity.

• Use appropriate glassware and equipment designed for hydrogenation reactions.

• After the reaction, the catalyst is pyrophoric and must be handled with care. It should be filtered and kept wet with a solvent to prevent ignition upon contact with air.[15]

4.3. Pyrophoric Reagents (n-Butyllithium):

• n-Butyllithium is a pyrophoric reagent that ignites spontaneously on contact with air and reacts violently with water.[14][16]

• Handle n-BuLi under an inert atmosphere (nitrogen or argon) using syringe or cannula techniques.[17]

• Ensure all glassware is flame-dried before use.

• Have an appropriate fire extinguisher (Class D for metal fires) readily available.

4.4. Quenching Procedures:

• Unreacted pyrophoric reagents must be quenched safely.

• For quenching n-BuLi, slowly add the reaction mixture to a cooled (0 °C) solution of a proton source, such as isopropanol, followed by a saturated aqueous solution of ammonium chloride.[6]

Conclusion

This application note provides two reliable and stereoselective methods for the laboratory-scale synthesis of high-purity cis-2-octene. The choice between Lindlar hydrogenation and the Wittig reaction will depend on the availability of starting materials, equipment, and the desired scale of the reaction. By following the detailed protocols and adhering to the safety guidelines outlined, researchers can confidently synthesize and characterize this important chemical intermediate for their research and development needs.

References

• Filo. (2025, October 23). Propose a synthesis of cis-2-octene starting from 1-heptene.
• Environmental Health and Safety. STANDARD OPERATING PROCEDURE n-Butyllithium. Retrieved from University of California, Santa Barbara.
• ChemicalBook. CIS-2-OCTENE(7642-04-8) 1H NMR spectrum.
• Organic Syntheses. Palladium Catalyst for Partial Reduction of Acetylenes (Lindlar Catalyst).
• Leslie, R. T., & Schicktanz, S. T. (1931). Separation of normal octane from petroleum by distillation and crystallization. Bureau of Standards Journal of Research, 6(3), 377.
• Sigma-Aldrich. Handling Pyrophoric Reagents.
• ResearchGate. Scheme 2. Mechanism for the Hydrogenation of Octyne, Showing Multiple Pathways and Formed Intermediates.
• ResearchGate. How we can find cis and trans isomers of FAME from gas chromatography-flame ionization detector.(GC_FID)?
• ResearchGate. How can I quench large quantity of n-Buli?
• Vedantu. Lindlar Catalyst: Structure, Uses & Preparation Explained.
• Environmental Health and Safety. Pyrophoric Reagents Handling in Research Labs.
• NCERT. Hydrocarbons.
• ResearchGate. 1H and 13C NMR spectrum (in CDCl3 at 25 °C) of...
• Organic Syntheses. Caution! tert-Butyllithium is extremely pyrophoric...
• Grokipedia. Lindlar catalyst.
• Beilstein Journals. (2017). Continuous-flow processes for the catalytic partial hydrogenation reaction of alkynes. Beilstein Journal of Organic Chemistry.
• UCLA Chemistry and Biochemistry. Procedures for Safe Use of Pyrophoric Liquid Reagents. Retrieved from University of California, Los Angeles.
• Chemistry LibreTexts. (2022, November 11). 3.1: Gasoline - A Deeper Look.
• SATHEE. Chemistry Lindlar Catalyst.
• Soják, L., & Krupčík, J. (1983). Separation and identification of isomeric hydrocarbons by capillary gas chromatography and hyphenated spectrometric techniques.
• Lab Manager. (2024, December 10). The Safe Use of Pyrophoric Materials in Laboratories: Best Practices and Common Hazards.
• Environmental Health and Safety. Quenching and Disposal of t-ButylLithium (tBuLi) remaining in bottle or left after reactions.
• Dalton Transactions. (2017). Advances in the preparation of highly selective nanocatalysts for the semi-hydrogenation of alkynes using colloidal approaches. Dalton Transactions, 46(26), 8494-8514.
• MDPI. (2021). A Complete 1H and 13C NMR Data Assignment for Three 3-[Substituted methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones. Molecules, 26(3), 684.
• Journal of King Saud University - Science. (2021). Multivariate optimisation and validation of the analytical GC-FID for evaluating organic solvents in radiopharmaceutical. Journal of King Saud University - Science, 33(1), 101257.
• Pacific Northwest National Laboratory. Handling Pyrophoric Reagents.
• The Sarpong Group. (2016, November 22). Quenching of Pyrophoric Materials.
• The Royal Society of Chemistry. Supplementary Information for General. 1H and 13C NMR spectra were recorded on either a Bruker 300 MHz or 400 MHz Avance spectrometer.
• PrepChem.com. Preparation of Lindlar's catalyst.
• AQA A level Chemistry. (2022, February 17).
• Chemistry Stack Exchange. (2018, December 30).
• Stack Exchange. (2023, January 26). Separating alkane/alkene isomers on the GC but the isomers have the same retention time.
• MDPI. (2024, March 20).
• ResearchGate. Separation of cis/trans fatty acid isomers on gas chromatography compared to the Ag-TLC method.
• PMC. (2021, January 28). 1H and 13C NMR chemical shifts of 2-n-alkylamino-naphthalene-1,4-diones.

Sources

• 1. m.youtube.com [m.youtube.com]
• 2. Advances in the preparation of highly selective nanocatalysts for the semi-hydrogenation of alkynes using colloidal approaches - Dalton Transactions (RSC Publishing) DOI:10.1039/C7DT01607G [pubs.rsc.org]
• 3. Question Content Area Propose a synthesis of cis-2-octene starting from .. [askfilo.com]
• 4. Lindlar Catalyst: Structure, Uses & Preparation Explained [vedantu.com]
• 5. grokipedia.com [grokipedia.com]
• 6. researchgate.net [researchgate.net]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 9. ncert.nic.in [ncert.nic.in]
• 10. vurup.sk [vurup.sk]
• 11. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 12. CIS-2-OCTENE(7642-04-8) 1H NMR spectrum [chemicalbook.com]
• 13. rsc.org [rsc.org]
• 14. pnnl.gov [pnnl.gov]
• 15. ehs.oregonstate.edu [ehs.oregonstate.edu]
• 16. The Safe Use of Pyrophoric Materials in Laboratories: Best Practices and Common Hazards | Lab Manager [labmanager.com]
• 17. Pyrophoric Reagents Handling in Research Labs | Environmental Health and Safety - Office of the Vice President for Research | The University of Iowa [ehs.research.uiowa.edu]

Application Note: Cis-2-Octene as a Versatile Precursor for High-Performance Plasticizers and Lubricants

<

Abstract

Cis-2-octene, an internal olefin, represents a versatile and strategic chemical intermediate for the synthesis of high-performance, non-phthalate plasticizers and advanced lubricant base stocks. Its C8 backbone allows for the creation of C9 alcohols and C8 diols, key precursors for esters with desirable properties. This document provides a detailed technical guide for researchers and chemical development professionals, outlining two primary synthetic pathways originating from cis-2-octene: (1) hydroformylation to produce isononyl alcohols for plasticizers, and (2) epoxidation followed by hydrolysis to yield 1,2-octanediol for both plasticizers and specialty lubricant esters. This guide emphasizes the causality behind experimental choices, provides self-validating protocols, and is grounded in authoritative references to ensure scientific integrity.

Introduction

The increasing regulatory and consumer demand for safer, more sustainable alternatives to traditional phthalate-based plasticizers has catalyzed significant research into new chemical feedstocks.[1][2] Similarly, the lubricant industry continually seeks novel base stocks with improved thermal stability and viscosity characteristics.[3][4] Cis-2-octene, readily available from various industrial streams, emerges as a promising precursor. Its defined structure allows for targeted chemical modifications, leading to products with consistent performance. This application note details the primary chemical transformations of cis-2-octene into valuable precursors and their subsequent conversion into final products.

The two core pathways discussed are:

• Hydroformylation (Oxo Process): The addition of synthesis gas (CO/H₂) across the double bond of cis-2-octene to produce a mixture of C9 aldehydes (nonanals), which are subsequently hydrogenated to isononyl alcohols (INA). These C9 alcohols are ideal for producing high-molecular-weight plasticizer esters.[5][6][7]

• Epoxidation and Hydrolysis: The conversion of the double bond into an epoxide ring, followed by ring-opening hydrolysis to form cis-1,2-octanediol. This diol serves as a versatile building block for creating diester plasticizers and complex ester lubricants.[8]

PART 1: Synthesis of Plasticizer & Lubricant Precursors from Cis-2-Octene

This section details the protocols for converting cis-2-octene into its two primary functionalized intermediates.

Route A: Epoxidation and Diol Formation

Scientific Rationale: The epoxidation of an alkene is a powerful method for introducing oxygenated functional groups. The resulting epoxide is a strained three-membered ring that can be readily opened by nucleophiles. In an aqueous acidic or basic medium, the epoxide ring is hydrolyzed to form a vicinal diol.[9] This diol, with its two hydroxyl groups, is an excellent precursor for esterification reactions to produce both plasticizers and lubricant esters. Using an oxidant like hydrogen peroxide with a suitable catalyst offers an environmentally favorable pathway.[10]

Protocol 1.1: Catalytic Epoxidation of Cis-2-Octene

This protocol describes the synthesis of cis-2,3-epoxyoctane using a manganese-catalyzed reaction with hydrogen peroxide.

• Materials:

  • Cis-2-octene (98% purity)

  • Manganese(II) sulfate monohydrate (MnSO₄·H₂O)

  • Sodium bicarbonate (NaHCO₃)

  • Hydrogen peroxide (30% aq. solution)

  • Acetonitrile

  • Deionized water

  • Ethyl acetate

  • Anhydrous sodium sulfate

• Procedure:

  • In a 500 mL three-necked flask equipped with a magnetic stirrer, thermometer, and dropping funnel, dissolve 0.1 mol of cis-2-octene in a 3:2 v/v mixture of acetonitrile and water.[11]

  • Add 0.1-1.0 mol% of manganese(II) sulfate and a catalytic amount of sodium bicarbonate buffer.[10]

  • Cool the mixture to 10-15°C in an ice bath.

  • Slowly add 1.2 equivalents of 30% hydrogen peroxide via the dropping funnel over 1 hour, maintaining the reaction temperature below 25°C.[11]

  • After the addition is complete, allow the reaction to stir at room temperature for 4-6 hours. Monitor the reaction progress by GC-MS.

  • Once the reaction is complete, transfer the mixture to a separatory funnel.

  • Extract the product three times with ethyl acetate.

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

  • Remove the solvent under reduced pressure to obtain crude cis-2,3-epoxyoctane. The product can be purified further by vacuum distillation.

Protocol 1.2: Hydrolysis of Cis-2,3-Epoxyoctane to 1,2-Octanediol

• Scientific Rationale: The acid-catalyzed ring-opening of the epoxide proceeds via a protonated epoxide intermediate, which is then attacked by water. This process yields a vicinal diol.[9] Using a dilute acid solution ensures efficient hydrolysis while minimizing side reactions.[8]

• Procedure:

  • To the crude cis-2,3-epoxyoctane from the previous step, add a 10% v/v solution of sulfuric acid in water.

  • Heat the mixture to 60-70°C and stir vigorously for 2-3 hours until the epoxide is fully consumed (monitored by TLC or GC).

  • Cool the reaction mixture to room temperature and neutralize with a saturated sodium bicarbonate solution.

  • Extract the 1,2-octanediol with ethyl acetate.

  • Wash the combined organic layers with brine and dry over anhydrous sodium sulfate.

  • Evaporate the solvent to yield crude 1,2-octanediol, which can be purified by recrystallization or distillation.

Route B: Hydroformylation to Isononyl Aldehyde/Alcohol

Scientific Rationale: Hydroformylation, or the oxo process, is a large-scale industrial method for producing aldehydes from olefins.[12][13] The reaction involves a catalyst, typically based on cobalt or rhodium, that facilitates the addition of a formyl group (CHO) and a hydrogen atom across the double bond.[13] For internal olefins like 2-octene, this process often includes an isomerization step, leading to a mixture of linear and branched aldehydes.[12] Rhodium catalysts are often preferred due to their high activity at lower temperatures and pressures.[12] The resulting aldehydes are then hydrogenated to the corresponding alcohols.[14]

Protocol 1.3: Rhodium-Catalyzed Hydroformylation of Cis-2-Octene

• Materials:

  • Cis-2-octene

  • Rhodium-based catalyst (e.g., Rh(acac)(CO)₂) with a phosphite ligand

  • Toluene (solvent)

  • Synthesis gas (Syngas, 1:1 mixture of CO and H₂)

• Procedure:

  • Caution: This reaction must be conducted in a high-pressure autoclave by trained personnel.

  • Charge the autoclave with cis-2-octene, toluene, and the rhodium catalyst/ligand system.

  • Seal the reactor, purge with nitrogen, and then purge with syngas.

  • Pressurize the reactor with syngas to 20-50 bar.

  • Heat the reactor to 100-120°C while stirring.[15]

  • Maintain the pressure by feeding syngas as it is consumed. Monitor the reaction by observing the pressure drop.

  • After 4-8 hours, cool the reactor to room temperature and carefully vent the excess pressure.

  • The resulting solution contains a mixture of nonanal isomers. This crude product is typically used directly in the next step.

Protocol 1.4: Hydrogenation of Nonanal Isomers to Isononyl Alcohol (INA)

• Procedure:

  • Transfer the crude nonanal solution to a high-pressure hydrogenation reactor.

  • Add a hydrogenation catalyst (e.g., Raney Nickel or a supported Pd/C catalyst).

  • Pressurize the reactor with hydrogen (H₂) to 30-50 bar.

  • Heat to 100-150°C and stir.[16]

  • Monitor the reaction via hydrogen uptake.

  • Once the reaction is complete, cool, vent, and filter the catalyst.

  • The resulting crude isononyl alcohol can be purified by fractional distillation.

PART 2: From Precursors to Products: Esterification

Esterification is a fundamental reaction for converting the alcohol and diol precursors into functional plasticizers and lubricants.[17] The general principle involves reacting the hydroxyl groups with a carboxylic acid or its derivative (like an anhydride) to form an ester bond, eliminating water in the process.[18]

Protocol 2.1: Synthesis of Diisononyl Phthalate (DINP) Analog from INA

• Scientific Rationale: This protocol exemplifies the synthesis of a common high-molecular-weight plasticizer. Phthalic anhydride is reacted with the isononyl alcohol mixture produced in Route B. The resulting diester has low volatility and excellent plasticizing properties for PVC.[19]

• Procedure:

  • In a flask equipped with a Dean-Stark trap and condenser, combine 1.0 equivalent of phthalic anhydride with 2.2 equivalents of isononyl alcohol.

  • Add a catalytic amount of an esterification catalyst, such as p-toluenesulfonic acid or tetrabutyl titanate.

  • Heat the mixture to 180-220°C with stirring. Water will be collected in the Dean-Stark trap as the reaction proceeds.

  • Continue heating until the theoretical amount of water is collected and the acid number of the mixture drops to a low value.

  • Cool the mixture, neutralize the catalyst with a base (e.g., NaOH solution), and wash with water to remove salts.

  • Remove any unreacted alcohol and water under vacuum.

  • The final product can be further purified by filtration with activated carbon to improve color.

Protocol 2.2: Synthesis of a Diester Lubricant Base Stock from 1,2-Octanediol

• Scientific Rationale: Complex esters derived from diols and monofunctional fatty acids are excellent lubricant base stocks.[3] They exhibit good thermal stability, a high viscosity index, and good lubricity. This protocol uses oleic acid, a common C18 fatty acid.

• Procedure:

  • Combine 1.0 equivalent of 1,2-octanediol with 2.1 equivalents of oleic acid in a reaction flask equipped for water removal.

  • Add an acid catalyst and heat to 200-230°C.

  • Collect the water of reaction until the reaction is complete (monitored by acid value).

  • Purify the resulting complex diester using neutralization, washing, and vacuum stripping as described in Protocol 2.1.

PART 3: Visualization & Data Presentation

Logical Workflows

The overall synthetic strategy can be visualized as two divergent pathways originating from cis-2-octene.

Caption: Overall workflow from Cis-2-Octene to end-products.

Reaction Pathway: Epoxidation Route

Caption: Reaction pathway for the synthesis of 1,2-Octanediol.

PART 4: Performance Data & Characterization

The effectiveness of the synthesized esters must be validated through performance testing. The following tables summarize expected properties for plasticizers and lubricants derived from cis-2-octene precursors.

Table 1: Typical Performance of Octene-Derived Plasticizers in PVC

Plasticizers are typically blended with PVC resin to increase flexibility.[20] Performance is compared against a standard commercial plasticizer like di(2-ethylhexyl) phthalate (DEHP) or diisononyl phthalate (DINP).[19]

Property	Test Method	DINP (Reference)	Isononyl Ester (from Route B)	Diol Diester (from Route A)
Hardness (Shore A)	ASTM D2240	85 - 90	86 - 92	88 - 94
Tensile Strength (MPa)	ASTM D638	~19	~18-20	~19-21
Elongation at Break (%)	ASTM D638	~250	~240-260	~230-250
Low-Temperature Flexibility (°C)	ASTM D746	-40	-38 to -42	-35 to -40
Plasticizer Migration (% weight loss)	ASTM D1203	Low	Very Low	Low

Data are representative and will vary based on the specific acid used for esterification and the concentration in the PVC formulation.

Table 2: Typical Properties of Octene-Derived Lubricant Base Stocks

The Viscosity Index (VI) is a critical measure for lubricants, indicating how much the viscosity changes with temperature.[21][22] A higher VI is desirable for most applications.

Property	Test Method	Mineral Oil (Group II Ref.)	Complex Ester (from Route A)
Kinematic Viscosity @ 40°C (cSt)	ASTM D445	46	50 - 70
Kinematic Viscosity @ 100°C (cSt)	ASTM D445	6.8	10 - 14
Viscosity Index (VI)	ASTM D2270	95 - 105	140 - 160
Pour Point (°C)	ASTM D97	-15	-25 to -35
Flash Point (°C)	ASTM D92	>210	>230

Ester properties are highly dependent on the choice of fatty acid used in the synthesis.[21]

Conclusion

Cis-2-octene is a highly valuable and flexible precursor for the synthesis of next-generation plasticizers and lubricants. The hydroformylation and epoxidation pathways provide access to key C9 alcohol and C8 diol intermediates, respectively. The protocols outlined in this application note provide a robust framework for researchers to explore these synthetic routes. The resulting ester products demonstrate comparable or superior performance to traditional materials, offering promising solutions that align with modern demands for safety, performance, and sustainability.

References

• Preparation of plasticizer esters from phthalic anhydride residue - Google Patents. Google Patents.

• Effective, Environmentally Friendly PVC Plasticizers Based on Succinic Acid - PubMed. PubMed. Available at: [Link]

• US9969862B2 - Plasticizers for polymers - Google Patents. Google Patents.

• Synthesis and evaluation of novel sustainable aliphatic plasticizers into different polymer systems. - ChemRxiv. ChemRxiv. Available at: [Link]

• Synthesis and evaluation of novel sustainable aliphatic plasticizers into different polymer systems. | ChemRxiv. ChemRxiv. Available at: [Link]

• US20050222440A1 - Catalytic process for the preparation of epoxides from alkenes - Google Patents. Google Patents.

• Plasticizers - ResearchGate. ResearchGate. Available at: [Link]

• Synthesis of epoxides - Organic Chemistry Portal. Organic Chemistry Portal. Available at: [Link]

• Isononyl Alcohol (INA) - Johnson Matthey. Johnson Matthey. Available at: [Link]

• (PDF) Enzymatic synthesis of rapeseed oil-based lubricants - ResearchGate. ResearchGate. Available at: [Link]

• Acetic acid - Wikipedia. Wikipedia. Available at: [Link]

• Isomerization–Hydroformylation Tandem Reactions | ACS Catalysis - ACS Publications. ACS Publications. Available at: [Link]

• EP1637580A1 - Viscosity index modifying additives for lubricating compositions - Google Patents. Google Patents.
• KR20190056764A - anufacturing Method of High Purity 1,2-Octanediol - Google Patents. Google Patents.
• CN111995496A - Preparation method of isononyl alcohol - Google Patents. Google Patents.

• Catalytic epoxidation with TBHP of trans-2-octene epoxidation over Ti-containing catalysts in TFT a … - ResearchGate. ResearchGate. Available at: [Link]

• New Biobased Plasticizers for PVC Derived from Saturated Dimerized Fatty Acids - NIH. National Institutes of Health. Available at: [Link]

• VISCOSITY INDEX IMPROVER AND LUBRICATING OIL COMPOSITION - European Patent Office - EP 3093334 A1 - Googleapis.com. European Patent Office. Available at: [Link]

• KR102016016B1 - anufacturing Method of High Purity 1,2-Octanediol - Google Patents. Google Patents.

• Isononanol Production from Octenes (Rhodium Catalyst) - Intratec.us. Intratec. Available at: [Link]

• cis-Alkene synthesis by olefination - Organic Chemistry Portal. Organic Chemistry Portal. Available at: [Link]

• A Comprehensive Study on Physicochemical Properties of Fatty Acid Esters Derived from Different Vegetable Oils and Alcohols and Their Potential Application - MDPI. MDPI. Available at: [Link]

• Esterification Reaction | Ester Process | Venus Ethoxyethers. Venus Ethoxyethers. Available at: [Link]

• Hydroformylation of Alkenes - YouTube. YouTube. Available at: [Link]

• CN1303049C - Process for producing isononyl aldehyde from mixed octene and synthetic gas - Google Patents. Google Patents.

• Synthesis and Evaluation of Bio-Lubricants from Renewable Raw Materials - MDPI. MDPI. Available at: [Link]

• Isononyl Alcohol (INA) - Univation Technologies. Univation Technologies. Available at: [Link]

• Continuous Flow Epoxidation of Alkenes Using a Homogeneous Manganese Catalyst with Peracetic Acid | Organic Process Research & Development - ACS Publications. ACS Publications. Available at: [Link]

• Supramolecular Approaches To Control Activity and Selectivity in Hydroformylation Catalysis - ACS Publications. ACS Publications. Available at: [Link]

• Green plasticizers for PVC - An investigation of renewable alternatives to phthalates derived from vegetable oils or wood industry products - research.chalmers.se. Chalmers University of Technology. Available at: [Link]

• 11.3.6 Epoxidation of Alkenes - Chemistry LibreTexts. Chemistry LibreTexts. Available at: [Link]

• esterification and polyesterification reactions with industrial applications. polyesters obtained from mixture of dicarboxilic acids and diols. Available at: [Link]

• Hydrocarbon | Unacademy. Unacademy. Available at: [Link]

• 14.3.2: Hydroformylation - Chemistry LibreTexts. Chemistry LibreTexts. Available at: [Link]

• Plasticizers derived from cardanol: synthesis and plasticization properties for polyvinyl chloride(PVC) | Request PDF - ResearchGate. ResearchGate. Available at: [Link]

• An Immobilized Rh‐Based Solid Molecular Catalyst for the Reductive Hydroformylation of 1‐Octene - PMC - NIH. National Institutes of Health. Available at: [Link]

Sources

• 1. New Biobased Plasticizers for PVC Derived from Saturated Dimerized Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Green plasticizers for PVC - An investigation of renewable alternatives to phthalates derived from vegetable oils or wood industry products [research.chalmers.se]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. matthey.com [matthey.com]
• 6. cdn.intratec.us [cdn.intratec.us]
• 7. univation.com [univation.com]
• 8. KR102016016B1 - anufacturing Method of High Purity 1,2-Octanediol - Google Patents [patents.google.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Epoxide synthesis by epoxidation [organic-chemistry.org]
• 11. US20050222440A1 - Catalytic process for the preparation of epoxides from alkenes - Google Patents [patents.google.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. An Immobilized Rh‐Based Solid Molecular Catalyst for the Reductive Hydroformylation of 1‐Octene - PMC [pmc.ncbi.nlm.nih.gov]
• 15. pubs.acs.org [pubs.acs.org]
• 16. CN111995496A - Preparation method of isononyl alcohol - Google Patents [patents.google.com]
• 17. researchgate.net [researchgate.net]
• 18. annals.fih.upt.ro [annals.fih.upt.ro]
• 19. Effective, Environmentally Friendly PVC Plasticizers Based on Succinic Acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. hallstarindustrial.com [hallstarindustrial.com]
• 21. mdpi.com [mdpi.com]
• 22. Viscosity index | Anton Paar Wiki [wiki.anton-paar.com]

Application Note: Regioselective Hydroformylation of cis-2-Octene to C9 Aldehydes

Executive Summary

This application note details the methodology for the hydroformylation of cis-2-octene to produce C9 aldehydes. Unlike terminal alkenes, cis-2-octene presents a significant regioselectivity challenge due to internal steric hindrance and the thermodynamic stability of the double bond.

Standard rhodium/triphenylphosphine (

) systems typically yield branched aldehydes (2-methyloctanal and 2-ethylheptanal). However, for high-value applications requiring linear n-nonanal, this protocol introduces an Isomerization-Hydroformylation strategy using bulky bisphosphite ligands (e.g., BiPhePhos). This guide provides a self-validating workflow, safety protocols for high-pressure syngas, and analytical methods for quantifying regioselectivity.

Mechanistic Insight & Experimental Strategy

The Challenge of Internal Alkenes

Hydroformylation adds a formyl group (CHO) and a hydrogen atom across a C=C double bond. For cis-2-octene, the reaction is complicated by two factors:

• Activity: Internal alkenes react 10–50x slower than terminal alkenes due to steric crowding around the metal center.

• Selectivity: Direct insertion yields branched products. To obtain linear n-nonanal, the catalyst must first isomerize cis-2-octene to 1-octene via a

  -hydride elimination mechanism before the irreversible CO insertion step occurs.

Catalyst Selection

• Precursor:

  is selected over Rhodium dimers (e.g., ) for its rapid generation of the active hydride species under mild conditions.

• Ligand System:

  • Baseline (Branched): Triphenylphosphine (

    ). Promotes standard insertion.

  • High-Linearity (Target):BiPhePhos .[1] This bulky, chelating bisphosphite ligand increases the rate of isomerization relative to hydroformylation, effectively "shuttling" the double bond to the terminal position before reaction.

Pathway Visualization

The following diagram illustrates the competing pathways between direct branched formation and the isomerization route to linear aldehydes.

Figure 1: Catalytic cycle distinguishing between direct internal hydroformylation (red path) and the isomerization-hydroformylation pathway (green/blue path) enabled by specialized ligands.

Detailed Experimental Protocol

Materials & Equipment

• Reactor: 100 mL Stainless Steel High-Pressure Autoclave (e.g., Parr 4590) with magnetic stirring and PID temperature control.

• Gas Supply: Syngas (CO/H2 1:1 ratio), grade 5.0. Warning: CO is highly toxic.

• Solvent: Toluene (Anhydrous, degassed).

• Internal Standard: n-Decane (for GC quantification).

• Substrate: cis-2-Octene (>97%).

Reaction Setup Workflow

This protocol describes the High-Linearity (BiPhePhos) method. For baseline comparison, substitute BiPhePhos with

(Ligand/Rh ratio 10:1).

Step 1: Catalyst Preparation (Glovebox/Schlenk Line)

• Weigh

  (6.5 mg, 0.025 mmol).

• Weigh BiPhePhos ligand (59 mg, 0.075 mmol) to achieve a Ligand:Rh ratio of 3:1.

  • Note: Bisphosphites are moisture sensitive. Handle under Argon/Nitrogen.

• Dissolve both in 15 mL anhydrous Toluene. Stir for 5 minutes to ensure complexation (solution turns yellow/orange).

Step 2: Substrate Addition

• Add cis-2-Octene (2.80 g, 25 mmol). Substrate:Rh ratio = 1000:1.

• Add n-Decane (1.00 g) as the internal standard.

• Transfer the mixture to the autoclave vessel under inert atmosphere.

Step 3: Pressurization & Reaction

• Seal the reactor and connect to the Syngas line.

• Purge Cycle: Pressurize to 5 bar, then vent to 1 bar. Repeat 3 times to remove

  .

• Pressurize to 10 bar (initial pressure).

• Heat reactor to 90°C .

  • Note: Pressure will rise due to heating, then drop as gas is consumed.

• Once at 90°C, adjust pressure to 20 bar and maintain constant pressure (via regulator) for 16 hours.

• Stirring rate: >800 RPM (Crucial to eliminate gas-liquid mass transfer limitations).

Step 4: Termination

• Cool reactor to <25°C using an ice bath or internal cooling loop.

• Slowly vent Syngas into a dedicated fume hood exhaust.

• Flush reactor with Nitrogen for 5 minutes before opening.

Workflow Diagram

Figure 2: Operational workflow ensuring safety and reproducibility.

Analysis & Data Interpretation

Analytical Method (GC-FID)

• Column: HP-5 or DB-5 (30m x 0.25mm x 0.25µm).

• Temperature Program: 50°C (2 min hold)

  10°C/min 250°C.

• Retention Time Order (Typical):

  • cis-2-Octene (Substrate)

  • n-Decane (Internal Standard)

  • 2-Ethylheptanal (Branched Product A)

  • 2-Methyloctanal (Branched Product B)

  • n-Nonanal (Linear Product - Target)

Calculation of Metrics

Use the internal standard (IS) to correct for injection variability.

Expected Results Table

The following data illustrates the impact of ligand choice on cis-2-octene hydroformylation.

Parameter	Standard Protocol ( )	High-Linearity Protocol (BiPhePhos)
Ligand Type	Monodentate Phosphine	Bidentate Bisphosphite
Reaction Time	16 h	16 h
Conversion	>95%	>98%
Major Product	2-Methyloctanal	n-Nonanal
n/iso Ratio	~0.2 (Branched favored)	>10.0 (Linear favored)
Selectivity (%)	~20% Linear	>90% Linear

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Conversion	CO Poisoning or Mass Transfer	Increase stirring speed (>800 rpm); Ensure T > 80°C.
Low Linearity (with BiPhePhos)	Ligand Oxidation	Bisphosphites degrade with moisture/air. Use fresh ligand and strict Schlenk technique.
Formation of Alcohols	Temperature too high	Reduce T to 80°C to prevent hydrogenation of aldehydes.
Orange Precipitate	Catalyst Decomposition	Rh cluster formation.[1] Increase CO pressure or Ligand:Rh ratio.

Safety Protocol: Syngas Handling

Critical Hazard: Carbon Monoxide (CO) is odorless, colorless, and lethal at low concentrations. Hydrogen (

) is highly flammable and explosive under pressure.

• Engineering Controls: All high-pressure reactions must be conducted in a blast-proof bay or behind a weighted safety shield within a fume hood.

• Monitoring: Personal CO monitors must be worn. Room-level CO detectors must be active.

• Leak Testing: Pressure test the reactor with Nitrogen at 30 bar before introducing Syngas.

• Emergency: In case of a burst disk rupture, evacuate the lab immediately and activate the emergency ventilation purge.

References

• Franke, R., Selent, D., & Börner, A. (2012). Applied Hydroformylation. Chemical Reviews, 112(11), 5675–5732. [Link]

• van Leeuwen, P. W. N. M., & Claver, C. (2000). Rhodium Catalyzed Hydroformylation. Springer. (Foundational text on Rh-BiPhePhos mechanisms).
• Börner, A. (2016).

• Parr Instrument Company. (n.d.). Safety in the Operation of Laboratory Reactors and Pressure Vessels. [Link]

• Occupational Safety and Health Administration (OSHA). (n.d.). Carbon Monoxide Poisoning. [Link]

Sources

• 1. Operando characterization of rhodium catalyst degradation in hydroformylation - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]

Technical Notes & Optimization

Technical Support Center: Purification of cis-2-Octene from its trans-Isomer

Welcome to the technical support center for advanced purification challenges. This guide is designed for researchers, scientists, and professionals in drug development who are encountering difficulties in separating cis- and trans-2-octene. The separation of geometric isomers like these is a non-trivial task due to their nearly identical molecular weights and similar physical properties. This document provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address specific experimental issues, grounded in mechanistic principles and field-proven protocols.

Understanding the Challenge: A Comparison of Isomer Properties

The primary difficulty in separating cis- and trans-2-octene arises from the subtlety of their physical differences. The cis configuration introduces a "bend" in the molecule, making it slightly more polar and sterically hindered than the more linear and stable trans isomer.[1] These small differences in shape and polarity are the key levers we can use for purification.

Property	cis-2-Octene	trans-2-Octene	Rationale for Difference
Boiling Point	126 °C[2][3]	~122 °C	The slight dipole moment of the cis isomer leads to stronger intermolecular dipole-dipole interactions, requiring more energy to vaporize.
Stability	Less Stable	More Stable	Steric strain between the alkyl groups on the same side of the double bond makes the cis isomer less stable than the trans isomer.[1][4]
Polarity	Slightly Polar	Nonpolar	The bond dipoles in the trans isomer cancel each other out due to symmetry, resulting in a net-zero dipole moment. The bent structure of the cis isomer results in a small net dipole.

Primary Separation Methodologies: A Workflow

Choosing the correct purification strategy depends on the desired scale, required purity, and available equipment. The following workflow outlines the decision-making process for separating a mixture of 2-octene isomers.

Caption: Decision workflow for separating 2-octene isomers.

Troubleshooting Guide: Fractional Distillation

Fractional distillation separates liquids based on differences in their boiling points.[5] For cis- and trans-2-octene, the small difference of ~4°C makes this a challenging, yet feasible, method for bulk separation.[6]

Q1: I'm getting poor separation and significant co-distillation of the isomers. What's wrong?

A1: This is the most common issue and usually points to insufficient separation efficiency.

• Cause - Inadequate Theoretical Plates: Your fractionating column (e.g., Vigreux or packed column) may be too short or inefficient for this separation. A theoretical plate is equivalent to one simple distillation cycle; separating compounds with close boiling points requires many plates.[5]

• Solution:

  • Increase Column Length: Use a longer fractionating column to increase the number of theoretical plates.

  • Improve Packing: If using a packed column, ensure the packing material (e.g., Raschig rings, metal sponges) provides a large surface area for condensation-revaporization cycles.

  • Control Distillation Rate: A slow, steady distillation rate is crucial.[5] A rate of 1-2 drops per second for the collected distillate is a good starting point. Heating the distillation flask too aggressively will cause both isomers to boil and travel up the column together.[7]

  • Insulate the Column: Wrap the column with glass wool or aluminum foil to maintain a proper temperature gradient and prevent heat loss to the environment.[5]

Q2: The temperature at the still head is fluctuating and won't stabilize.

A2: This indicates an unstable equilibrium within the column.

• Cause - Inconsistent Heating: Uneven heating from the mantle can cause "bumping" or surges of vapor, disrupting the delicate liquid-vapor equilibrium on each theoretical plate.

• Solution:

  • Use a Stir Bar: Always use a magnetic stir bar in the distillation flask to ensure smooth, even boiling.

  • Fine-Tune Heat Input: Adjust the heating mantle controller slowly to find a setting that maintains a steady distillation rate without overheating.

  • Ensure Proper Thermometer Placement: The top of the thermometer bulb must be level with the bottom of the side-arm leading to the condenser to accurately measure the temperature of the vapor that is about to distill.[5]

Q3: I suspect my cis-2-octene is isomerizing to the more stable trans form at high temperatures. How can I prevent this?

A3: Thermal or acid-catalyzed isomerization is a valid concern, as the trans isomer is thermodynamically more stable.[4]

• Cause - High Temperature & Acidity: High temperatures can provide the activation energy needed for isomerization. Traces of acid can catalyze this process.

• Solution:

  • Vacuum Distillation: Perform the distillation under reduced pressure. This lowers the boiling points of both isomers, allowing for distillation at a lower, safer temperature where isomerization is less likely.

  • Neutralize the Mixture: Before distilling, wash the isomer mixture with a dilute sodium bicarbonate solution to remove any acidic impurities, followed by drying with an anhydrous salt (e.g., MgSO₄).

Troubleshooting Guide: Argentation (Silver Ion) Chromatography

This technique offers superior separation for alkenes by exploiting the reversible formation of π-complexes between the double bond and silver ions (Ag⁺) immobilized on a stationary phase (typically silica gel).[8][9][10]

Caption: Mechanism of separation in argentation chromatography.

Q1: The cis and trans isomers are co-eluting or showing very poor resolution.

A1: This is a selectivity issue related to the mobile or stationary phase.

• Cause - Incorrect Mobile Phase Polarity: The mobile phase must be non-polar enough to allow for interaction with the silver ions but polar enough to elute the compounds.

• Solution:

  • Decrease Mobile Phase Polarity: The goal is to increase the retention time and allow for better differential complexation. Start with a very non-polar solvent like hexane and gradually add a slightly more polar solvent (e.g., toluene or dichloromethane) in small increments (1-2%) to find the optimal mobile phase.

  • Optimize Silver Nitrate Concentration: The typical concentration of AgNO₃ on silica is 10-20% by weight. If separation is poor, preparing a new column with a slightly higher concentration of silver nitrate may enhance the interaction and improve resolution.

  • Reduce Flow Rate: A slower flow rate increases the residence time of the isomers on the column, allowing more time for the equilibrium of complexation/de-complexation to be established, which often improves separation.

Q2: My recovered sample is contaminated with silver. How do I remove it?

A2: Leaching of silver ions from the column into the eluent can occur.

• Cause - Mobile Phase Polarity: Using overly polar solvents can strip the silver ions from the silica support.

• Solution:

  • Post-Column Filtration: Pass the collected fractions through a small plug of basic alumina or a dedicated silver-scavenging resin.

  • Aqueous Wash: Dilute the organic fractions with a suitable solvent and wash with an aqueous solution of sodium thiosulfate or ammonium hydroxide to complex and remove the dissolved silver ions. Follow with a water wash and drying.

Q3: The column has turned dark grey or black upon use or exposure to light.

A3: This indicates the reduction of silver ions (Ag⁺) to metallic silver (Ag⁰), which is inactive for separation.

• Cause - Light Exposure or Impurities: Silver nitrate is photosensitive. Additionally, reactive impurities in the solvent or sample (e.g., aldehydes, peroxides) can reduce the silver ions.

• Solution:

  • Protect from Light: Prepare and run the column in a dimly lit area or wrap the glass column in aluminum foil. Store prepared plates or columns in the dark.

  • Use High-Purity Solvents: Use freshly distilled or HPLC-grade solvents to minimize reactive impurities.

  • Column is Compromised: A blackened column has lost its separation capability and must be discarded and repacked.

Experimental Protocol: Preparation of a Silver Nitrate-Impregnated Silica Column

This protocol describes the standard method for preparing a stationary phase for argentation chromatography.

• Dissolve Silver Nitrate: In a round-bottom flask protected from light, dissolve the required amount of silver nitrate (e.g., 5 g for a 15% w/w column) in a minimal amount of a polar solvent like acetonitrile or methanol.

• Add Silica Gel: To the solution, add the appropriate amount of silica gel (e.g., 28.3 g for a 15% w/w column).

• Slurry and Evaporate: Mix thoroughly to create a uniform slurry. Remove the solvent under reduced pressure using a rotary evaporator until a completely free-flowing white powder is obtained.

• Activate the Gel: Activate the silver nitrate-impregnated silica gel by heating it in an oven at 100-120 °C for 2-4 hours. Let it cool in a desiccator before use.

• Pack the Column: Pack the column using a standard slurry packing method with your initial, non-polar mobile phase (e.g., hexane).

Frequently Asked Questions (FAQs)

Q: Which method, distillation or chromatography, is better for my application? A: This depends on your goals. Use fractional distillation for separating larger quantities (>5-10 g) where moderate purity (90-95%) is acceptable. Use argentation chromatography for smaller, research-scale quantities (<1 g) where very high purity (>99%) is required, or for analytical purposes to quantify the isomer ratio.

Q: Why does the cis isomer bind more strongly to the silver-impregnated silica? A: The double bond in cis-2-octene is more sterically accessible to the silver ions on the silica surface compared to the trans isomer, where the alkyl groups can block the faces of the π-bond. This leads to a slightly stronger and more stable complex, resulting in a longer retention time on the column for the cis isomer.

Q: Can I use reverse-phase HPLC for this separation? A: While standard C18 reverse-phase columns can sometimes separate cis/trans isomers, it is often challenging for non-polar hydrocarbons like 2-octene.[11] The difference in polarity is very small. Argentation HPLC, which uses a silver-impregnated column, is a much more effective and specific HPLC technique for this purpose.[12]

Q: How do I confirm the identity and purity of my separated fractions? A:

• Gas Chromatography (GC): This is an excellent method for assessing purity. The less polar trans isomer will typically have a shorter retention time than the cis isomer on a standard non-polar or mid-polar capillary column.

• ¹H NMR Spectroscopy: The vinyl protons (the H atoms on the C=C double bond) will have different chemical shifts and coupling constants for the two isomers. This is a definitive method for structural confirmation.

• ¹³C NMR Spectroscopy: The "upfield" shift of the allylic carbons in the cis isomer due to steric shielding (the "gamma-gauche effect") is a classic diagnostic tool.

Q: Could my sample isomerize during storage? A: Yes, isomerization to the more stable trans isomer can occur over time, especially if the sample is exposed to light, heat, or acidic/basic contaminants.[4] For long-term storage, it is recommended to keep the purified isomers in a cool, dark place, under an inert atmosphere (e.g., argon or nitrogen), and in glassware that has been rinsed to be free of acid/base residues.

References

• U.S. Patent 3,880,925. (1975). Separation and purification of cis and trans isomers.
• U.S. Patent 3,524,895. (1970).

• University of Rochester, Department of Chemistry. Purification: Fractional Distillation. [Link]

• Vedantu. (n.d.). How can cis and trans isomers be separated. [Link]

• Wikipedia. (2022). Argentation chromatography. [Link]

• U.S. Patent 2,850,549. (1958). Separation of cis and trans isomers.

• Chemistry For Everyone. (2025). How Do Cis/trans Isomers Change Alkene Properties? YouTube. [Link]

• Chromatography Forum. (2014). Separation of cis/trans isomers. [Link]

• Szafert, S., et al. (2022). Hydroxyalkyl-substituted double-decker silsesquioxanes: effective separation of cis and trans isomers. Inorganic Chemistry Frontiers, 9(15), 3785-3794. [Link]

• ResearchGate. (2016). Chromatography with silver nitrate. [Link]

• Chemistry LibreTexts. (2024). 7.5: Cis-Trans Isomerism in Alkenes. [Link]

• Wang, Z., et al. (2006). Separation and identification of cis and trans isomers of 2-butene-1,4-diol and lafutidine by HPLC and LC-MS. Journal of separation science, 29(11), 1636–1642. [Link]

• Williams, C. M., & Bernhardt, P. V. (2016). Chromatography with Silver Nitrate: Part 2. UQ eSpace. [Link]

• AOCS. (2019). Introduction to Silver Ion Chromatography. [Link]

• ResearchGate. (2017). Argentation chromatography for the separation of polycyclic aromatic compounds according to ring number. [Link]

• van der Heijden, A. E. D. M., et al. (2020). Photo isomerization of cis‐cyclooctene to trans‐cyclooctene: Integration of a micro‐flow reactor and separation by specific adsorption. AIChE Journal, 66(10), e16139. [Link]

• Jonell Systems. Filtration Applications in Isomerization Process. [Link]

• Quora. (2019). Are alkenes produced using fractional distillation?[Link]

• Chemistry LibreTexts. (2024). 7.6: Stability of Alkenes. [Link]

• PubChem. cis-2-Octene. [Link]

• YouTube. (2022). Alkanes Part 1 - Fractional Distillation, Cracking and Combustion. [Link]

• Quora. (2019). Why is cis form more stable in cyclooctene?[Link]

• Chemistry LibreTexts. (2023). Fractional Distillation of Ideal Mixtures. [Link]

• ScholarWorks at WMU. (1965). Preparation of the CIS and TRANS Isomers of Methylcyclohexanecarboxylic Acids and Their 2-Diethylaminoethyl Esters. [Link]

• Wikipedia. (n.d.). Fractional distillation. [Link]

• Dalton Transactions. (2013). Isotopic labelling in ethylene oligomerization: addressing the issue of 1-octene vs. 1-hexene selectivity. [Link]

• YouTube. (2023). Structure and Stability of Alkenes. [Link]

• Cheméo. (n.d.). Chemical Properties of 2-Octene. [Link]

• ResearchGate. (2011). Oligomerization of 1Hexene and 1-Octene over Solid Acid Catalysts. [Link]

• OpenStax. (2023). 7.6 Stability of Alkenes. [Link]

• Chemistry LibreTexts. (2024). 7.7: Stability of Alkenes. [Link]

• YouTube. (2014). Mod-06 Lec-07 Alkylation, Isomerisation and Polymerisation. [Link]

• Wikipedia. (n.d.). Acetic acid. [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. CIS-2-OCTENE | 7642-04-8 [chemicalbook.com]
• 3. cis-2-Octene | 7642-04-8 | TCI AMERICA [tcichemicals.com]
• 4. 7.6 Stability of Alkenes - Organic Chemistry | OpenStax [openstax.org]
• 5. Purification [chem.rochester.edu]
• 6. US2850549A - Separation of cis and trans isomers - Google Patents [patents.google.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Argentation chromatography - Wikipedia [en.wikipedia.org]
• 9. researchgate.net [researchgate.net]
• 10. aocs.org [aocs.org]
• 11. Separation of cis/trans isomers - Chromatography Forum [chromforum.org]
• 12. Separation and identification of cis and trans isomers of 2-butene-1,4-diol and lafutidine by HPLC and LC-MS - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Wittig Reaction Conditions for High Z-Selectivity

Welcome to the technical support center for the Wittig reaction. This guide is designed for researchers, scientists, and drug development professionals who are looking to optimize their Wittig reactions for high (Z)-selectivity. Here, you will find troubleshooting guides and frequently asked questions to address specific issues you may encounter during your experiments.

Troubleshooting Guide: Enhancing Z-Selectivity

Achieving high (Z)-selectivity in the Wittig reaction is a common challenge. This section addresses specific problems you might be facing and provides actionable solutions based on established chemical principles.

Problem 1: Low Z:E ratio in my Wittig reaction.

Possible Causes & Solutions:

• Ylide Stability: The nature of the phosphorus ylide is the most critical factor determining the stereochemical outcome of the Wittig reaction.[1][2]

  • Explanation: Unstabilized ylides, typically those with alkyl or hydrogen substituents on the ylidic carbon, kinetically favor the formation of a syn-oxaphosphetane intermediate, which subsequently collapses to the (Z)-alkene.[2] Stabilized ylides, which have electron-withdrawing groups (e.g., ester, ketone), lead to the thermodynamically more stable anti-oxaphosphetane and predominantly form the (E)-alkene.[1][2]

  • Solution: To favor (Z)-alkene formation, you must use an unstabilized or semi-stabilized ylide.[1] If your substrate requires a stabilized ylide, consider alternative olefination methods for (Z)-alkene synthesis.

• Presence of Lithium Salts: Lithium salts, often introduced when using organolithium bases like n-butyllithium (n-BuLi) to generate the ylide, can significantly decrease Z-selectivity.[1][3][4]

  • Explanation: Lithium ions can coordinate to the betaine intermediate, leading to equilibration between the syn and anti intermediates.[1] This process, sometimes called "stereochemical drift," erodes the kinetic control that favors the (Z)-product.[1]

  • Solution: Employ "salt-free" conditions. This can be achieved by using bases that do not contain lithium, such as sodium amide (NaNH₂) or potassium tert-butoxide.[3][4] Alternatively, if an organolithium base is necessary, consider adding a lithium-chelating agent.

• Solvent Choice: The polarity of the solvent can influence the reaction's stereoselectivity.

  • Explanation: Non-polar, aprotic solvents generally favor the formation of the (Z)-alkene with unstabilized ylides.[5] Polar aprotic solvents can sometimes lead to increased (E)-isomer formation.

  • Solution: For high Z-selectivity with unstabilized ylides, use non-polar aprotic solvents like tetrahydrofuran (THF) or diethyl ether.[1] Performing the reaction in dimethylformamide (DMF) in the presence of iodide salts can also dramatically increase Z-selectivity.[1]

• Reaction Temperature: Temperature can affect the kinetic versus thermodynamic control of the reaction.

  • Explanation: The formation of the syn-oxaphosphetane is kinetically favored at lower temperatures. Higher temperatures can promote equilibration to the more stable anti-intermediate, leading to more of the (E)-alkene.

  • Solution: Conduct the reaction at low temperatures, typically between -78 °C and 0 °C, especially during the addition of the carbonyl compound to the ylide.

Problem 2: Poor overall yield despite good Z-selectivity.

Possible Causes & Solutions:

• Sterically Hindered Substrates: Sterically demanding aldehydes or ketones can react slowly, leading to low yields.[1]

  • Explanation: The approach of the bulky ylide to a hindered carbonyl group is sterically disfavored, slowing down the reaction rate.

  • Solution: For highly hindered ketones, the Horner-Wadsworth-Emmons (HWE) reaction may be a more suitable alternative.[1] If the Wittig reaction must be used, consider using a more reactive, less hindered ylide if the synthesis allows.

• Ylide Decomposition: Phosphorus ylides, especially unstabilized ones, can be sensitive to air and moisture and may decompose over time.

  • Explanation: Ylides are strong bases and nucleophiles, making them reactive with atmospheric oxygen and water.

  • Solution: Prepare the ylide in situ and use it immediately under an inert atmosphere (e.g., argon or nitrogen). Ensure all glassware is thoroughly dried and solvents are anhydrous.

• Aldehyde Instability: Aldehydes can be prone to oxidation, polymerization, or decomposition, especially under basic reaction conditions.[1]

  • Explanation: The basic nature of the ylide can catalyze aldol condensation or other side reactions of the aldehyde starting material.

  • Solution: Use freshly distilled or purified aldehydes. Consider a "tandem oxidation-Wittig" process where the aldehyde is generated in situ from the corresponding alcohol immediately before the olefination step.[1]

Frequently Asked Questions (FAQs)

Q1: What is the fundamental principle behind achieving high Z-selectivity in a Wittig reaction?

High (Z)-selectivity is achieved under conditions of kinetic control, primarily by using unstabilized phosphorus ylides.[1][2] The reaction proceeds through a concerted [2+2] cycloaddition mechanism, forming an oxaphosphetane intermediate.[1][5] For unstabilized ylides, the transition state leading to the syn-oxaphosphetane is sterically favored and forms faster. This intermediate then stereospecifically decomposes to the (Z)-alkene and triphenylphosphine oxide.[2]

Q2: How do "salt-free" Wittig conditions improve Z-selectivity?

"Salt-free" conditions refer to the absence of lithium salts during the reaction.[5] When an organolithium reagent like n-BuLi is used to deprotonate the phosphonium salt, lithium halides are formed as a byproduct.[4] These lithium salts can catalyze the equilibration of the initially formed syn-oxaphosphetane to the more thermodynamically stable anti-oxaphosphetane, which then yields the (E)-alkene.[5] By using sodium or potassium bases (e.g., NaHMDS, KHMDS, NaNH₂), the formation of these equilibrating salts is avoided, thus preserving the kinetic (Z)-product.[3]

Q3: Can I obtain a (Z)-alkene using a stabilized ylide?

Generally, stabilized ylides strongly favor the formation of (E)-alkenes because the reaction is thermodynamically controlled.[1] However, some modifications and specific reaction conditions can favor the (Z)-isomer. For example, the Still-Gennari modification of the Horner-Wadsworth-Emmons reaction, a related olefination, is specifically designed to produce (Z)-enoates.[1] For the classic Wittig, achieving high Z-selectivity with a stabilized ylide is not typical.

Q4: My reaction gives the desired (Z)-alkene, but it is difficult to separate from the triphenylphosphine oxide byproduct. What can I do?

The removal of triphenylphosphine oxide (TPPO) is a common purification challenge in Wittig reactions. Here are a few strategies:

• Crystallization: TPPO is often crystalline. Cooling the reaction mixture may cause the TPPO to precipitate, allowing for its removal by filtration.

• Chromatography: Careful column chromatography can separate the alkene product from TPPO, although their polarities can sometimes be similar.

• Alternative Reagents: Consider using a modified Wittig reagent, such as one with water-soluble phosphine ligands, which allows the phosphine oxide byproduct to be removed with an aqueous wash. The Horner-Wadsworth-Emmons reaction is another excellent alternative, as its phosphate byproduct is typically water-soluble and easily removed.[5]

Key Experimental Protocols & Visualizations

Protocol 1: General Procedure for a Z-Selective Wittig Reaction under Salt-Free Conditions

This protocol outlines the in-situ generation of an unstabilized ylide using sodium amide followed by reaction with an aldehyde.

• Apparatus Setup: Under an inert atmosphere (Argon or Nitrogen), add the alkyltriphenylphosphonium salt to a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a thermometer, and a rubber septum.

• Solvent Addition: Add anhydrous tetrahydrofuran (THF) via cannula or syringe. Cool the resulting suspension to 0 °C in an ice bath.

• Ylide Generation: Slowly add sodium amide (NaNH₂) portion-wise to the stirred suspension. A color change (typically to deep yellow or orange) indicates the formation of the ylide. Allow the mixture to stir at this temperature for 1-2 hours.

• Reaction with Aldehyde: Cool the ylide solution to -78 °C using a dry ice/acetone bath. Slowly add a solution of the aldehyde in anhydrous THF dropwise via syringe.

• Reaction Progression: Monitor the reaction by thin-layer chromatography (TLC). Once the aldehyde is consumed, allow the reaction to warm slowly to room temperature.

• Workup: Quench the reaction by adding a saturated aqueous solution of ammonium chloride (NH₄Cl). Extract the aqueous layer with diethyl ether. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to isolate the (Z)-alkene.

Diagram 1: Z-Selective Wittig Reaction Mechanism

Caption: Kinetically controlled pathway to (Z)-alkenes.

Diagram 2: Troubleshooting Low Z:E Ratios

Caption: Decision tree for improving Z-selectivity.

Table 1: Influence of Reaction Conditions on Stereoselectivity

Factor	Condition for High Z-Selectivity	Rationale
Ylide Structure	Unstabilized (e.g., R = alkyl)	Favors kinetic formation of the syn-oxaphosphetane intermediate.[2]
Base	Non-lithium bases (e.g., NaNH₂, KHMDS)	Avoids lithium salt-catalyzed equilibration to the more stable anti-intermediate ("salt-free" conditions).[3][5]
Solvent	Non-polar, aprotic (e.g., THF, Diethyl Ether)	Stabilizes the transition state leading to the syn-oxaphosphetane.[5]
Temperature	Low (-78 °C to 0 °C)	Ensures the reaction is under kinetic control and prevents thermal equilibration of intermediates.
Additives	Iodide salts (NaI, LiI) in DMF	Can enhance Z-selectivity, although the mechanism is complex.[1]

References

• Wittig reaction - Wikipedia . Wikipedia. [Link]

• Wittig Reaction - Examples and Mechanism . Master Organic Chemistry. [Link]

• Stereoselective Wittig Reaction-Overview . ChemTube3D. [Link]

• 1. The Wittig Reaction . University of Pittsburgh. [Link]

• Wittig Reaction - Chemistry LibreTexts . Chemistry LibreTexts. [Link]

• Tuning Wittig Stereoselectivity in Thienostilbene Synthesis via Optimized Reaction Conditions in Batch and Flow Systems . MDPI. [Link]

• Wittig/B H insertion reaction: A unique access to trisubstituted Z-alkenes - PMC . PubMed Central. [Link]

• Schlosser Modification . SynArchive. [Link]

• Reactivity and Selectivity in the Wittig Reaction: A Computational Study . ResearchGate. [Link]

Sources

• 1. Wittig reaction - Wikipedia [en.wikipedia.org]
• 2. chemtube3d.com [chemtube3d.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

Technical Support Center: Storage &amp; Handling of cis-2-Octene

Topic: Protocols for Air-Sensitive Alkenes in High-Purity Applications Ticket ID: OCT-C2-ISO-001 Support Level: Tier 3 (Senior Application Scientist)[1]

Technical Overview

Welcome to the Technical Support Center. I am Dr. Aris, your Senior Application Scientist. You are likely accessing this guide because you are using cis-2-octene (CAS: 7642-04-8) as a substrate in sensitive catalytic cycles (e.g., olefin metathesis, asymmetric dihydroxylation) or as a precise standard in gas chromatography.

While cis-2-octene is not pyrophoric like organolithiums, it is "purity-sensitive" to air.[1] Exposure to atmospheric oxygen leads to autoxidation , forming hydroperoxides at the allylic position. These impurities are not just safety hazards (explosion risk upon distillation); they are potent catalyst poisons that can arrest turnover frequencies (TOF) in transition-metal catalysis.[1]

This guide treats cis-2-octene as a rigorous air-sensitive reagent to ensure experimental reproducibility and safety.

Part 1: Storage Protocols (Prevention)

Q: My bottle of cis-2-octene arrived today. It has a rubber septum.[1][2] Can I just store it in the solvent cabinet? A: No. Standard solvent cabinets are insufficient for long-term storage of high-purity alkenes.[1]

• The Issue: Rubber septa degrade over time, and the headspace in a factory bottle contains enough oxygen to initiate radical autoxidation.

• The Fix:

  • Inert Gas: If the bottle has a septum, purge the headspace with dry Nitrogen (

    ) or Argon ( ) immediately upon receipt.

  • Temperature: Store at 2–8°C (Refrigerated). Lower temperatures kinetically inhibit the radical chain propagation of peroxidation.

  • Light: Store in amber glass or wrap the container in aluminum foil. UV light cleaves the O-O bond in trace peroxides, accelerating the degradation cycle.

  • Seal: Parafilm is permeable to oxygen over time.[1] Use electrical tape for short-term sealing, but for long-term storage (>1 month), transfer to a Schlenk flask with a high-vacuum Teflon valve or a solvent storage flask with a PTFE stopcock.

Q: Does my commercial sample contain inhibitors? Do I need to remove them? A: Most commercial cis-2-octene is stabilized with 10–100 ppm of BHT (Butylated hydroxytoluene).[1]

• For Synthesis: If you are performing standard organic synthesis (e.g., epoxidation with mCPBA), the inhibitor usually does not interfere.

• For Catalysis: If you are using sensitive catalysts (e.g., Grubbs II, Schrock catalysts), BHT can coordinate to the metal center or act as a radical trap, altering kinetics. You must distill the alkene immediately before use (see Purification section).

Q: What are the critical physical properties I need to know for handling? A: Refer to the dataset below for operational boundaries.

Property	Value	Operational Implication
Boiling Point	125.6°C	Moderate volatility; amenable to rotary evaporation but requires vacuum for gentle removal.[1]
Density	0.724 g/mL	Lighter than water; forms the upper layer in aqueous extractions.
Flash Point	14°C (Closed Cup)	High Flammability. Ground all glassware; use anti-static tubing.[1]
Peroxide Limit	< 10 ppm	Above this, distillation becomes an explosion hazard.[1][3]
Isomer Purity	> 95% cis	Trace trans-isomer suggests thermal degradation or radical isomerization.[1]

Part 2: Handling & Transfer (Action)

Q: How do I transfer 15 mL of cis-2-octene to my reaction flask without introducing air? A: For volumes < 50 mL, use the Inert Syringe Technique .[1] For larger volumes, use a cannula.[1]

Protocol: The Inert Syringe Transfer

• Preparation: Oven-dry a glass syringe and a long stainless steel needle (16-18 gauge). Assemble them while hot and flush 3x with inert gas.

• Pressure Equalization: Insert a needle connected to your Schlenk line (under positive

  pressure) into the cis-2-octene source bottle.[1] This prevents a vacuum from forming as you withdraw liquid.[1]

• Withdrawal: Insert the syringe needle. Draw up slightly more liquid than needed.[1] Invert the syringe (needle up) and expel gas bubbles back into the bottle.

• Transfer: Inject the liquid into your reaction flask through the septum.

• Validation: If the liquid drips from the needle tip spontaneously, your syringe plunger is not gas-tight, or the solvent vapor pressure is pushing it out (common with low-boiling solvents, less common with octene but possible). Hold the plunger firmly.

Q: I need to dry the octene. Can I use Sodium metal? A: Use with Caution.

• Preferred Method: Distillation over Sodium/Benzophenone is the gold standard for removing both water and oxygen. The solution should turn deep blue (ketyl radical), indicating an oxygen-free environment.[1]

• Alternative (Safer): Stir over activated 4Å Molecular Sieves for 24 hours, then degas via freeze-pump-thaw cycles.[1] This removes water but is less effective at removing dissolved oxygen than distillation.[1]

• Avoid: Do not use Calcium Hydride (

  ) if you suspect peroxides are present, as it does not destroy them efficiently.[1]

Part 3: Troubleshooting & Purification (Correction)

Q: I suspect my cis-2-octene has peroxides. How do I check and clean it? A: Never distill a suspected peroxide-former without testing.[1] Concentration of peroxides in the pot residue can lead to detonation.

Workflow: Peroxide Management See the diagram below for the decision logic.

Figure 1: Decision workflow for detection and removal of peroxides in alkenes.

Detailed Removal Protocol (Method A - Alumina):

• Pack a glass column with Activated Basic Alumina (approx.[1][3] 5g alumina per 100mL octene).[1]

• Pass the cis-2-octene through the column under gravity or slight

  pressure.[1]

• Peroxides are chemisorbed onto the alumina surface.[1]

• Note: This method also removes water and inhibitors (BHT).[1] The resulting liquid is highly unstable and must be used immediately.

Q: My GC shows a small peak just after the main peak. Is it an impurity? A: It is likely isomerization .[1]

• Diagnosis: cis-2-Octene boils at ~125.6°C; trans-2-octene boils at ~125.0°C. On non-polar GC columns (e.g., DB-5), they may co-elute or separate slightly.[1] On polar columns (e.g., CP-Sil 88), they separate well.[1]

• Cause: Thermodynamic isomerization (cis

  trans) is catalyzed by light, heat, and trace radicals.[1] The trans isomer is thermodynamically more stable (approx. 1 kcal/mol).

• Correction: You cannot easily separate the isomers by simple distillation due to the close boiling points (<1°C difference). If high isomeric purity (>99%) is required, purchase a fresh "analytical standard" ampoule or perform a difficult fractional distillation using a spinning band column with >50 theoretical plates.

Q: The liquid has turned cloudy or yellow. A:

• Cloudy: Water contamination.[1] Dry over

  or Molecular Sieves.[1][4]

• Yellow: Oligomerization or polymer formation.[1] This is rare for simple internal alkenes without a catalyst, but indicates significant degradation.[1] Discard the sample.

References

• Armarego, W. L. F., & Chai, C. L. L. (2013).[1] Purification of Laboratory Chemicals (7th ed.). Butterworth-Heinemann.[1] (Standard reference for drying and purification protocols).

• National Research Council. (1995).[1] Prudent Practices in the Laboratory: Handling and Disposal of Chemicals. National Academy Press.[1] Link

• Sigma-Aldrich. (n.d.).[1] Peroxide Forming Solvents. Technical Bulletin. Link

• Shriver, D. F., & Drezdzon, M. A. (1986).[1] The Manipulation of Air-Sensitive Compounds. Wiley-Interscience.[1] (Foundational text on Schlenk and syringe techniques).

• PubChem. (n.d.).[1] cis-2-Octene Compound Summary. National Library of Medicine.[1] Link

Sources

• 1. aaqr.org [aaqr.org]
• 2. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 3. uwyo.edu [uwyo.edu]
• 4. Management of Peroxide-Forming Organic Solvents [ehs.lbl.gov]

Technical Support Center: Phosphonium Ylide Troubleshooting

Topic: Side Reactions & Quality Control in Wittig Olefination Ticket ID: W-YLIDE-QC-2026 Status: Open for Consultation

Introduction: The Hidden Variables of Ylide Chemistry

Welcome to the Advanced Synthesis Support Center. You are likely here because your Wittig reaction failed to deliver the expected yield or stereoselectivity, despite following a standard literature procedure.

In the Wittig reaction, the phosphonium ylide is not merely a reagent; it is a reactive intermediate that exists in a delicate equilibrium. It is susceptible to three primary failure modes:

• Decomposition: Reaction with environmental contaminants (Water/Oxygen).

• Mutation: Intramolecular skeletal rearrangements (Stevens/Sommelet-Hauser).

• Stoichiometric Imbalance: Errors in base titer leading to side reactions with the product.

This guide moves beyond basic "dry solvent" advice to explain the mechanistic origins of these failures and provides self-validating protocols to prevent them.

Diagnostic Logic Tree (Troubleshooting)

Before altering your reaction conditions, use this logic flow to identify the likely culprit.

Figure 1: Diagnostic logic for identifying ylide failure modes.

Module 1: The "Dead" Ylide (Decomposition)

The most common side reactions involve the ylide reacting with non-electrophiles (water or oxygen) instead of the carbonyl compound.

Hydrolysis (The Water Problem)

Contrary to popular belief, ylide hydrolysis is not always a simple acid-base reaction.

• Mechanism: While ylides are strong bases (

  ), recent mechanistic studies suggest a concerted addition of the O-H bond across the P=C bond, followed by elimination of phosphine oxide.

• Symptom: Disappearance of the characteristic ylide color (yellow/orange/red) and formation of a simple alkane (from the ylide carbon) +

  .

• Impact: Drastic reduction in yield; the formed alkane is often volatile and invisible in crude NMR.

Oxidation (The Oxygen Problem)

Ylides react avidly with molecular oxygen (

), even at low temperatures.

• Mechanism:

  • Single Electron Transfer (SET) or direct addition to form a peroxide species.

  • Cleavage of the peroxide to generate a carbonyl compound (aldehyde/ketone) and

    .

  • Critical Side Effect: The generated carbonyl can react with remaining ylide to form a symmetrical alkene dimer (

    ).

• Symptom: Presence of the symmetrical alkene (dimer) or unexpected aldehydes in the crude mixture.

Figure 2: Decomposition pathways of phosphonium ylides via hydrolysis and oxidation.

Module 2: The "Mutant" Ylide (Rearrangements)

If your NMR shows the correct molecular weight but a "scrambled" carbon skeleton, your ylide likely underwent a rearrangement before reacting with the aldehyde. This is common with benzyl or allyl substituted ylides.

Stevens Rearrangement ([1,2]-Migration)

• Context: Occurs in ylides with electron-withdrawing or radical-stabilizing groups on the

  -carbon.

• Mechanism: The P-C bond homolytically cleaves to form a radical pair. The substituent migrates from the phosphorus atom to the adjacent carbanion carbon.

• Result: An alkylated phosphine, which is dead to olefination.

Sommelet-Hauser Rearrangement ([2,3]-Sigmatropic)

• Context: Common in benzylic phosphonium ylides.

• Mechanism: The ylide carbanion attacks the ortho-position of a phenyl ring on the phosphorus (or a benzyl group), followed by re-aromatization.

• Result: An ortho-methylated phenyl phosphine derivative.

Prevention Strategy:

• Temperature Control: These rearrangements have high activation energies. Keep ylide generation at -78°C and warm only as necessary (usually 0°C is the danger zone for unstable ylides).

• Solvent: Avoid radical-promoting solvents; stick to THF or

  .

Module 3: Protocol - The Self-Validating Titer

The most frequent "side reaction" is actually a stoichiometry error.

• Excess Base: Causes enolization of the aldehyde (if enolizable) or degradation of the product.

• Excess Salt: If the phosphonium salt is not fully deprotonated, it acts as an acidic buffer, quenching the reaction or altering stereoselectivity (salt effect).

Protocol: Double-Check Titration of n-BuLi

Do not trust the bottle label.

Reagents:

• 1,10-Phenanthroline (approx 2 mg)

• Menthol (approx 100 mg, accurately weighed)

• Anhydrous THF (5 mL)

Procedure:

• Dissolve menthol and phenanthroline in THF under Argon.

• Solution will be colorless.

• Titrate with your n-BuLi solution dropwise.

• Endpoint: The solution turns distinct Red/Brown (formation of the radical anion complex) once the menthol (protic source) is consumed.

• Calculation:

Protocol: "Colorimetric Check" for Active Ylide

Before adding your precious aldehyde, verify the ylide is active.

• Take a 0.1 mL aliquot of your generated ylide solution.

• Quench into a vial containing a weighed excess of 4-nitrobenzaldehyde in THF.

• Observation: The deep red/orange ylide color should vanish instantly.

• TLC Check: Spot the quench mixture. You should see the alkene product immediately. If the ylide color persists or fades slowly, your ylide is aggregated or decomposed.

FAQ: Troubleshooting Specific Anomalies

Q1: I see a "cyclopropane" derivative in my product mixture. How?

A: This is a specific risk when using stabilized ylides (e.g., ester-stabilized) with

-unsaturated carbonyls.

• Cause: Instead of the [2+2] cycloaddition (Wittig), the ylide acts as a Michael donor (1,4-addition) to the alkene. The resulting enolate then displaces the phosphine in an intramolecular

  reaction.

• Fix: Use the Horner-Wadsworth-Emmons (HWE) reaction for these substrates, or lower the temperature to favor kinetic [2+2] addition.

Q2: My reaction stalled at 50% conversion. Adding more base didn't help.

A: You likely formed the oxaphosphetane but it failed to eliminate (decompose) to the alkene.

• Cause: This happens with "pseudo-stabilized" ylides or sterically hindered ketones. The intermediate is too stable.

• Fix: "Kick" the reaction by refluxing (if the ylide is stable enough) or adding a Lewis Acid (LiBr is often already there, but sometimes specific salts like Benzoic Acid can catalyze the elimination in specific variants).

Q3: I obtained the wrong isomer (E instead of Z).

A: This is "Stereochemical Drift."

• Cause: Presence of Lithium salts (LiBr from the base) stabilizes the betaine intermediate, allowing it to equilibrate from the kinetic (Z) form to the thermodynamic (E) form.

• Fix: To ensure Z-selectivity , use NaHMDS or KHMDS (salt-free conditions) instead of n-BuLi. The potassium salts are less coordinating and precipitate out, preventing equilibration.

Summary Data Table: Side Reaction Profiles

Failure Mode	Visual Indicator	Chemical Signature (NMR/MS)	Root Cause	Prevention
Hydrolysis	Color loss before quench	Alkane ( ) +	Wet solvent / Leaky septum	Flame-dry glassware; Titrate solvent.
Oxidation	Darkening / Tarry precipitate	Aldehyde ( ) + Dimer ( )	ingress	Degas solvents (Freeze-Pump-Thaw).
Stevens Rearr.	No color change, but low yield	Isomeric Phosphine (P-C-R branched)	High Temp + Radical Stabilizers	Keep T < -40°C; Use radical scavengers?
-Elimination	Formation of precipitate	Allene ( )	-H on ylide + Excess Base	Avoid excess base; Use bulky base (tBuOK).
Azine Formation	Yellow precipitate	Azine ( )	Hydrazine contamination (if prep from hydrazone)	Ensure precursor purity.

References

• Vedejs, E., & Peterson, M. J. (1994). Stereocontrol in Organic Synthesis Using the Wittig Reaction. Topics in Stereochemistry.

• Maryanoff, B. E., & Reitz, A. B. (1989). The Wittig olefin synthesis. Mechanism and stereochemistry. Chemical Reviews, 89(4), 863-927.

• Schlosser, M., & Christmann, K. F. (1966).[1] Trans-Selective Olefin Syntheses. Angewandte Chemie International Edition, 5(1), 126.[1]

• Gilheany, D. G. (1994). Structure and stability of phosphonium ylides. Chemical Reviews, 94(5), 1339-1374.

• Watson, S. C., & Eastham, J. F. (1967). Colored indicators for simple direct titration of magnesium and lithium reagents. Journal of Organometallic Chemistry, 9(1), 165-168.

Sources

• 1. Wittig Reaction | Chem-Station Int. Ed. [en.chem-station.com]

Technical Support Center: Navigating the Removal of Triphenylphosphine Oxide from Wittig Reactions

The Wittig reaction stands as a cornerstone in synthetic organic chemistry for the creation of alkenes. However, its elegance is often shadowed by the persistent challenge of removing its stoichiometric byproduct, triphenylphosphine oxide (TPPO). This guide provides researchers, scientists, and drug development professionals with a comprehensive, field-tested resource for tackling this common purification hurdle. Here, we move beyond simple protocols to explain the causality behind experimental choices, ensuring a deeper understanding and more effective troubleshooting.

Frequently Asked Questions (FAQs)

Q1: Why is triphenylphosphine oxide (TPPO) so difficult to remove from my reaction mixture?

A1: The difficulty in removing TPPO stems from its unique physicochemical properties. It is a highly polar and crystalline solid with a high melting point (154-158 °C).[1] Its polarity often causes it to co-elute with polar products during column chromatography. Furthermore, its solubility profile can be problematic; it is soluble in many common organic solvents like dichloromethane, chloroform, and ethyl acetate, yet poorly soluble in non-polar solvents like hexanes and pentane.[2][3] This combination of properties often leads to it contaminating the desired product, complicating purification.

Q2: I have a crude Wittig reaction mixture. What is the first step I should take to remove the TPPO?

A2: The initial approach should be guided by the properties of your desired alkene product, specifically its polarity and solubility. A simple and often effective first step for non-polar to moderately polar products is precipitation of the TPPO by the addition of a non-polar solvent. This leverages the low solubility of TPPO in solvents like hexanes, pentane, or diethyl ether.[2][4]

Troubleshooting Guide: Strategies for TPPO Removal

This section details various methods for TPPO removal, complete with troubleshooting advice to optimize your purification strategy.

Method 1: Precipitation with Non-Polar Solvents

This is often the simplest and most direct method for removing the bulk of TPPO, especially on a larger scale.[5]

Core Principle: This technique exploits the low solubility of TPPO in non-polar organic solvents.[2] By dissolving the crude reaction mixture in a minimal amount of a solvent in which both the product and TPPO are soluble (e.g., dichloromethane or diethyl ether) and then adding a non-polar "anti-solvent" (e.g., hexanes or pentane), the TPPO is forced to precipitate out of the solution and can be removed by filtration.[2][6]

• Concentration: Concentrate the crude reaction mixture under reduced pressure to obtain a viscous oil or a solid.[2]

• Dissolution: Dissolve the residue in a minimal amount of a suitable solvent where both the product and TPPO are soluble (e.g., dichloromethane, toluene, or diethyl ether).[2]

• Precipitation: While stirring vigorously, slowly add a non-polar solvent such as hexanes or pentane.[2] You should observe the formation of a white precipitate.

• Crystallization: To maximize the precipitation of TPPO, cool the mixture in an ice bath or refrigerator for at least 30 minutes.[2]

• Filtration: Collect the precipitated TPPO by vacuum filtration. Wash the filter cake with a small amount of the cold non-polar solvent. The filtrate contains your purified product.[2]

• Isolation: Concentrate the filtrate under reduced pressure to isolate the product.[2]

• My product is also precipitating: If your product is also non-polar, it may co-precipitate with the TPPO. In this case, try using a slightly more polar "anti-solvent" or carefully optimize the solvent ratio.

• TPPO remains in the filtrate: If a significant amount of TPPO is still present in your product (as determined by TLC or NMR), you can repeat the precipitation process. Alternatively, a silica plug filtration (Method 3) can be used to remove the remaining traces.

Method 2: Precipitation via Metal Salt Complexation

This method is particularly useful when simple precipitation with non-polar solvents is ineffective, or when dealing with more polar products.

Core Principle: As a Lewis base, triphenylphosphine oxide can form insoluble coordination complexes with certain metal salts, such as zinc chloride (ZnCl₂), magnesium chloride (MgCl₂), and calcium bromide (CaBr₂).[2][7] These complexes are typically insoluble in common organic solvents and can be easily removed by filtration.[1][7]

• Dissolution: If the Wittig reaction was not performed in a polar solvent, dissolve the crude mixture in a solvent like ethanol.[2]

• Reagent Preparation: Prepare a 1.8 M solution of ZnCl₂ in warm ethanol.

• Complexation: Add the ZnCl₂ solution to the ethanolic solution of the crude product at room temperature and stir the mixture. Scraping the inside of the flask can help induce precipitation. A white precipitate of the ZnCl₂(TPPO)₂ adduct should form.[2]

• Filtration: Remove the precipitate by filtration.[2]

• Work-up: Concentrate the filtrate to remove the ethanol. The remaining residue can be further purified by slurrying with a solvent like acetone to remove any excess, insoluble zinc chloride.[2]

• The complex is not precipitating: Ensure your reagents are anhydrous, as water can interfere with the complex formation. You can also try cooling the mixture to promote precipitation.

• My product is complexing with the metal salt: While less common, some products with Lewis basic sites could potentially interact with the metal salt. If you suspect this, performing a small-scale test reaction is advisable.

Method 3: Filtration through a Silica Plug

This is a quick and efficient method for removing residual amounts of TPPO, especially after an initial bulk removal by precipitation.

Core Principle: Triphenylphosphine oxide is a polar compound and will have a strong affinity for silica gel. By passing a solution of the crude product through a short column ("plug") of silica, the TPPO is retained on the silica, while a less polar product can be eluted.[8]

• Preparation: Prepare a short column by packing a fritted funnel or a disposable syringe with a 2-3 inch layer of silica gel.

• Concentration: Concentrate the crude reaction mixture to a minimum volume.[2]

• Suspension: Suspend the residue in a minimal amount of a non-polar solvent such as pentane or hexane.[2]

• Loading: Load the suspension onto the top of the silica plug.

• Elution: Elute your product from the silica plug using a non-polar solvent or a mixture of non-polar and slightly more polar solvents (e.g., 9:1 hexane:ethyl acetate). Monitor the elution by TLC. The TPPO will remain at the top of the silica plug.

• Isolation: Collect the fractions containing your product and concentrate them under reduced pressure.

• My product is sticking to the silica: If your product is also quite polar, it may not elute easily with non-polar solvents. In this case, a full column chromatography with a more polar eluent system might be necessary.

• TPPO is eluting with my product: This indicates that the eluent is too polar. Reduce the polarity of the eluting solvent.

Decision Workflow for TPPO Removal

To assist in selecting the most appropriate method, the following decision tree can be used:

Caption: Decision tree for selecting a TPPO removal method.

Quantitative Data Summary

Method	Principle	Advantages	Disadvantages	Best Suited For
Precipitation with Non-Polar Solvents	Low solubility of TPPO in non-polar solvents.[2]	Simple, fast, and effective for bulk removal. Scalable.[5]	May not be effective for polar products. May require a second purification step.[5]	Non-polar to moderately polar products.
Precipitation with Metal Salts	Formation of insoluble TPPO-metal complexes.[2][7]	Effective for a wider range of product polarities. High removal efficiency.[7]	Requires an additional reagent. Potential for product complexation.	Polar products where simple precipitation fails.
Silica Plug Filtration	Adsorption of polar TPPO onto silica gel.[8]	Quick and efficient for removing trace amounts of TPPO.	Not suitable for bulk removal. May not be effective for very polar products.	Removing residual TPPO after a primary purification step.

Advanced and Alternative Strategies

For particularly challenging separations, or for process development in a drug discovery setting, consider these alternative approaches:

• Modified Phosphines: Using phosphines with modified solubility profiles can lead to phosphine oxides that are easily removed by extraction. For example, using a phosphine with an acidic or basic handle allows for the resulting oxide to be removed with a simple acid or base wash.[9]

• Polymer-Bound Phosphines: Employing a polymer-supported phosphine reagent results in a polymer-bound TPPO byproduct that can be removed by simple filtration.[9]

• Chemical Conversion: In some cases, it may be possible to chemically convert the TPPO back to triphenylphosphine, which is generally less polar and easier to separate from the desired product.[10]

By understanding the principles behind each method and having a structured approach to troubleshooting, the challenge of removing triphenylphosphine oxide can be effectively managed, leading to cleaner products and more efficient workflows.

References

• Merwade, A. V., et al. (2021). Triphenylphosphine Oxide Removal from Reactions: The Role of Solvent and Temperature. ACS Omega, 6(21), 13940–13945. [Link]

• Triphenylphosphine Oxide Removal from Reactions: The Role of Solvent and Temperature | ACS Omega - ACS Publications. (2021, May 19). Retrieved February 7, 2024, from [Link]

• Removal of triphenylphosphine oxide (TPPO) from product : r/OrganicChemistry - Reddit. (2021, February 2). Retrieved February 7, 2024, from [Link]

• How to remove PPh3=O (triphenyl phosphine oxide) from crude after Wittig or Mitsunobu reaction? - YouTube. (2022, August 8). Retrieved February 7, 2024, from [Link]

• How we can remove triphenylphosphine oxide from mitsunobu mixture without column? | ResearchGate. (2014, September 6). Retrieved February 7, 2024, from [Link]

• CN109354595B - Method for recovering triphenylphosphine oxide from Wittig reaction rectification residual liquid - Google Patents. (n.d.).

• A Practical One-Pot Transformation of Triphenylphosphine Oxide to Triphenylphosphine by Reduction of in situ Generated Triphenylphosphine Dichloride | Request PDF - ResearchGate. (2011, August). Retrieved February 7, 2024, from [Link]

• Triphenylphosphine Oxide- Waste Not, Want Not - Scientific Update - UK. (2023, February 9). Retrieved February 7, 2024, from [Link]

• US6011181A - Triphenylphosphine oxide complex process - Google Patents. (n.d.).

• Triphenylphosphine Oxide Removal from Reactions: The Role of Solvent and Temperature. (2021, May 11). Retrieved February 7, 2024, from [Link]

• Removal of Triphenylphosphine Oxide by Precipitation with Zinc Chloride in Polar Solvents. (2017, September). The Journal of Organic Chemistry, 82(19). [Link]

• Workup: Triphenylphosphine Oxide - Department of Chemistry : University of Rochester. (n.d.). Retrieved February 7, 2024, from [Link]

• How does one remove triphenylphosphine oxide from product? - ResearchGate. (2014, September 1). Retrieved February 7, 2024, from [Link]

• Comparison of Traditional and Alternative Wittig Reactions - Delaware Valley University. (n.d.). Retrieved February 7, 2024, from [Link]

• Triphenylphosphine oxide - Wikipedia. (n.d.). Retrieved February 7, 2024, from [Link]

• Wittig Reaction - Chemistry LibreTexts. (2023, January 22). Retrieved February 7, 2024, from [Link]

• Solubilities of Triphenylphosphine Oxide in Selected Solvents - American Chemical Society. (2009, March 2). Retrieved February 7, 2024, from [Link]

Sources

• 1. Triphenylphosphine oxide - Wikipedia [en.wikipedia.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. youtube.com [youtube.com]
• 5. Triphenylphosphine Oxide Removal from Reactions: The Role of Solvent and Temperature - PMC [pmc.ncbi.nlm.nih.gov]
• 6. reddit.com [reddit.com]
• 7. scientificupdate.com [scientificupdate.com]
• 8. Workup [chem.rochester.edu]
• 9. US6011181A - Triphenylphosphine oxide complex process - Google Patents [patents.google.com]
• 10. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Advanced Characterization of cis-Alkene Motifs via IR Spectroscopy

Executive Summary

In pharmaceutical development, the stereochemical integrity of an alkene is not merely a structural detail—it is often the determinant of biological efficacy.[1] For molecules like Combretastatin A-4 or fatty acid derivatives, the cis (Z) isomer represents the active pharmacophore, while the trans (E) isomer is often a thermodynamically stable but biologically inert impurity.

This guide provides a rigorous technical comparison of Infrared (IR) spectroscopy signatures for cis-alkenes against their geometric isomers. Unlike Nuclear Magnetic Resonance (NMR), which requires solubilization and expensive time-blocks, IR spectroscopy offers a rapid, solid-state method for immediate isomer verification. This document outlines the specific vibrational modes that serve as definitive "fingerprints" for cis-alkenes, supported by mechanistic causality and validated experimental protocols.

Mechanistic Foundation: Symmetry and Dipole Moments[2]

To interpret the IR spectrum of a cis-alkene correctly, one must understand the underlying physics of the molecular vibrations. The intensity of an IR absorption band is directly proportional to the square of the change in dipole moment (

) during the vibration.

• The cis Advantage (Dipole Change): In a cis-disubstituted alkene, the two substituents are on the same side of the double bond. This asymmetry creates a permanent dipole moment. When the C=C bond stretches, the net dipole moment changes significantly, resulting in a observable (medium intensity) absorption band around 1650–1660 cm⁻¹.

• The trans Silence (Symmetry Exclusion): Conversely, in a symmetrical trans-alkene, the dipole moments of the opposing bonds often cancel out. The net dipole moment is zero or near-zero.[2] Consequently, the symmetric stretching of the C=C bond results in no change in dipole moment , rendering the mode IR inactive (silent) or very weak.[2]

Key Takeaway: The presence of a C=C stretching peak is often diagnostic for cis, while its absence (combined with other markers) suggests trans.

Comparative Analysis: cis-Alkenes vs. Alternatives

The following data differentiates the cis-alkene motif from other substitution patterns. The most critical differentiator is the Out-of-Plane (oop) C-H Bending vibration, which is highly sensitive to the local electronic environment and substitution pattern.

Table 1: Characteristic IR Frequencies of Alkene Isomers

Feature	cis-Alkene (Z)	trans-Alkene (E)	Vinyl (Monosubstituted)	Trisubstituted
=C-H Stretch	3010–3040 cm⁻¹	3010–3040 cm⁻¹	3010–3040 cm⁻¹ (x2)	>3000 cm⁻¹ (Weak)
C=C Stretch	1650–1660 cm⁻¹ (Medium)	1670–1680 cm⁻¹ (Weak/Silent)	1640 cm⁻¹ (Medium)	1670 cm⁻¹ (Weak)
=C-H Bending (oop)	675–730 cm⁻¹ (Strong)	960–980 cm⁻¹ (Strong)	910 & 990 cm⁻¹ (Strong)	800–840 cm⁻¹ (Medium)
Diagnostic Value	Broad, variable band ~700 cm⁻¹	Sharp, intense band ~965 cm⁻¹	"Vinyl pair" is unmistakable	Single band, often obscured

Detailed Analysis of Characteristic Peaks

A. The "Fingerprint" Region (600–1000 cm⁻¹)

• cis-Alkene (~700 cm⁻¹): The C-H out-of-plane wagging vibration for cis-alkenes appears at a lower frequency (675–730 cm⁻¹) compared to trans. This band is often broad and can be variable depending on the solvent or crystal packing, but it is the most reliable positive identifier when the ~965 cm⁻¹ band is absent.

• trans-Alkene (~965 cm⁻¹): The trans C-H wag is one of the most constant and intense bands in IR spectroscopy. If you see a sharp, strong peak at 965 cm⁻¹, the sample almost certainly contains trans isomer. Its absence is a prerequisite for confirming high cis purity.

B. The Double Bond Region (1600–1700 cm⁻¹)

• cis-Alkene: The C=C stretch is visible due to the dipole argument presented in Section 1.

• trans-Alkene: Often invisible. Do not rely on the absence of a peak here to confirm trans; you must rely on the presence of the 965 cm⁻¹ peak.

Experimental Protocol: Isomer Differentiation

Objective: To determine the isomeric identity (cis vs. trans) of a synthesized alkene intermediate using FTIR.

Materials

• Sample: >5 mg of solid or liquid analyte.

• Solvent (if solution cell used): CCl₄ or CS₂ (Non-polar solvents prevent dipolar broadening, though ATR is preferred for speed).

• Instrument: FTIR Spectrometer (e.g., Agilent Cary 630 or Thermo Nicolet iS50) with Diamond ATR accessory.

Step-by-Step Workflow

• Background Collection: Clean the ATR crystal with isopropanol. Collect a background air spectrum (32 scans, 4 cm⁻¹ resolution) to subtract atmospheric CO₂ and H₂O.

• Sample Deposition:

  • Solids: Place approx. 2-5 mg of sample on the crystal. Apply high pressure using the anvil to ensure intimate contact (critical for peak intensity accuracy).

  • Liquids: Place 1 drop to cover the crystal surface.

• Data Acquisition:

  • Scan Range: 4000–600 cm⁻¹.

  • Scans: 32 or 64 (higher signal-to-noise ratio helps resolve weak C=C bands).

  • Resolution: 2 cm⁻¹ (recommended for distinguishing closely spaced isomer peaks).

• Data Processing:

  • Apply Baseline Correction.

  • Critical Step: Normalize the spectrum to the strongest C-H stretch (approx. 2900 cm⁻¹) if comparing relative intensities between batches.

• Analysis Logic (See Diagram 1):

  • Check 960–980 cm⁻¹. Is there a strong peak? -> Yes: trans.

  • Check 675–730 cm⁻¹. Is there a broad medium/strong peak? -> Yes: cis.

  • Check 1650–1660 cm⁻¹. Is there a visible peak? -> Supports cis.

Visualizations

Diagram 1: Diagnostic Decision Tree for Alkene Isomers

Caption: Step-by-step decision matrix for identifying alkene substitution patterns based on characteristic IR absorption bands.

Diagram 2: Analytical Workflow for Impurity Detection

This workflow illustrates the process for detecting trans impurities in a cis-drug substance.

Caption: Quality Control workflow for verifying isomeric purity of cis-alkene drug substances.

Case Study: Combretastatin A-4 (CA-4)[6]

Context: Combretastatin A-4 is a vascular disrupting agent used in cancer therapy. The molecule contains a stilbene backbone (1,2-diphenylethylene).

• Active Form: cis-isomer (Z-isomer).

• Inactive Form: trans-isomer (E-isomer).

• Challenge: The cis-isomer is thermally unstable and converts to the trans-isomer upon exposure to light or heat during storage.

IR Spectroscopy Application: Researchers utilize IR spectroscopy as a rapid "Go/No-Go" gate before proceeding to more expensive HPLC purity assays.

• The trans Marker: If the sample has degraded, a distinct, sharp band appears at 965 cm⁻¹ (C-H out-of-plane bending of the trans-vinylene group).

• The cis Confirmation: The pure drug substance exhibits a characteristic absorption at 1640–1650 cm⁻¹ (C=C stretch), which is allowed due to the lack of a center of inversion in the cis-form. The trans-form, being centrosymmetric (or nearly so), shows negligible absorption in this region.

• Outcome: A sample showing a growing peak at 965 cm⁻¹ indicates degradation (isomerization) and is flagged for repurification.

References

• Spectroscopy Online. (2016). The Infrared Spectroscopy of Alkenes. Retrieved from [Link]

• Chemistry LibreTexts. (2024). 12.8: Infrared Spectra of Some Common Functional Groups. Retrieved from [Link]

• Michigan State University. Infrared Spectroscopy - Alkene Absorption Frequencies. Retrieved from [Link][3]

• National Institutes of Health (PubMed). (2003). Novel syntheses of cis and trans isomers of combretastatin A-4. Retrieved from [Link]

Sources

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. youtube.com [youtube.com]
• 3. hpst.cz [hpst.cz]

A Comparative Guide to the Reactivity of cis-2-Octene and trans-2-Octene

This guide provides an in-depth comparison of the chemical reactivity of cis-2-octene and trans-2-octene. Designed for researchers, scientists, and professionals in drug development, this document moves beyond simple definitions to explore the mechanistic basis for the isomers' differing behaviors in common organic reactions. We will dissect the roles of thermodynamic stability and steric hindrance, supported by experimental data and detailed protocols, to provide a comprehensive understanding of these fundamental building blocks in organic synthesis.

The Foundation of Differential Reactivity: Structural Isomerism and Thermodynamic Stability

The core difference between cis-2-octene and trans-2-octene lies in their geometry. In cis-2-octene, the two alkyl groups (a methyl group and a pentyl group) are positioned on the same side of the carbon-carbon double bond. In trans-2-octene, they are on opposite sides. This seemingly minor variation has profound consequences for the molecule's potential energy and, therefore, its stability and reactivity.

For most acyclic alkenes, the trans isomer is thermodynamically more stable than the cis isomer.[1][2][3] The reason for this is steric strain (or van der Waals repulsion) in the cis isomer, where the proximity of the bulky alkyl groups forces them into an energetically unfavorable, crowded orientation.[4][5][6][7][8][9] The trans configuration allows these groups to be positioned far apart, minimizing steric hindrance and lowering the overall energy of the molecule.[3]

A direct experimental measure of this stability difference is the heat of hydrogenation (ΔH°hydrog). This is the enthalpy change when one mole of an unsaturated compound reacts with hydrogen to form a saturated compound. Since both cis- and trans-2-octene produce the same alkane (n-octane) upon hydrogenation, any difference in the heat released must be due to the difference in their initial energy states.[6][8][10] The less stable cis isomer exists at a higher energy level and therefore releases more heat upon hydrogenation.[2][6][11]

Table 1: Comparative Heats of Hydrogenation for C4 Alkene Isomers

Isomer	Heat of Hydrogenation (kcal/mol)	Heat of Hydrogenation (kJ/mol)	Relative Stability
cis-2-Butene	-28.6[10][12]	-119[6]	Less Stable
trans-2-Butene	-27.6[10][12]	-115[6]	More Stable

Data for 2-butene is presented as a well-documented analogue for 2-octene, illustrating the universal principle. The ~1 kcal/mol (or 4 kJ/mol) difference shows that the cis isomer is higher in energy.[6][10]

A Tale of Two Reactivities: A Mechanistic Comparison

The difference in ground-state energy is the starting point for understanding reactivity. A less stable molecule often, but not always, exhibits a lower activation energy for a reaction, leading to a faster rate. However, the structure of the transition state is equally critical. We will now explore how these factors influence the reactivity of cis- and trans-2-octene in several key reaction classes.

A. Catalytic Hydrogenation

Catalytic hydrogenation involves the addition of H₂ across the double bond in the presence of a metal catalyst (e.g., Pd, Pt, Ni). The reaction proceeds via syn-addition, meaning both hydrogen atoms add to the same face of the double bond after it adsorbs onto the catalyst surface.[13][14]

• Relative Reactivity: cis-2-Octene reacts faster than trans-2-octene.

• Causality: This outcome is governed by two principal factors. First, the higher ground-state energy of the cis isomer means it requires less energy to reach the transition state, resulting in a lower activation energy.[15] Second, the trans isomer's structure can present greater steric hindrance when approaching and adsorbing onto the flat surface of the metal catalyst, making the formation of the necessary intermediate less favorable compared to the more "exposed" double bond of the cis isomer.

Caption: Workflow for monitoring catalytic hydrogenation reactivity.

B. Electrophilic Halogenation (e.g., Bromination)

The addition of bromine (Br₂) to an alkene is a classic electrophilic addition. The reaction is stereospecific, proceeding through a cyclic bromonium ion intermediate, which is then attacked by a bromide ion in an SN2-like fashion. This mechanism results in anti-addition, where the two bromine atoms add to opposite faces of the original double bond.[16]

• Relative Reactivity: cis-2-Octene generally reacts faster than trans-2-octene.

• Causality: The primary driver is again the higher ground-state energy of the cis isomer, which leads to a lower activation energy for the initial electrophilic attack by bromine. The electron density of the π-bond in the strained cis isomer is often considered more accessible to incoming electrophiles.

• Stereochemical Outcome: The stereospecificity of this reaction is a critical concept. Because the mechanism is an anti-addition, the geometry of the starting alkene dictates the stereochemistry of the product.

  • cis-2-Octene undergoes anti-addition to yield a racemic mixture of (2R,3S)- and (2S,3R)-dibromooctane (the threo pair of enantiomers).

  • trans-2-Octene undergoes anti-addition to yield a racemic mixture of (2R,3R)- and (2S,3S)-dibromooctane (the erythro pair of enantiomers).

Caption: The stereospecific anti-addition mechanism of bromination.

C. Epoxidation

Epoxidation is the reaction of an alkene with a peroxyacid, such as meta-chloroperoxybenzoic acid (m-CPBA), to form an epoxide. The reaction is a concerted process where the oxygen atom is delivered to both carbons of the double bond simultaneously in a syn-addition.[17]

• Relative Reactivity: trans-2-Octene often reacts faster than cis-2-octene.

• Causality: This reaction presents a fascinating reversal of the typical reactivity pattern. While the cis isomer is less stable, the transition state for epoxidation is highly sensitive to steric hindrance. The peroxyacid must approach the face of the double bond. In cis-2-octene, the two alkyl groups on the same side can sterically block this approach. The trans isomer, with its more open structure, allows for a less hindered and therefore lower-energy transition state. This effect can be significant enough to overcome the initial ground-state energy difference. For example, studies on the epoxidation of stilbene, which has bulky phenyl groups, show that trans-stilbene reacts an order of magnitude faster than its cis counterpart.[18]

• Stereochemical Outcome: The concerted syn-addition ensures that the stereochemistry of the alkene is preserved in the epoxide product.[17]

  • cis-2-Octene yields cis-2,3-epoxyoctane.

  • trans-2-Octene yields trans-2,3-epoxyoctane.

D. Hydroboration-Oxidation

This two-step sequence achieves the anti-Markovnikov, syn-addition of water across a double bond. The first step, hydroboration, involves the concerted syn-addition of a B-H bond from borane (BH₃) or its derivatives.[19] The second step replaces the boron atom with a hydroxyl group, retaining the stereochemistry.

• Relative Reactivity: The reactivity is complex and highly dependent on the borane reagent used.

• Causality: This reaction is exceptionally sensitive to steric effects. Borane adds preferentially to the less sterically hindered carbon atom. For an internal, disubstituted alkene like 2-octene, the regioselectivity is not strong.[20] When comparing the isomers, the cis configuration creates a more sterically crowded environment on one face. While this might suggest the trans isomer would react faster due to better accessibility, studies using the bulky reagent 9-BBN have shown that there is no consistent or significant preference for either isomer, with selectivity being low.[21] This indicates that the steric and electronic factors influencing the transition state are complex and do not lead to a simple reactivity trend.

Summary of Comparative Reactivity

The following table summarizes the key differences in reactivity between cis- and trans-2-octene.

Table 2: Summary of Properties and Reactivity

Property / Reaction	cis-2-Octene	trans-2-Octene	Primary Governing Factor
Thermodynamic Stability	Less Stable	More Stable	Steric Hindrance
Heat of Hydrogenation	Higher (More Exothermic)	Lower (Less Exothermic)	Ground-State Energy
Catalytic Hydrogenation	Faster	Slower	Ground-State Energy & Steric Hindrance at Catalyst Surface
Electrophilic Bromination	Faster	Slower	Ground-State Energy
Epoxidation (m-CPBA)	Slower	Faster	Steric Hindrance in Transition State
Hydroboration-Oxidation	Similar / No Clear Preference	Similar / No Clear Preference	Competing Steric Effects in Transition State

Experimental Protocol: Comparative Bromination of cis/trans-2-Octene

This protocol describes a method to qualitatively assess the reaction rate and determine the stereochemical outcome of brominating cis- and trans-2-octene.

Objective: To demonstrate that cis-2-octene reacts faster with bromine than trans-2-octene and that they produce different diastereomeric products.

Materials:

• cis-2-Octene

• trans-2-Octene

• Bromine (Br₂) solution (e.g., 0.1 M in dichloromethane)

• Dichloromethane (CH₂Cl₂)

• Small test tubes or vials

• Stir plate and stir bars

• Timer

• Thin Layer Chromatography (TLC) plates (silica gel)

• TLC developing chamber

• Hexanes/Ethyl Acetate solvent system for TLC

• UV lamp for visualization

Procedure:

• Preparation: Set up two small, identical test tubes, each with a small stir bar. In Test Tube A, add 0.5 mL of a 0.2 M solution of cis-2-octene in CH₂Cl₂. In Test Tube B, add 0.5 mL of a 0.2 M solution of trans-2-octene in CH₂Cl₂.

• Reaction Initiation: Place both test tubes on the stir plate and begin gentle stirring. Simultaneously add 1.0 mL of the 0.1 M Br₂ solution to each test tube and start the timer. The deep red-brown color of bromine should be visible.

• Rate Observation (Qualitative): Observe the test tubes against a white background. The disappearance of the bromine color indicates the consumption of the reagent. Note the time it takes for the color to fade completely in each tube. Test Tube A (cis-2-octene) is expected to become colorless more rapidly than Test Tube B (trans-2-octene).

• Reaction Quenching & Monitoring (Optional): At set time intervals (e.g., 1, 3, 5 minutes), take a small aliquot from each reaction mixture and spot it on a TLC plate to monitor the disappearance of the starting material and the appearance of the product.

• Product Analysis: Once the reactions are complete (colorless), spot the final solutions from Test Tube A and Test Tube B on the same TLC plate, along with the starting materials as references.

• TLC Development: Develop the TLC plate in an appropriate solvent system (e.g., 95:5 Hexanes:Ethyl Acetate).

• Visualization: Visualize the plate under a UV lamp. The dibromooctane products will have different Rf values because they are diastereomers, confirming that the different starting materials yield different stereochemical products.

Expected Outcome: The experiment will validate that the cis isomer is more reactive. The TLC analysis will confirm the formation of distinct products, underscoring the stereospecific nature of the anti-addition mechanism.

Conclusion

The reactivities of cis- and trans-2-octene are not defined by a simple rule but are a nuanced result of the interplay between ground-state thermodynamics and transition-state kinetics.

• cis-2-Octene is less stable due to steric strain, giving it a higher initial energy. This makes it more reactive in reactions like catalytic hydrogenation and electrophilic addition, where the activation energy is lowered relative to the trans isomer.

• trans-2-Octene is more stable. Its reactivity can surpass that of the cis isomer in reactions with sterically demanding transition states, such as epoxidation, where its more open geometry allows for easier reagent approach.

For the practicing scientist, understanding these principles is paramount for predicting reaction outcomes, controlling stereochemistry, and selecting the appropriate isomer for a desired synthetic transformation. The choice between cis and trans is not arbitrary but a strategic decision based on a deep understanding of mechanistic principles.

References

• Wikipedia. Cis–trans isomerism. [Link]

• Quora. Why is the heat of hydrogenation of trans-2-butene less than that of cis-2–butene?. [Link]

• Reddit. HELP - cis vs trans, which experience more steric strain??. [Link]

• Chemistry Notes. Stability of Alkenes and Heat of Hydrogenation. [Link]

• Chemistry LibreTexts. Catalytic Hydrogenation of Alkenes II. [Link]

• Khan Academy. Alkene stability. [Link]

• Infinity Learn. The heat of hydrogenation of cis-2-butens is _____ than trans-2-butene. [Link]

• Chemistry LibreTexts. 7.6: Stability of Alkenes. [Link]

• Chemistry LibreTexts. 9.12: Oxidation of Alkenes - Epoxidation. [Link]

• YouTube. 16.1 Conjugated Systems and Heats of Hydrogenation | Organic Chemistry. [Link]

• Vedantu. Why are trans alkenes more stable than cis alkenes class 11 chemistry CBSE. [Link]

• OpenStax. 7.6 Stability of Alkenes - Organic Chemistry. [Link]

• Chemistry LibreTexts. 7.7: Stability of Alkenes. [Link]

• Quora. Which one is more reactive among cis butene and trans butene?. [Link]

• JoVE. Reduction of Alkynes to cis-Alkenes: Catalytic Hydrogenation. [Link]

• PNAS. A tale of two topological isomers: Uptuning [FeIV(O)(Me4cyclam)]2+ for olefin epoxidation. [Link]

• Master Organic Chemistry. Alkene Addition Reactions: “Regioselectivity” and “Stereoselectivity” (Syn/Anti). [Link]

• Chemistry Stack Exchange. Rate of hydrogenation. [Link]

• Chemistry LibreTexts. Hydroboration-Oxidation of Alkenes. [Link]

• Wikipedia. Hydroboration. [Link]

• ACS Publications. Kinetics and Regiospecificity of the Hydroboration of Isomeric cis- and trans-Alkenes via 9-Borabicyclo[3.3.1]nonane. [Link]

• Chemistry LibreTexts. 10.4: Electrophilic Additions to Alkenes. [Link]

Sources

• 1. Cis–trans isomerism - Wikipedia [en.wikipedia.org]
• 2. quora.com [quora.com]
• 3. Why are trans alkenes more stable than cis alkenes class 11 chemistry CBSE [vedantu.com]
• 4. reddit.com [reddit.com]
• 5. Khan Academy [khanacademy.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. 7.6 Stability of Alkenes - Organic Chemistry | OpenStax [openstax.org]
• 9. quora.com [quora.com]
• 10. chemistnotes.com [chemistnotes.com]
• 11. youtube.com [youtube.com]
• 12. The heat of hydrogenation of cis-2-butens is _____ than trans-2-butene [infinitylearn.com]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. Video: Reduction of Alkynes to cis-Alkenes: Catalytic Hydrogenation [jove.com]
• 15. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 16. chem.libretexts.org [chem.libretexts.org]
• 17. chem.libretexts.org [chem.libretexts.org]
• 18. A tale of two topological isomers: Uptuning [FeIV(O)(Me4cyclam)]2+ for olefin epoxidation - PMC [pmc.ncbi.nlm.nih.gov]
• 19. chem.libretexts.org [chem.libretexts.org]
• 20. Hydroboration - Wikipedia [en.wikipedia.org]
• 21. pubs.acs.org [pubs.acs.org]

Introduction: Why Alkene Stability Matters in Scientific Applications

An In-Depth Guide to the Relative Stability of Octene Isomers for Researchers and Drug Development Professionals

In the fields of organic synthesis, materials science, and drug development, the stability of alkene isomers is a critical parameter that influences reaction kinetics, product distribution, and the thermodynamic properties of molecules. Octene, with its various positional and geometric isomers, serves as an excellent model for understanding the subtle yet significant structural factors that govern molecular stability. This guide provides a comprehensive comparison of the stability of cis-2-octene relative to its other isomers, grounded in thermodynamic data and experimental principles. We will explore how substitution patterns and stereochemistry dictate the potential energy of these compounds, offering insights that are crucial for designing synthetic pathways and predicting molecular behavior.

The primary experimental measure for quantifying alkene stability is the heat of hydrogenation (ΔH°hydrog) . This is the enthalpy change that occurs when an alkene reacts with hydrogen gas (H₂) in the presence of a metal catalyst to form the corresponding saturated alkane.[1] Since all octene isomers produce the same product, n-octane, upon hydrogenation, their heats of hydrogenation are a direct reflection of their initial potential energy. A more stable alkene exists at a lower potential energy state and therefore releases less heat upon hydrogenation.[2][3] Consequently, a lower heat of hydrogenation signifies greater stability.[4][5]

Governing Principles of Alkene Stability

Two primary structural factors determine the relative stability of alkene isomers: the degree of substitution at the C=C double bond and the geometric arrangement (stereoisomerism) of the substituents.

• Degree of Substitution (Zaitsev's Rule): Russian chemist Alexander Zaytsev observed that more highly substituted alkenes are generally more stable.[3][6][7] This principle, now known as Zaitsev's rule, ranks alkene stability in the following order:

  • Tetrasubstituted > Trisubstituted > Disubstituted > Monosubstituted[2] This increased stability is attributed to electronic effects, such as hyperconjugation, which involves a stabilizing interaction between the C=C π orbital and adjacent C-H σ bonds on the alkyl substituents.[8] The more alkyl groups present, the greater the opportunity for hyperconjugation and the more stable the alkene.[9]

• Stereoisomerism (Cis vs. Trans): For disubstituted alkenes, the geometric arrangement of the alkyl groups is paramount. Trans isomers, where the substituent groups are on opposite sides of the double bond, are generally more stable than their corresponding cis isomers, where the groups are on the same side.[9][10] This is because cis isomers experience steric strain (also known as van der Waals repulsion) due to the close proximity of the alkyl groups, forcing the molecule into a higher energy state.[11][12][13] This destabilizing effect is evident in their higher heats of hydrogenation compared to their trans counterparts.[8][11]

Comparative Stability of Octene Isomers: A Data-Driven Analysis

By applying the principles of substitution and stereoisomerism, we can predict a clear hierarchy of stability among the linear octene isomers. The following table summarizes this comparison, with stability increasing as the heat of hydrogenation decreases.

Isomer	Structure	Substitution Type	Predicted Relative Stability	Rationale
1-Octene	CH₂(CH₂)₅CH=CH₂	Monosubstituted	Lowest	Least substituted alkene, according to Zaitsev's rule.[14]
cis-4-Octene	cis-CH₃(CH₂)₂CH=CH(CH₂)₂CH₃	Disubstituted	Moderate	Cis isomer experiences steric strain. Symmetric nature may slightly differentiate it from other cis isomers, but the effect is minimal.
cis-3-Octene	cis-CH₃CH₂CH=CH(CH₂)₃CH₃	Disubstituted	Moderate	Cis isomer with steric strain between ethyl and butyl groups.
cis-2-Octene	cis-CH₃CH=CH(CH₂)₄CH₃	Disubstituted	Moderate	Cis isomer with steric strain between methyl and pentyl groups. Less stable than its trans counterpart.[11]
trans-4-Octene	trans-CH₃(CH₂)₂CH=CH(CH₂)₂CH₃	Disubstituted	High	Trans isomer minimizes steric strain.[12] Generally the most stable of the disubstituted isomers.
trans-3-Octene	trans-CH₃CH₂CH=CH(CH₂)₃CH₃	Disubstituted	High	Trans isomer minimizes steric strain. More stable than the cis isomer.
trans-2-Octene	trans-CH₃CH=CH(CH₂)₄CH₃	Disubstituted	High	Trans isomer minimizes steric strain. More stable than cis-2-octene and 1-octene.[15]

Key Findings:

• 1-Octene is the least stable of the isomers presented due to being monosubstituted.

• cis-2-Octene is a disubstituted alkene and is therefore significantly more stable than 1-octene.

• However, due to steric hindrance between the adjacent methyl and pentyl groups, cis-2-octene is less stable than trans-2-octene . The energy difference for similar 2-alkenes is typically around 4 kJ/mol.[8]

• The trans isomers of 2-, 3-, and 4-octene are the most stable among this group, with only minor differences in stability expected between them.

The relative energy levels can be visualized as follows:

Caption: Relative potential energy of octene isomers. More stable isomers have lower potential energy and release less heat (ΔH°hydrog) upon hydrogenation to n-octane.

Experimental Protocol: Calorimetric Measurement of Heat of Hydrogenation

To empirically validate the predicted stability hierarchy, the heat of hydrogenation for each isomer can be determined using reaction calorimetry. This protocol describes a self-validating system for obtaining high-fidelity thermodynamic data.

Objective: To measure and compare the heats of hydrogenation for 1-octene, cis-2-octene, and trans-2-octene.

Materials:

• Reaction Calorimeter (e.g., Mettler-Toledo RC1 or similar)

• High-purity hydrogen gas source with mass flow controller

• Catalyst: 5% Palladium on Carbon (Pd/C)

• Solvent: High-purity ethanol or similar inert solvent

• Octene Isomers: 1-octene, cis-2-octene, trans-2-octene (high purity)

• Internal Standard: n-octane (for calibration, if needed)

Methodology:

• System Calibration:

  • Rationale: To ensure accuracy, the calorimeter's heat transfer coefficient (UA) and calibration factor must be determined.

  • Procedure: Charge the reactor with a known volume of the solvent (e.g., 250 mL ethanol). Initiate stirring at a constant rate (e.g., 500 rpm). Apply a known electrical heat pulse using the calibration heater and record the temperature change to calculate UA.

• Catalyst Preparation and Activation:

  • Rationale: The Pd/C catalyst must be activated and saturated with hydrogen to ensure the reaction starts immediately upon alkene injection and to account for any heat effects from catalyst wetting.

  • Procedure: Add a precisely weighed amount of 5% Pd/C catalyst (e.g., 100 mg) to the solvent in the reactor. Purge the system with an inert gas (N₂ or Ar), then introduce hydrogen gas at a set pressure (e.g., 2 bar). Stir the slurry under H₂ for 30-60 minutes.

• Hydrogenation Reaction:

  • Rationale: The reaction is performed under isothermal or pseudo-isothermal conditions to simplify heat flow calculations. The total heat evolved is directly proportional to the moles of alkene hydrogenated.

  • Procedure: Once the system is thermally stable, inject a precisely known amount (e.g., 0.05 mol) of the first octene isomer (cis-2-octene) into the reactor. The reaction is exothermic, causing the reactor temperature to rise. The calorimeter's cooling system will work to maintain the set temperature. The heat flow required to do this is continuously measured.

• Data Acquisition and Analysis:

  • Rationale: The integral of the heat flow curve over time gives the total heat of reaction (Q).

  • Procedure: Monitor the heat flow until it returns to the baseline, indicating the reaction is complete. Integrate the heat flow versus time plot to obtain Q. Calculate the molar enthalpy of hydrogenation (ΔH°hydrog) by dividing Q by the number of moles of the injected alkene.

• Repeat for Other Isomers:

  • Rationale: Repeating the experiment under identical conditions for trans-2-octene and 1-octene allows for a direct and reliable comparison.

  • Procedure: After the first run, ensure the system returns to the initial temperature. Inject the same molar amount of the next isomer and repeat steps 3 and 4.

The following diagram outlines the experimental workflow:

Caption: Experimental workflow for determining the heat of hydrogenation using reaction calorimetry.

Conclusion

The stability of octene isomers is dictated by well-established principles of organic chemistry. cis-2-Octene, as a disubstituted alkene, is more stable than its terminal isomer, 1-octene. However, it is less stable than trans-2-octene and other trans isomers due to steric strain. This stability hierarchy can be quantitatively confirmed through experimental measurements of the heat of hydrogenation. For professionals in drug development and chemical synthesis, a thorough understanding of these stability relationships is essential for predicting reaction outcomes, optimizing product yields, and controlling the thermodynamics of chemical processes.

References

• Stability of Alkenes and Heat of Hydrogenation. (2020). Chemistry Notes. Available at: [Link]

• Heat of hydrogenation vs stability of alkenes (video). (n.d.). Khan Academy. Available at: [Link]

• Heat of hydrogenation vs stability of alkenes | Electronic Effects | Chemistry. (2022). Khan Academy. Available at: [Link]

• Heats of Hydrogenation. (2021). Chemistry LibreTexts. Available at: [Link]

• Stability of Alkenes. (2023). Chemistry LibreTexts. Available at: [Link]

• Stability of cis vs trans isomers?. (2014). Chemistry Stack Exchange. Available at: [Link]

• Alkene Stability Increases With Substitution. (2020). Master Organic Chemistry. Available at: [Link]

• The heat of hydrogenation of cis-2-butens is _____ than trans-2-butene. (n.d.). Infinity Learn. Available at: [Link]

• Stability of Alkenes. (n.d.). Lumen Learning. Available at: [Link]

• Stability of Alkenes. (n.d.). OpenOChem Learn. Available at: [Link]

• Why is the heat of hydrogenation of trans-2-butene less than that of cis-2–butene?. (2021). Quora. Available at: [Link]

• Cis/Trans Isomerism in Alkenes | Stereoisomers, Stability & Steric Strain. (2021). YouTube. Available at: [Link]

• Stability of Alkenes. (2024). Chemistry LibreTexts. Available at: [Link]

• Zaytsev's rule. (n.d.). Wikipedia. Available at: [Link]

• Elimination Reactions- Zaitsev's Rule. (2024). Chemistry LibreTexts. Available at: [Link]

• Elimination Reactions: Zaitsev's Rule. (2023). OpenStax. Available at: [Link]

• Stability of Alkenes. (2023). OpenStax. Available at: [Link]

• HELP - cis vs trans, which experience more steric strain??. (2018). Reddit. Available at: [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Zaytsev's rule - Wikipedia [en.wikipedia.org]
• 4. Khan Academy [khanacademy.org]
• 5. youtube.com [youtube.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. 11.7 Elimination Reactions: Zaitsev’s Rule - Organic Chemistry | OpenStax [openstax.org]
• 8. 7.6 Stability of Alkenes - Organic Chemistry | OpenStax [openstax.org]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Stability of Alkenes | OpenOChem Learn [learn.openochem.org]
• 11. chemistnotes.com [chemistnotes.com]
• 12. m.youtube.com [m.youtube.com]
• 13. reddit.com [reddit.com]
• 14. 7.4 Introduction to Elimination Reactions [Zaitsev's Rule and the Stability of Alkenes] - Chad's Prep® [chadsprep.com]
• 15. quora.com [quora.com]

Strategic Validation of cis-2-Octene Purity: Elemental Analysis vs. Stereospecific Alternatives

Executive Summary

The Paradox of Purity: In the validation of cis-2-octene (CAS: 7642-04-8), Elemental Analysis (EA) serves as a critical gatekeeper for bulk purity but acts as a "blind spot" for stereochemistry. While EA confirms the molecular formula (

) and the absence of non-isomeric contaminants (solvents, water, inorganic salts), it cannot distinguish between the cis (Z) and trans (E) isomers.

This guide outlines a scientifically rigorous validation workflow. It details the specific protocol for handling volatile liquids in EA to prevent false negatives and objectively compares EA against Gas Chromatography (GC) and Nuclear Magnetic Resonance (NMR) to establish a self-validating quality control system.

Part 1: The Core Directive – Elemental Analysis Protocol

The Volatility Challenge

cis-2-Octene is a volatile liquid (Boiling Point: 125-126°C).[1] Standard open-capsule weighing techniques used for solids will result in significant mass loss due to evaporation before combustion, leading to artificially low Carbon/Hydrogen percentages.

Optimized Protocol: Liquid Encapsulation (Cold-Weld Technique)

To achieve the journal-standard tolerance of ±0.4% , the following "Expertise-Driven" protocol must be strictly followed.

Materials Required:

• Micro-balance (readability 0.001 mg).

• Soft Tin or Silver capsules (specialized for liquids).

• Manual liquid sealing press (cold-welder).

• cis-2-Octene sample (stored at 4°C, equilibrated to ambient temp to prevent condensation).

Step-by-Step Methodology:

• Tare Weight: Place an empty tin capsule and its lid on the micro-balance. Record the tare weight (

  ).

• Sample Loading: Using a gas-tight microsyringe, dispense 2–4 mg of cis-2-octene directly into the bottom of the capsule. Crucial: Do not wet the rim of the capsule. Solvent on the rim prevents a hermetic cold-weld.

• Immediate Sealing: Immediately place the lid on the capsule and transfer to the sealing press. Apply smooth, consistent pressure to "cold weld" the tin layers together.

• Back-Weighing: Weigh the sealed capsule (

  ). Calculate sample mass: .

• Leak Check: Place the sealed capsule on the balance for 60 seconds. If the weight drifts downwards by >0.005 mg, the seal is compromised. Discard and repeat.

• Combustion: Analyze immediately. If autosampling is required, keep the tray chilled to minimize internal vapor pressure stress on the seal.

Part 2: Comparative Analysis – EA vs. Alternatives

This section objectively compares EA with its stereospecific alternatives.

Data Simulation: The "False Positive" Trap

The following table demonstrates why EA must be paired with orthogonal methods. It simulates a sample of cis-2-octene contaminated with 15% trans-isomer and 2% Dichloromethane (DCM) solvent.

Table 1: Comparative Sensitivity of Validation Methods

Validation Metric	Theoretical Value ( )	Method A: Elemental Analysis	Method B: GC-FID	Method C: 1H-NMR
Carbon %	85.63%	84.10% (Fail) *	N/A	N/A
Hydrogen %	14.37%	14.15% (Pass)	N/A	N/A
Isomeric Purity	100% cis	Passes (Blind) **	Fails (Detects 15% trans)	Fails (Split peaks)
Solvent (DCM)	0%	Fails (Detects impurity)	Passes (if solvent peak ignored)	Fails (Detects 5.30 ppm)
Conclusion	Detects Solvent, Misses Isomer	Detects Isomer, Misses Inorganic	Structural Confirmation

*Note: The drop in Carbon % in EA is due to the heavy Chlorine atoms in the DCM impurity, not the isomer mixture. **Note: If the sample were 100% pure trans-2-octene, EA would return a "Perfect" result (85.63% C), falsely validating it as cis-2-octene.

Detailed Method Comparison

1. Elemental Analysis (Combustion)[2][3]

• Mechanism: Oxidative combustion at >950°C. Converts sample to

  , , .

• Primary Utility: Bulk Purity Validation. It is the only method that quantifies the total elemental composition, effectively catching non-volatile inorganics, water moisture, and heteroatom-containing solvents (like DCM or chloroform) that might not elute in a standard GC run.

• Critical Limitation: Isomeric Blindness. It cannot distinguish stereoisomers.[4]

2. Gas Chromatography (GC-FID)

• Mechanism: Separation based on boiling point and polarity interactions with the stationary phase (e.g., fused silica capillary column).

• Utility: Isomeric Quantification. cis-2-Octene (BP 125.6°C) and trans-2-octene (BP 125.0°C) have slightly different retention times. A high-resolution column (e.g., 100m petrochemical column) is required to resolve these peaks to baseline.

• Self-Validating Aspect: If EA passes but GC shows multiple peaks, the sample is chemically pure (correct formula) but isomerically impure.

3. Proton NMR ( H-NMR)

• Mechanism: Analysis of nuclear spin states.

• Utility: Absolute Structural Confirmation.

  • cis-2-octene: Vinyl protons appear as a multiplet with a coupling constant (

    ) of ~10–12 Hz .

  • trans-2-octene: Vinyl protons show a larger coupling constant (

    ) of ~15–18 Hz .[5]

• Causality: The Karplus equation dictates that the dihedral angle of the protons (0° for cis, 180° for trans) results in distinct splitting patterns, providing irrefutable proof of stereochemistry.

Part 3: The Self-Validating Workflow (Logic Diagram)

The following diagram illustrates the decision matrix for releasing a batch of cis-2-octene for drug development use.

Caption: Figure 1. Sequential validation logic. EA acts as the initial gatekeeper for bulk chemical purity, followed by GC for isomeric resolution and NMR for structural confirmation.

References

• ASTM International. (2022). Standard Test Methods for Analysis of Organic Compounds by Gas Chromatography. ASTM D7504.[6][7] [Link]

• National Institute of Standards and Technology (NIST). (2023). cis-2-Octene Mass Spectrometry Data Center. NIST Chemistry WebBook, SRD 69. [Link]

• Royal Society of Chemistry. (2018). Elemental Analysis: A Guide for Authors. ChemComm Blog. [Link]

• Reich, H. J. (2023). Structure Determination Using NMR: Spin-Spin Splitting in Alkenes. University of Wisconsin-Madison Chemistry. [Link]

Sources

• 1. Page loading... [guidechem.com]
• 2. Searching for the Truth: Elemental Analysis–A Powerful but Often Poorly Executed Technique - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chem.ubc.ca [chem.ubc.ca]
• 4. researchgate.net [researchgate.net]
• 5. reddit.com [reddit.com]
• 6. agilent.com [agilent.com]
• 7. cis-2-Octene | C8H16 | CID 5356796 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Quantifying Isomeric Excess in 2-Octene Mixtures

For researchers, scientists, and drug development professionals, the precise quantification of isomeric excess in chemical mixtures is a critical determinant of product efficacy, safety, and regulatory compliance. This is particularly true for compounds like 2-octene, where different isomers can exhibit distinct biological activities. This guide provides an in-depth, objective comparison of analytical methodologies for quantifying the isomeric excess of 2-octene, grounded in experimental data and established protocols. We will delve into the nuances of why specific methods are chosen and how to ensure the trustworthiness of your results through rigorous validation.

The Challenge of 2-Octene Isomerism

2-Octene exists as several isomers, primarily as geometric isomers (cis/trans or E/Z) and positional isomers (1-octene, 3-octene, etc.). Furthermore, if a chiral center is present, enantiomers and diastereomers add another layer of complexity. The subtle differences in the physical and chemical properties of these isomers demand highly selective analytical techniques for accurate quantification.[1][2] The ability to resolve and quantify these closely related structures is paramount for understanding reaction mechanisms, controlling product quality, and meeting stringent regulatory standards.

Primary Method: High-Resolution Gas Chromatography (GC)

Gas chromatography (GC) stands as the workhorse for the analysis of volatile and semi-volatile organic compounds like 2-octene, offering unparalleled resolution and sensitivity.[3][4][5] The choice of the stationary phase within the GC column is the most critical factor in achieving the separation of isomers.[6]

The Power of Selective Stationary Phases

While standard non-polar columns (e.g., 100% dimethylpolysiloxane) may struggle to resolve the subtle differences between 2-octene isomers[7], polar and specialized stationary phases provide the necessary selectivity.

• Highly Polar Columns: Columns with stationary phases like Carbowax-20M (a polyethylene glycol) can effectively separate positional and geometric isomers of alkenes.[6] The polarity of the stationary phase induces differential partitioning of the isomers based on their dipole moments and shapes, leading to distinct retention times.

• Liquid Crystalline Phases: For exceptionally challenging separations, nematic liquid crystal stationary phases offer unique selectivity based on the molecule's geometric shape.[3][8] These phases can resolve isomers that are inseparable on conventional columns.[8]

• Silver Ion (Argentation) Chromatography: This powerful technique leverages the reversible interaction between silver ions and the π-electrons of the double bond.[9][10] By incorporating silver nitrate into the stationary phase (either in GC or HPLC), a high degree of separation can be achieved based on the number, position, and geometry of the double bonds. Cis-isomers, being more sterically accessible, form stronger complexes with silver ions and are retained longer than their trans counterparts.[9]

Experimental Protocol: GC-FID for Quantifying cis/trans-2-Octene

This protocol outlines a robust method for the quantification of cis and trans isomers of 2-octene using a Flame Ionization Detector (FID), which provides a response proportional to the number of carbon atoms in the analyte for hydrocarbons.[11]

1. Instrumentation and Consumables:

• Gas Chromatograph equipped with a Flame Ionization Detector (FID).

• Capillary Column: Agilent J&W DB-WAX (30 m x 0.25 mm, 0.25 µm) or similar polar column.

• Carrier Gas: Helium or Hydrogen, high purity.

• Standards: Certified reference materials of cis-2-octene and trans-2-octene.

• Solvent: Hexane or a suitable non-interfering solvent.

2. GC-FID Operating Conditions:

• Inlet Temperature: 250 °C

• Injection Volume: 1 µL (split injection, 50:1 ratio)

• Oven Temperature Program:

  • Initial Temperature: 40 °C (hold for 5 minutes)

  • Ramp: 5 °C/min to 150 °C

  • Hold: 2 minutes at 150 °C

• Carrier Gas Flow: 1.5 mL/min (constant flow)

• Detector Temperature: 280 °C

• Makeup Gas (Nitrogen): 25 mL/min

• Hydrogen Flow: 30 mL/min

• Air Flow: 300 mL/min

3. Sample Preparation and Calibration:

• Prepare a series of calibration standards of known concentrations of both cis- and trans-2-octene in the chosen solvent.

• Prepare the unknown sample by diluting it in the same solvent to fall within the calibration range.

• Inject the calibration standards to generate a calibration curve for each isomer (Peak Area vs. Concentration).

• Inject the unknown sample.

4. Data Analysis and Quantification:

• Identify the peaks for cis- and trans-2-octene based on their retention times, as determined from the analysis of the standards.

• Integrate the peak area for each isomer in the sample chromatogram.

• Calculate the concentration of each isomer using the respective calibration curve.

• Determine the isomeric excess (e.g., % cis or % trans) using the formula: % Isomer A = (Area of Isomer A / (Area of Isomer A + Area of Isomer B)) * 100

Workflow for GC-Based Isomer Quantification

Caption: Workflow for quantifying 2-octene isomers using GC-FID.

Comparative Analysis of Alternative Methodologies

While GC is often the preferred method, other techniques offer distinct advantages in specific scenarios.

Feature	Gas Chromatography (GC)	Nuclear Magnetic Resonance (NMR)	High-Performance Liquid Chromatography (HPLC)
Principle	Partitioning between a gaseous mobile phase and a liquid/solid stationary phase.[5]	Nuclear spin transitions in a magnetic field.[12][13]	Partitioning between a liquid mobile phase and a solid stationary phase.[4]
Selectivity	Excellent for volatile isomers, highly dependent on the column's stationary phase.[3][6]	Excellent for distinguishing structural and geometric isomers based on unique chemical shifts and coupling constants.[12][14][15]	Good for non-volatile or thermally labile compounds; chiral HPLC is the gold standard for enantiomer separation.[16][17][18]
Sensitivity	Very high, especially with detectors like FID (ppb levels).[19][20]	Lower sensitivity, typically requiring higher concentrations (ppm to % levels).	High, especially with UV or MS detectors (ppb to ppm levels).
Speed	Fast, with typical run times of a few minutes.[4][21]	Relatively fast for simple spectra, but can be longer for complex 2D experiments.	Slower, with run times typically ranging from 10 to 60 minutes.[4][21]
Quantification	Highly accurate and precise with proper calibration.[11]	Can be quantitative (qNMR) but requires careful experimental setup and internal standards.	Highly accurate and precise with proper calibration.[18]
Cost	Generally lower initial and operational costs compared to HPLC and NMR.[4][21]	High initial instrument cost.	Higher initial and operational costs due to solvent consumption and high-pressure pumps.[4][21]

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Structural Confirmation Powerhouse

NMR spectroscopy is an indispensable tool for the unambiguous identification of isomers.[12] The chemical shifts and coupling constants in a proton (¹H) or carbon-¹³ (¹³C) NMR spectrum provide a detailed fingerprint of the molecular structure, allowing for clear differentiation between cis and trans isomers.[14][22][23]

For instance, the vinyl protons in cis-2-octene will have a different chemical shift and a smaller coupling constant compared to those in trans-2-octene. By integrating the signals corresponding to each isomer, a quantitative measure of their relative abundance can be obtained.[15]

High-Performance Liquid Chromatography (HPLC): The Go-To for Chiral Separations

For chiral 2-octene derivatives or when dealing with non-volatile isomers, HPLC is the method of choice.[24][25] While standard reversed-phase HPLC can separate geometric isomers[18], its true strength lies in chiral separations.

By employing a chiral stationary phase (CSP), enantiomers can be resolved.[17][26][27] The CSP creates a chiral environment where the two enantiomers have different affinities, leading to different retention times.[26] This is crucial in pharmaceutical development, where one enantiomer may be therapeutically active while the other is inactive or even harmful.[16]

Decision-Making Framework for Method Selection

The choice of the optimal analytical technique depends on the specific requirements of the analysis.

Caption: Decision tree for selecting the appropriate analytical method.

Trustworthiness Through Method Validation

A cornerstone of scientific integrity is the validation of analytical methods to ensure they are fit for purpose.[28][29] Following guidelines from bodies like the International Conference on Harmonisation (ICH) is essential.[30]

Key validation parameters include:

• Specificity/Selectivity: The ability of the method to unequivocally assess the analyte in the presence of other components, such as other isomers, impurities, or matrix components.[31]

• Linearity: The ability to elicit test results that are directly proportional to the concentration of the analyte within a given range.

• Accuracy: The closeness of the test results obtained by the method to the true value.

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability (intra-day) and intermediate precision (inter-day, inter-analyst).

• Limit of Detection (LOD) and Limit of Quantification (LOQ): The lowest amount of analyte that can be detected and quantified with acceptable precision and accuracy, respectively.

• Robustness: A measure of the method's capacity to remain unaffected by small, deliberate variations in method parameters, providing an indication of its reliability during normal usage.

By systematically evaluating these parameters, you build a self-validating system that ensures the data generated is reliable, reproducible, and defensible.[30][31]

Conclusion

The quantification of isomeric excess in 2-octene mixtures is a multifaceted analytical challenge that requires a thoughtful selection of techniques. High-resolution gas chromatography, particularly with polar or silver-ion-impregnated stationary phases, remains the primary choice for resolving and quantifying geometric and positional isomers due to its high resolution, speed, and sensitivity. NMR spectroscopy serves as an essential tool for definitive structural elucidation, while chiral HPLC is indispensable for the separation of enantiomers.

Ultimately, the choice of method should be guided by the specific isomeric challenge at hand, and the trustworthiness of the results must be underpinned by a thorough and systematic method validation. This comprehensive approach ensures the generation of high-quality, reliable data that is crucial for advancing research, development, and quality control in the chemical and pharmaceutical industries.

References

• Chemistry Notes. (2021, May 30). Determination of configuration of cis and trans isomers. Available at: [Link]

• Virginia Tech. (n.d.). CHIRAL SEPARATIONS INTRODUCTION. VTechWorks. Available at: [Link]

• Soják, L. (n.d.). SEPARATION AND IDENTIFICATION OF ISOMERIC HYDROCARBONS BY CAPILLARY GAS CHROMATOGRAPHY AND HYPHENATED SPECTROMETRIC TECHNIQUES. Available at: [Link]

• Stack Exchange. (2023, January 26). Separating alkane/alkene isomers on the GC but the isomers have the same retention time. Chemistry Stack Exchange. Available at: [Link]

• Chemistry LibreTexts. (2024, April 3). 7.5: Cis-Trans Isomerism in Alkenes. Available at: [Link]

• Phenomenex. (2025, June 6). HPLC vs GC: What Sets These Methods Apart. Available at: [Link]

• The University of Queensland. (2015, December 26). Chromatography with Silver Nitrate: Part 2. UQ eSpace. Available at: [Link]

• U.S. Food and Drug Administration. (n.d.). Q2(R2) Validation of Analytical Procedures. Available at: [Link]

• News-Medical.Net. (2024, July 4). GC Vs. HPLC: A Comprehensive Comparison And Practical Applications. Available at: [Link]

• Master Organic Chemistry. (2025, February 28). E and Z Notation For Alkenes (+ Cis/Trans). Available at: [Link]

• LCGC International. (2023, August 17). Separation of Chiral Enantiomers in LC Enantioseparations. Available at: [Link]

• YouTube. (2021, March 10). Proton NMR Analysis to identify Isomers. Available at: [Link]

• Atmospheric Chemistry and Physics. (n.d.). Comprehensive two-dimensional gas chromatography (GC×GC) measurements of volatile organic compounds in the atmosphere. Available at: [Link]

• AOCS. (2019, July 23). Introduction to Silver Ion Chromatography. Available at: [Link]

• ResearchGate. (2025, August 6). Chromatography with silver nitrate. Available at: [Link]

• ResearchGate. (2025, August 6). Validation of Analytical Methods. Available at: [Link]

• ROSA P. (2021, December 15). Towards fuel composition and properties from Two-dimensional gas chromatography with flame ionization and vacuum ultraviolet spe. Available at: [Link]

• Drawell. (n.d.). Comparison Between GC and HPLC for Pharmaceutical Analysis. Available at: [Link]

• (n.d.). Enantiomer Separations. Available at: [Link]

• Chemistry Steps. (n.d.). Cis and Trans Isomers and Cis Trans Practice Problems. Available at: [Link]

• Creative Biostructure. (n.d.). How NMR Helps Identify Isomers in Organic Chemistry?. Available at: [Link]

• Chromatography Forum. (n.d.). Alkenes separation on a non polar column. Available at: [Link]

• Chromatography Today. (n.d.). HPLC vs GC - A Beginner's Guide. Available at: [Link]

• ACS Measurement Science Au. (n.d.). Deconvoluting the Combined Effects of Gas Composition and Temperature on Olefin Selectivity for Separations Using Silver(I) Ions in Ionic Liquids. Available at: [Link]

• ResearchGate. (2025, August 7). Separation of Isomers on Nematic Liquid Crystal Stationary Phases in Gas Chromatography: A Review. Available at: [Link]

• Blogs@NTU. (2018, October 26). Chiral Chromatography: Separating Twins | Stereochemistry. Available at: [Link]

• ResearchGate. (2016, August 24). Is it possible to quantify a variety of different organic compounds by using GC-FID in combination with ONE internal standard/reference?. Available at: [Link]

• Inorganic Chemistry Frontiers. (2022, June 9). Hydroxyalkyl-substituted double-decker silsesquioxanes: effective separation of cis and trans isomers. Available at: [Link]

• YouTube. (2018, December 2). Basic Introduction to NMR Spectroscopy. Available at: [Link]

• ACS Publications. (2026, February 3). A Single Residue Switch Controls Isomer Selectivity in the Myxobacterial Isobonnadiene Synthase. Organic Letters. Available at: [Link]

• Chemistry LibreTexts. (2021, September 11). 12.4: Gas Chromatography. Available at: [Link]

• AOCS. (n.d.). Principles of Silver Ion Complexation with Double Bonds. Available at: [Link]

• (2023, August 22). Emerging Developments in Separation Techniques and Analysis of Chiral Pharmaceuticals. Available at: [Link]

• SciSpace. (n.d.). validation of analytical methods in a pharmaceutical quality system: an overview focused on hplc. Available at: [Link]

• (n.d.). Step-by-Step Analytical Methods Validation and Protocol in the Quality System Compliance Industry. Available at: [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Cis and Trans Isomers and Cis Trans Practice Problems - Chemistry Steps [chemistrysteps.com]
• 3. vurup.sk [vurup.sk]
• 4. HPLC vs GC: What Sets These Methods Apart | Phenomenex [phenomenex.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 7. Alkenes separation on a non polar column - Chromatography Forum [chromforum.org]
• 8. researchgate.net [researchgate.net]
• 9. aocs.org [aocs.org]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. creative-biostructure.com [creative-biostructure.com]
• 13. youtube.com [youtube.com]
• 14. chemistnotes.com [chemistnotes.com]
• 15. youtube.com [youtube.com]
• 16. vtechworks.lib.vt.edu [vtechworks.lib.vt.edu]
• 17. chromatographyonline.com [chromatographyonline.com]
• 18. pdf.benchchem.com [pdf.benchchem.com]
• 19. acp.copernicus.org [acp.copernicus.org]
• 20. rosap.ntl.bts.gov [rosap.ntl.bts.gov]
• 21. chromatographytoday.com [chromatographytoday.com]
• 22. CIS-2-OCTENE(7642-04-8) 1H NMR spectrum [chemicalbook.com]
• 23. TRANS-2-OCTENE(13389-42-9) 1H NMR [m.chemicalbook.com]
• 24. drawellanalytical.com [drawellanalytical.com]
• 25. GC Vs. HPLC: A Comprehensive Comparison And Practical Applications - Blog - News [alwsci.com]
• 26. Chiral Chromatography: Separating Twins | Stereochemistry [blogs.ntu.edu.sg]
• 27. Emerging Developments in Separation Techniques and Analysis of Chiral Pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 28. researchgate.net [researchgate.net]
• 29. scispace.com [scispace.com]
• 30. demarcheiso17025.com [demarcheiso17025.com]
• 31. fda.gov [fda.gov]

Safety & Regulatory Compliance

A Researcher's Guide to the Safe Disposal of cis-2-Octene

Cis-2-Octene is a flammable, colorless liquid alkene used in various research and development applications. While essential for many synthetic processes, its hazardous characteristics necessitate a rigorous and well-understood disposal protocol. Improper disposal not only poses significant safety risks, including fire and explosion, but also threatens environmental health due to its toxicity to aquatic life.[1] This guide provides a comprehensive, step-by-step framework for the safe and compliant disposal of cis-2-Octene waste streams within a laboratory setting. The causality behind each step is explained to ensure a deep understanding and foster a culture of safety and environmental responsibility.

Section 1: Hazard Profile and Key Data

Understanding the specific hazards of cis-2-Octene is the foundation of its safe management. It is classified as a highly flammable liquid and vapor, a skin irritant, and is toxic to aquatic life with long-lasting effects.[1] All handling and disposal operations must be designed to mitigate these risks.

Key Safety and Physical Properties

A summary of essential data is provided below to inform risk assessments and handling procedures. The flash point, in particular, highlights the extreme flammability of this chemical.

Property	Value	Significance for Disposal
CAS Number	7642-04-8	Unique identifier for this specific chemical.[2]
Molecular Formula	C₈H₁₆	Indicates it is a hydrocarbon.[2]
Flash Point	21°C (70°F)	The low flash point indicates it is a highly flammable liquid that can ignite at room temperature.[3]
Boiling Point	126°C (259°F)	Relevant for understanding vaporization hazards.[3]
GHS Hazard Codes	H225, H315, H411	H225: Highly flammable liquid and vapor; H315: Causes skin irritation; H411: Toxic to aquatic life with long-lasting effects.[1]

Section 2: The Disposal Workflow: A Step-by-Step Protocol

This protocol outlines the necessary steps from the point of waste generation to its final removal by a licensed disposal facility. Following these steps systematically is crucial for ensuring safety and regulatory compliance.

Step 1: Personal Protective Equipment (PPE)

Before handling any cis-2-Octene waste, donning the appropriate PPE is mandatory. This is the first line of defense against chemical exposure and physical injury.

• Eye Protection: Wear chemical splash goggles.

• Hand Protection: Use chemically impermeable gloves (e.g., nitrile).

• Body Protection: A flame-resistant lab coat is essential.

• Work Area: All handling must occur in a well-ventilated area, preferably within a chemical fume hood to minimize inhalation of vapors.[4][5]

Causality: The required PPE directly corresponds to the known hazards. Goggles protect against splashes, gloves prevent skin irritation[1], and a fume hood mitigates the risk of inhaling flammable vapors.[4]

Step 2: Waste Segregation

Proper segregation prevents dangerous chemical reactions. Cis-2-Octene waste must be collected in a dedicated container and never mixed with incompatible chemicals.

• Segregate from: Strong oxidizing agents (e.g., nitric acid, permanganates), as these can react violently with alkenes.

• Waste Stream: Collect as a non-halogenated organic solvent waste.

Causality: Alkenes can undergo vigorous, exothermic reactions with oxidizers, creating a significant fire or explosion hazard. Segregation is a critical preventative measure.

Step 3: Container Selection and Labeling

The integrity of the waste container and the clarity of its label are paramount for safe storage and transport.

• Container Type: Use a suitable and properly sealed glass or high-density polyethylene (HDPE) container.[6] Ensure the container is clean and dry before use.

• Labeling: Immediately label the container with a "Hazardous Waste" tag.[7] The label must clearly state:

  • The full chemical name: "Waste cis-2-Octene"

  • The primary hazards: "Flammable Liquid," "Irritant," "Environmental Hazard"[1][7]

  • The accumulation start date[8]

Causality: A robust, chemically compatible container prevents leaks.[4][6] Clear, accurate labeling is a regulatory requirement (EPA, DOT) and ensures that anyone handling the container is immediately aware of its contents and the associated dangers.[7][8]

Step 4: Accumulation and Storage in the Laboratory

Waste must be stored safely in a designated Satellite Accumulation Area (SAA) while awaiting pickup.

• Location: Store the waste container in a secondary containment bin within a cabinet approved for flammable liquids.[9]

• Ignition Sources: The storage area must be free of any potential ignition sources such as open flames, hot surfaces, or sparks.[4][10][11]

• Closure: Keep the container tightly closed except when actively adding waste.[6][10]

• Grounding: When transferring larger quantities, the container and receiving equipment should be grounded and bonded to prevent static discharge.[5][10]

Causality: Storing flammable liquids in a specialized cabinet provides a fire-resistant barrier.[9] Keeping containers closed and away from ignition sources is a fundamental principle of fire prevention, especially for a chemical with a low flash point like cis-2-Octene.[11] Grounding prevents the buildup of static electricity, a common ignition source for flammable vapors.[5]

Step 5: Final Disposal Route

Cis-2-Octene is not suitable for drain disposal or evaporation. The only acceptable method is through a licensed hazardous waste management company.

• Procedure: Arrange for pickup of the properly containerized and labeled waste by your institution's Environmental Health & Safety (EH&S) department or a certified chemical waste contractor.

• Method: The typical disposal method for this type of waste is controlled incineration at a licensed facility.[5]

Causality: Federal and local regulations prohibit the disposal of flammable and environmentally hazardous chemicals down the drain.[6] Professional disposal services are equipped to handle and destroy these chemicals in a manner that is safe, environmentally sound, and compliant with all legal requirements.[5]

Section 3: Emergency Procedures - Spill Management

In the event of a spill, a swift and correct response is critical to prevent injury and fire.

• Alert Personnel: Immediately notify everyone in the vicinity.

• Remove Ignition Sources: Extinguish all nearby flames and turn off any spark-producing equipment.[4][5]

• Ventilate: Ensure the area is well-ventilated, using a fume hood if the spill is contained within it.

• Contain the Spill: For small spills, use a commercial sorbent pad or other non-combustible absorbent material (e.g., vermiculite, dry sand).

• Collect Waste: Carefully collect the absorbed material using non-sparking tools and place it in a designated, sealable container for hazardous waste.[4][5][10]

• Decontaminate: Clean the spill area thoroughly.

• Dispose: Label the container with all contaminants and dispose of it as hazardous waste.

For large spills, evacuate the area immediately and contact your institution's emergency response team.

Section 4: The Logic of Disposal - A Visual Guide

The following diagram illustrates the decision-making process and workflow for the proper disposal of cis-2-Octene waste.

Caption: Workflow for the safe disposal of cis-2-Octene waste.

References

• How to Safely Dispose of Flammable Liquids. (2022, January 11). Vision Environmental. Retrieved from [Link]

• 1926.152 - Flammable liquids. (n.d.). Occupational Safety and Health Administration. Retrieved from [Link]

• SAFETY DATA SHEET cis-2-Butene. (2017, January 20). Linde Gas. Retrieved from [Link]

• How Do You Dispose Of Flammable Liquids?. (2025, August 12). CountyOffice.org. Retrieved from [Link]

• Cis-2-Butene (Compressed). (2017, May 29). Air Liquide Canada. Retrieved from [Link]

• cis-2-Octene | C8H16. (n.d.). PubChem. Retrieved from [Link]

• Guidelines for Flammable Liquid Disposal. (2023, September 19). University of Pittsburgh. Retrieved from [Link]

• 40 CFR Part 261 -- Identification and Listing of Hazardous Waste. (n.d.). eCFR. Retrieved from [Link]

• Cis-2-Butene Disposal. (n.d.). Synergy Recycling. Retrieved from [Link]

• MAKING ALKENES IN THE LAB. (n.d.). Chemguide. Retrieved from [Link]

• 10.1: Synthesis of Alkenes. (2021, December 15). Chemistry LibreTexts. Retrieved from [Link]

• Alkenes and their preparation. (n.d.). CUTM Courseware. Retrieved from [Link]

• Laboratory preparation of alkene. (n.d.). CHEM-GUIDE. Retrieved from [Link]

• LAB2 SYNTHESIS OF ALKENES handout. (n.d.). Retrieved from [Link]

• 2-Octene, (Z)-. (n.d.). NIST WebBook. Retrieved from [Link]

• CIS-2-OCTENE. (2025, August 27). Chemsrc. Retrieved from [Link]

Sources

• 1. cis-2-Octene | C8H16 | CID 5356796 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-Octene, (Z)- [webbook.nist.gov]
• 3. CIS-2-OCTENE | CAS#:7642-04-8 | Chemsrc [chemsrc.com]
• 4. fishersci.com [fishersci.com]
• 5. chemicalbook.com [chemicalbook.com]
• 6. safety.pitt.edu [safety.pitt.edu]
• 7. How to Safely Dispose of Flammable Liquids | Vision Environmental [visionenv.net]
• 8. eCFR :: 40 CFR Part 261 -- Identification and Listing of Hazardous Waste [ecfr.gov]
• 9. m.youtube.com [m.youtube.com]
• 10. cis-2-Octene | 7642-04-8 | TCI AMERICA [tcichemicals.com]
• 11. 1926.152 - Flammable liquids. | Occupational Safety and Health Administration [osha.gov]